Lithospermic Acid

• CAS: 28831-65-4

Core Science & Biosynthesis

Lithospermic acid natural sources and isolation

An In-depth Technical Guide to the Natural Sources and Isolation of Lithospermic Acid

Introduction

Lithospermic acid, a member of the phenylpropanoid oligomer class of compounds, is a naturally occurring bioactive molecule with significant therapeutic potential.[1][2] It is a conjugate of rosmarinic acid and caffeic acid, featuring a dihydrobenzofuran nucleus.[1][2] This compound and its derivatives, particularly lithospermic acid B (also known as salvianolic acid B), have garnered considerable attention within the scientific community for their wide range of pharmacological activities. These include potent antioxidant, anti-inflammatory, cardioprotective, hepatoprotective, and antiviral properties, including anti-HIV activity.[1][2][3][4] This guide provides a comprehensive overview of the natural sources of lithospermic acid, detailed methodologies for its isolation and purification, and an exploration of its role in key signaling pathways.

Natural Sources of Lithospermic Acid

Lithospermic acid is primarily found in plants belonging to the Lamiaceae (mint) and Boraginaceae (borage) families.[1][2] The dried roots and rhizomes are often the most concentrated sources of this compound.

Key plant sources include:

• Salvia miltiorrhiza (Danshen): This is one of the most significant and widely studied sources of lithospermic acid and its derivatives, particularly lithospermic acid B, which can constitute over 3.0% of the herb's dry weight.[5]

• Salvia tomentosa : Methanolic-aqueous extracts of this plant are rich sources of rosmarinic acid, salvianolic acids, and lithospermic acid A derivatives.[6]

• Salvia lavandulifolia (Spanish Sage): This species has been noted for its high concentrations of lithospermic acid, which contributes to its potent antioxidant capacity.[1]

• Lithospermum ruderale and Lithospermum officinale : As the name suggests, the Lithospermum genus is a known source of lithospermic acid.[7]

• Clinopodium chinense var. parviflorum : This plant is also listed as a botanical source of lithospermic acid.[7]

• Ocimum basilicum (Basil): Certain varieties of basil have been found to accumulate lithospermic acid A and its isomers.[8]

• Other Sources: Other reported sources include Cynoglossum officinale, Cordia spinescens, and Lycopus europaeus.[7]

Quantitative Data on Lithospermic Acid Content

The concentration of lithospermic acid and its derivatives can vary significantly depending on the plant species, the specific organ, and even the cultivation conditions.

Plant Species	Plant Part	Compound	Concentration/Yield	Citation
Salvia miltiorrhiza	Root	Lithospermic Acid B	> 3.0% of dry weight	[5]
Salvia tomentosa	Various	Rosmarinic Acid	426–525 mg/100 g D.W.	[6]
Salvia tomentosa	Various	Salvianolic Acid B	83–346.5 mg/100 g D.W.	[6]
Salvia miltiorrhiza Hairy Roots	-	Lithospermic Acid B	~5.4% of dry weight (unstimulated)	[9]
Salvia miltiorrhiza Hairy Roots	-	Lithospermic Acid B	~18.8% of dry weight (Ag+ elicited)	[9]

Isolation and Purification Protocols

Several methodologies have been developed for the efficient extraction and purification of lithospermic acid from its natural sources. The choice of method often depends on the desired scale, purity, and available equipment.

Protocol 1: Aqueous Two-Phase Extraction (ATPE) followed by Preparative HPLC

This method provides a rapid and effective approach for integrating the separation and purification of lithospermic acid B from Salvia miltiorrhiza.[5][10]

1. Crude Extraction:

• Powdered Danshen root (1 kg) is extracted with 2 x 5 L of 60% ethanol (v/v) at a pH of 2.0.[5]

• The mixture is boiled for 60 minutes and then filtered under a vacuum.[5]

• The combined filtrates are concentrated via vacuum evaporation at 40°C to remove the ethanol, yielding a crude water extract.[5]

2. Aqueous Two-Phase Extraction:

• An aqueous two-phase system is prepared. The optimized composition is 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH2PO4, with a solvent-to-solid ratio of 10.[5][10]

• The crude extract is mixed with the ATPS. Lithospermic acid B preferentially partitions into the n-butyl alcohol-rich upper phase.

• This step achieves a high recovery yield of approximately 99.8%.[5][10]

3. Preparative HPLC:

• The n-butyl alcohol phase, enriched with lithospermic acid B, is collected.

• The solvent is evaporated, and the residue is redissolved for injection into a preparative HPLC system for final purification.

• This final step can yield lithospermic acid B with a purity of up to 99.3%.[5][10]

Protocol 2: Polyamide Resin Adsorption followed by Preparative HPLC

This method offers an efficient and low-cost alternative for industrial-scale purification of lithospermic acid B.[11]

1. Crude Extract Preparation:

• A crude extract is prepared from the roots of Salvia miltiorrhiza.

2. Polyamide Resin Adsorption:

• The crude extract is loaded onto a polyamide resin column.

• Optimal adsorption is achieved at a pH below 3.0. The maximum adsorption capacity has been calculated to be 380 mg/g of resin at pH 2.0 and 25°C.[11]

• Water-soluble impurities are washed from the column.

3. Elution:

• The adsorbed lithospermic acid B is eluted from the resin using a 70% ethanol solution.[11]

• This step can yield a product with a purity of 85.3% and a recovery of 87.1%.[11]

4. Preparative HPLC:

• For higher purity, the eluate is further purified using preparative HPLC.

• This can increase the final purity to 99.28% with a recovery of 75.2%.[11]

Comparison of Isolation Methods

Method	Key Steps	Purity Achieved	Recovery Rate	Advantages	Citation
ATPE + Prep-HPLC	Crude Extraction, ATPS Partitioning, Prep-HPLC	99.3%	70.1% (two-step total)	Rapid, effective integration of separation and purification	[5][10]
Polyamide Resin + Prep-HPLC	Crude Extraction, Resin Adsorption, Elution, Prep-HPLC	99.28%	75.2% (after HPLC)	Efficient, low-cost, suitable for industrial applications	[11]

Experimental and Analytical Workflows

Visualizing the workflow for isolation and analysis is crucial for understanding the process.

Caption: Workflow for Lithospermic Acid Isolation.

Caption: Analytical Workflow for Quantification.

Involvement in Cellular Signaling Pathways

Lithospermic acid exerts its biological effects by modulating various cellular signaling pathways. Its antioxidant and anti-inflammatory properties are central to its mechanism of action.

Cytoprotective and Anti-Apoptotic Pathways in Pancreatic β-cells

Lithospermic acid B has been shown to protect pancreatic β-cells from cytokine-induced apoptosis by activating anti-apoptotic pathways and suppressing pro-apoptotic signals.[12][13]

Caption: Cytoprotective action of Lithospermic Acid B.

Inhibition of Vascular Smooth Muscle Cell (VSMC) Proliferation and Migration

Lithospermic acid can inhibit key events in the development of atherosclerosis and restenosis, such as the proliferation and migration of vascular smooth muscle cells (VSMCs).[4][14] This action is mediated through the inhibition of reactive oxygen species (ROS) generation and subsequent signaling cascades.

Caption: Lithospermic Acid's effect on VSMC pathways.

Conclusion

Lithospermic acid and its derivatives are valuable natural products with a robust profile of biological activities. The prevalence of these compounds in medicinal plants, particularly Salvia miltiorrhiza, has led to the development of sophisticated and efficient extraction and purification protocols. The methods described, ranging from aqueous two-phase extraction to polyamide resin chromatography, provide researchers and drug development professionals with scalable options for obtaining high-purity material. A thorough understanding of the underlying signaling pathways that lithospermic acid modulates is critical for harnessing its full therapeutic potential in areas such as cardiovascular disease, diabetes, and viral infections. The continued investigation into the sources, isolation, and mechanisms of action of lithospermic acid will undoubtedly pave the way for novel clinical applications.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.box [2024.sci-hub.box]
• 6. mdpi.com [mdpi.com]
• 7. CAS 28831-65-4 | Lithospermic acid [phytopurify.com]
• 8. air.unimi.it [air.unimi.it]
• 9. researchgate.net [researchgate.net]
• 10. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Preparative separation of lithospermic acid B from Salvia miltiorrhiza by polyamide resin and preparative high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats | PLOS One [journals.plos.org]
• 14. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Multifaceted Mechanisms of Action of Lithospermic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithospermic acid (LA), a phenolic carboxylic acid predominantly isolated from Salvia miltiorrhiza, has garnered significant scientific interest for its diverse pharmacological activities. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning its therapeutic potential. We delve into its roles in enzyme inhibition, modulation of critical signaling pathways, and its impact on cellular processes such as inflammation, oxidative stress, apoptosis, and fibrosis. This document synthesizes current research findings, presenting quantitative data in structured tables, detailing experimental methodologies for key studies, and visualizing complex biological pathways using Graphviz diagrams to offer a comprehensive resource for researchers and drug development professionals.

Core Mechanisms of Action: Enzyme Inhibition

Lithospermic acid and its derivatives exhibit inhibitory activity against several key enzymes implicated in a range of pathologies. This inhibitory action is a cornerstone of its therapeutic effects.

Inhibition of Enzymes in Metabolic Disorders

Lithospermic acid has been identified as a dual inhibitor of pancreatic lipase (PL) and human carbonic anhydrase VA (hCA VA), two enzymes involved in lipid metabolism, suggesting its potential in the management of obesity.[1][2] Furthermore, it acts as a competitive inhibitor of xanthine oxidase (XO), an enzyme crucial for uric acid production. This inhibition contributes to its hypouricemic and anti-inflammatory properties, relevant for conditions like gout.[3][4][5][6]

Antiviral Activity through Enzyme Inhibition

LA has demonstrated notable antiviral properties, particularly against the Human Immunodeficiency Virus (HIV). It inhibits HIV-1 integrase, an enzyme essential for the integration of viral DNA into the host genome, and also targets the HIV-1 nucleocapsid protein (NC).[7][8][9][10][11]

Other Notable Enzyme Inhibition

Additional enzymatic targets of lithospermic acid and its derivatives include hyaluronidase and aldose reductase.[7][10] The methyl ester of lithospermic acid has also been found to inhibit adenylate cyclase.[7]

Target Enzyme	Lithospermic Acid Derivative	Inhibitory Concentration / Constant	Therapeutic Implication	Reference
Pancreatic Lipase (PL)	Lithospermic Acid	Ki: 33.1 ± 1.6 μM	Obesity	[1][2]
Human Carbonic Anhydrase VA (hCA VA)	Lithospermic Acid	Ki: 0.69 ± 0.01 μM	Obesity	[1][2]
Xanthine Oxidase (XO)	Lithospermic Acid	IC50 (Uric Acid Formation): 5.2 µg/mL	Gout, Hyperuricemia	[3]
Xanthine Oxidase (XO)	Lithospermic Acid	IC50 (Superoxide Radical Formation): 1.08 µg/mL	Inflammation, Oxidative Stress	[3]
9″-Lithospermic Acid Methyl Ester	9″-Lithospermic Acid Methyl Ester	IC50 (U87 glioblastoma cells): 30 μM	Glioblastoma	[7]
9″-Lithospermic Acid Methyl Ester	9″-Lithospermic Acid Methyl Ester	IC50 (T98 glioblastoma cells): 34 μM	Glioblastoma	[7]

Modulation of Key Signaling Pathways

A significant aspect of lithospermic acid's mechanism of action is its ability to modulate multiple intracellular signaling pathways, thereby influencing a wide array of cellular functions.

Anti-Inflammatory Pathways

Lithospermic acid exerts potent anti-inflammatory effects primarily through the inhibition of the NF-κB signaling pathway.[12] This is achieved by targeting Heat Shock Protein 90 (HSP90).[13] The inhibition of NF-κB translocation to the nucleus leads to a dose-dependent reduction in the production of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α, as well as the enzymes iNOS and COX2.[13][14] LA also alleviates inflammatory responses by mitigating the phosphorylation of p38 and JNK.[15]

Figure 1: Inhibition of the NF-κB pathway by Lithospermic Acid.

Antioxidant and Cytoprotective Pathways

Lithospermic acid enhances cellular antioxidant defenses through the activation of several protective pathways. It promotes the nuclear translocation and phosphorylation of Nrf2, leading to the upregulation of heme oxygenase-1 (HO-1), a key antioxidant enzyme.[6][15][16][17][18][19] This activation of the Nrf2/HO-1 axis is, in part, mediated by the phosphorylation of AMP-activated protein kinase α (AMPKα).[16][18][19] Furthermore, LA activates Sirtuin 1 (Sirt1), another critical regulator of cellular stress resistance and longevity.[15] These actions collectively protect cells, such as pancreatic β-cells, from cytokine-induced apoptosis.[15]

Figure 2: Antioxidant and cytoprotective signaling pathways activated by Lithospermic Acid.

Anti-Fibrotic Pathways

Recent studies have elucidated the anti-fibrotic mechanisms of lithospermic acid, highlighting its interaction with the mechanosensitive ion channel Piezo1. In the context of myocardial ischemia/reperfusion injury, LA inhibits mitophagy through the Piezo1-PPP3/calcineurin-TFEB pathway.[20] In liver fibrosis, LA limits disease progression by regulating Piezo1-mediated oxidative stress and inflammation in macrophages.[21]

Anti-proliferative Pathways in Vascular Smooth Muscle Cells

Lithospermic acid inhibits the proliferation of vascular smooth muscle cells (VSMCs), a key event in the pathogenesis of atherosclerosis and restenosis.[22] It achieves this by down-regulating the expression of cyclin D1, which leads to cell cycle arrest in the G1 phase.[22] Additionally, LA attenuates VSMC migration by inhibiting the expression and enzymatic activity of matrix metalloproteinase-9 (MMP-9), an effect linked to the suppression of the ERK1/2 signaling pathway.[22]

Experimental Protocols

This section outlines the methodologies for key experiments that have been instrumental in elucidating the mechanism of action of lithospermic acid.

Xanthine Oxidase (XO) Inhibition Assay

• Objective: To determine the inhibitory effect of lithospermic acid on xanthine oxidase activity.

• Methodology: The assay measures the formation of uric acid or superoxide radicals. The reaction mixture typically contains phosphate buffer, xanthine (substrate), and xanthine oxidase. The formation of uric acid is monitored spectrophotometrically by measuring the increase in absorbance at 295 nm. To measure superoxide radical scavenging, a system such as β-NADH/PMS is used, and the reduction of a detector molecule like nitroblue tetrazolium (NBT) is quantified. Lithospermic acid at various concentrations is pre-incubated with the enzyme before the addition of the substrate. The IC50 value is then calculated.[3]

• Cell Lines/Models: In vitro enzyme assay. For in vivo studies, oxonate-pretreated rats are often used to induce hyperuricemia.[3]

NF-κB Nuclear Translocation Assay

• Objective: To assess the effect of lithospermic acid on the activation of the NF-κB pathway.

• Methodology: BV2 microglial cells are pre-treated with lithospermic acid for 1 hour, followed by stimulation with lipopolysaccharide (LPS) for 24 hours to induce inflammation.[13]

  • Immunofluorescence: Cells are fixed, permeabilized, and stained with an antibody against the NF-κB p65 subunit. The localization of p65 (cytosolic vs. nuclear) is visualized using fluorescence microscopy.[12]

  • Western Blotting: Nuclear and cytosolic fractions of cell lysates are separated. The levels of p65 in each fraction are determined by Western blotting, using β-Actin and Histone H3 as loading controls for the cytosolic and nuclear fractions, respectively.[12]

• Cell Lines/Models: BV2 microglial cells.[12][13]

Nrf2/HO-1 Pathway Activation Assay

• Objective: To determine if lithospermic acid activates the Nrf2/HO-1 antioxidant pathway.

• Methodology:

  • Western Blotting: H9C2 cells are subjected to hypoxia/reoxygenation (HR) injury with or without pre-treatment with lithospermic acid (100 μM).[16] The expression levels of total Nrf2, nuclear Nrf2, and HO-1 are analyzed by Western blotting.

  • siRNA Knockdown: To confirm the role of Nrf2, cells are transfected with Nrf2 siRNA to silence its expression. The protective effects of lithospermic acid against HR-induced apoptosis and oxidative stress are then re-evaluated.[16]

• Cell Lines/Models: H9C2 cardiomyocytes.[16] C57BL/6 mice subjected to myocardial ischemia/reperfusion (MI/R) surgery.[16][18][19]

Figure 3: Experimental workflow for studying the cardioprotective effects of Lithospermic Acid.

Conclusion and Future Directions

Lithospermic acid is a pleiotropic molecule that exerts its pharmacological effects through a complex and interconnected network of mechanisms. Its ability to inhibit key enzymes involved in metabolic, viral, and inflammatory diseases, coupled with its capacity to modulate critical signaling pathways like NF-κB, Nrf2/HO-1, and AMPK, underscores its significant therapeutic potential. The data summarized herein provide a solid foundation for its further development.

Future research should focus on optimizing the selectivity and potency of lithospermic acid derivatives for specific targets to enhance efficacy and minimize potential off-target effects.[1][2] Further clinical trials are warranted to translate the promising preclinical findings into effective treatments for a range of human diseases, including cardiovascular disorders, neurodegenerative diseases, diabetes, and inflammatory conditions.[23][24][25] The continued exploration of its molecular interactions will undoubtedly unveil new avenues for therapeutic intervention.

References

• 1. d-nb.info [d-nb.info]
• 2. Discover the Power of Lithospermic Acid as Human Carbonic Anhydrase VA and Pancreatic Lipase Inhibitor Through In Silico and In Vitro Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lithospermic acid | CAS:28831-65-4 | Manufacturer ChemFaces [chemfaces.com]
• 5. Lithospermic acid | CAS:28831-65-4 | Biological Activity | ChemFaces [chemfaces.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells [mdpi.com]
• 8. Inhibitory Effect of Lithospermic Acid on the HIV-1 Nucleocapsid Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benthamdirect.com [benthamdirect.com]
• 11. Inhibitory Effect of Lithospermic Acid on the HIV-1 Nucleocapsid Protein [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Lithospermic acid improves liver fibrosis through Piezo1-mediated oxidative stress and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Antioxidant Properties of Lithospermic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithospermic acid (LA), a polyphenolic compound predominantly isolated from Salvia miltiorrhiza, has garnered significant scientific attention for its potent antioxidant properties.[1][2][3] This technical guide provides a comprehensive overview of the antioxidant mechanisms of lithospermic acid, presenting key quantitative data, detailed experimental protocols for its evaluation, and visual representations of the associated signaling pathways. The multifaceted antioxidant activities of lithospermic acid, encompassing direct radical scavenging and modulation of cellular antioxidant defense systems, underscore its potential as a therapeutic agent in oxidative stress-related pathologies.

Mechanisms of Antioxidant Action

Lithospermic acid exerts its antioxidant effects through a combination of direct and indirect mechanisms, positioning it as a versatile molecule in combating oxidative stress.

1.1. Direct Radical Scavenging

As a phenolic compound, lithospermic acid can directly neutralize a variety of reactive oxygen species (ROS) and reactive nitrogen species (RNS).[2][4] This is primarily achieved through the donation of a hydrogen atom from its hydroxyl groups, which stabilizes the free radicals and terminates the oxidative chain reaction. Its efficacy in this regard has been demonstrated against superoxide anions and other radicals.

1.2. Inhibition of ROS-Generating Enzymes

A key indirect antioxidant mechanism of lithospermic acid is its ability to inhibit enzymes responsible for the production of superoxide radicals, such as xanthine oxidase (XO).[1] By competitively inhibiting XO, lithospermic acid reduces the generation of uric acid and superoxide, thereby mitigating a significant source of oxidative stress.[1] Furthermore, it has been shown to inhibit NADPH oxidase, another major enzymatic source of cellular ROS.

1.3. Activation of the Nrf2-ARE Signaling Pathway

Lithospermic acid has been shown to activate the Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway.[5][6][7] This pathway is a critical cellular defense mechanism against oxidative stress. Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (Keap1). Upon stimulation by compounds like lithospermic acid, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the ARE. This binding initiates the transcription of a suite of protective genes, including those encoding for antioxidant and detoxifying enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone oxidoreductase 1 (NQO1), superoxide dismutase (SOD), catalase (CAT), and glutathione peroxidase (GSH-Px).[7][8]

1.4. Metal Ion Chelation

The structure of lithospermic acid, with its multiple hydroxyl and carboxyl groups, allows it to chelate transition metal ions.[9][10] Metal ions like iron (Fe²⁺) and copper (Cu²⁺) can participate in the Fenton reaction, leading to the generation of highly reactive hydroxyl radicals. By sequestering these metal ions, lithospermic acid can prevent this detrimental reaction from occurring.[9]

Quantitative Antioxidant Data

The antioxidant capacity of lithospermic acid and its derivatives has been quantified in numerous studies using various in vitro and in vivo models. The following tables summarize the key findings.

Table 1: In Vitro Radical Scavenging and Enzyme Inhibition

Assay	Target	Compound	IC50 / Activity	Reference
Superoxide Scavenging (β-NADH/PMS system)	Superoxide Radical	Lithospermic Acid	IC50: not specified, but direct scavenging confirmed	[1]
Superoxide Scavenging (β-NADH/PMS system)	Superoxide Radical	Magnesium Lithospermate B	IC50: 29.8 µg/mL (41.2 µmol/L)	[11]
Superoxide Scavenging (Xanthine/Xanthine Oxidase)	Superoxide Radical	Magnesium Lithospermate B	IC50: 4.06 µg/mL (5.62 µmol/L)	[11]
Xanthine Oxidase Inhibition	Xanthine Oxidase	Lithospermic Acid	IC50: 5.2 µg/mL (uric acid formation)	[1]
Xanthine Oxidase Inhibition	Xanthine Oxidase	Lithospermic Acid	IC50: 1.08 µg/mL (superoxide production)	[1]

Table 2: Effects on Cellular and In Vivo Antioxidant Markers

Model	Treatment	Biomarker	Effect	Reference
DSS-induced colitis in mice	Lithospermic Acid	SOD, CAT, GSH-Px	Increased production	[7]
DSS-induced colitis in mice	Lithospermic Acid	MDA, ROS	Reduced levels	[7]
NCM460 cells (LPS-induced)	Lithospermic Acid	ROS	Inhibited increase	[7]
Myocardial Ischemia/Reperfusion in mice	Lithospermic Acid (50 mg/kg)	Oxidative Stress	Ameliorated	[5][12]
H9C2 cells (Hypoxia/Reoxygenation)	Lithospermic Acid (100 µM)	Oxidative Stress	Ameliorated	[5][12]
Obese Diabetic Rats	Lithospermic Acid B (10 or 20 mg/kg)	Urinary 8-OHdG	Lowered levels	[13][14][15]
Rat Vascular Smooth Muscle Cells (FBS or LPS-stimulated)	Lithospermic Acid (25-100 µmol/L)	ROS Generation	Inhibited	[16][17][18]
Ischemia/Reperfusion-induced ARF rats	Lithospermic Acid B (40 mg/kg)	ROS, Lipid Peroxidation	Dose-dependent inhibition

Experimental Protocols

Detailed methodologies for key assays used to evaluate the antioxidant properties of lithospermic acid are provided below.

3.1. DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Materials:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl)

  • Methanol or Ethanol (spectrophotometric grade)

  • Lithospermic Acid (and a positive control, e.g., Ascorbic Acid or Trolox)

  • 96-well microplate or spectrophotometer cuvettes

  • Microplate reader or spectrophotometer

• Procedure:

  • Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol. The solution should have a deep violet color and an absorbance of approximately 1.0 at 517 nm. Store in the dark.

  • Sample Preparation: Prepare a stock solution of Lithospermic Acid in a suitable solvent (e.g., methanol). Create a series of dilutions from this stock solution.

  • Assay:

    • To a 96-well plate, add a specific volume of each Lithospermic Acid dilution.

    • Add the DPPH working solution to each well to initiate the reaction.

    • A control well should contain the solvent and the DPPH solution.

    • A blank well should contain the solvent and the sample without DPPH to account for any color from the sample itself.

  • Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

  • Measurement: Measure the absorbance of each well at 517 nm.

  • Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:

3.2. ABTS Radical Cation Decolorization Assay

This assay is based on the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•⁺).

• Materials:

  • ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt)

  • Potassium persulfate

  • Phosphate Buffered Saline (PBS) or ethanol

  • Lithospermic Acid (and a positive control, e.g., Trolox)

  • 96-well microplate or spectrophotometer cuvettes

  • Microplate reader or spectrophotometer

• Procedure:

  • Preparation of ABTS•⁺ Stock Solution: Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate. Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺ radical cation.

  • Preparation of ABTS•⁺ Working Solution: Dilute the stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Sample Preparation: Prepare a stock solution of Lithospermic Acid and a series of dilutions.

  • Assay:

    • Add a small volume of each Lithospermic Acid dilution to a 96-well plate.

    • Add the ABTS•⁺ working solution to each well.

    • A control well should contain the solvent and the ABTS•⁺ working solution.

  • Incubation: Incubate the plate at room temperature for a defined time (e.g., 6 minutes).

  • Measurement: Measure the absorbance at 734 nm.

  • Calculation: The percentage of inhibition of ABTS•⁺ is calculated similarly to the DPPH assay. The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

3.3. Superoxide Anion Scavenging Activity Assay (NADH-PMS-NBT System)

This assay measures the ability of an antioxidant to scavenge superoxide radicals generated by the phenazine methosulfate (PMS) and nicotinamide adenine dinucleotide (NADH) system.

• Materials:

  • Tris-HCl buffer (e.g., 16 mM, pH 8.0)

  • NADH (Nicotinamide adenine dinucleotide, reduced form)

  • NBT (Nitroblue tetrazolium)

  • PMS (Phenazine methosulfate)

  • Lithospermic Acid

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Reagent Preparation: Prepare solutions of NADH, NBT, and PMS in the Tris-HCl buffer.

  • Sample Preparation: Prepare various concentrations of Lithospermic Acid in the buffer.

  • Assay:

    • In a 96-well plate, mix the Lithospermic Acid solution, NBT solution, and NADH solution.

    • Initiate the reaction by adding the PMS solution.

    • The control wells will contain all reagents except the Lithospermic Acid.

  • Incubation: Incubate the plate at room temperature for 5 minutes.

  • Measurement: Measure the absorbance at 560 nm. The reduction of NBT by superoxide radicals forms a purple formazan product.

  • Calculation: The percentage of superoxide radical scavenging is calculated by comparing the absorbance of the sample wells to the control wells.

3.4. Cellular Antioxidant Activity (CAA) Assay

This assay measures the antioxidant activity of a compound within a cellular environment, providing a more biologically relevant assessment.

• Materials:

  • Human hepatocarcinoma (HepG2) cells

  • Cell culture medium (e.g., Williams' Medium E)

  • 96-well black, clear-bottom microplate

  • DCFH-DA (2',7'-Dichlorofluorescin diacetate)

  • ABAP (2,2'-Azobis(2-amidinopropane) dihydrochloride) or AAPH

  • Lithospermic Acid and Quercetin (as a standard)

  • Fluorescence microplate reader

• Procedure:

  • Cell Culture: Seed HepG2 cells in a 96-well plate and grow to confluence.

  • Cell Treatment:

    • Remove the growth medium and wash the cells with PBS.

    • Treat the cells with various concentrations of Lithospermic Acid and Quercetin in treatment medium containing DCFH-DA.

    • Incubate for 1 hour to allow for cellular uptake of the probe and the antioxidant.

  • Induction of Oxidative Stress:

    • Wash the cells with PBS to remove extracellular compounds.

    • Add ABAP solution to all wells to generate peroxyl radicals.

  • Measurement: Immediately place the plate in a fluorescence reader. Measure the fluorescence emission (typically at 535 nm) with excitation at 485 nm every 5 minutes for 1 hour.

  • Calculation:

    • Calculate the area under the curve (AUC) for the fluorescence versus time plot for both control and sample-treated wells.

    • The CAA value is calculated as the percentage reduction of AUC in the sample-treated wells compared to the control.

    • Results are often expressed as Quercetin Equivalents (QE).

Signaling Pathways and Experimental Workflows

Visual representations of the key mechanisms and experimental processes provide a clearer understanding of the antioxidant properties of lithospermic acid.

Caption: Activation of the Nrf2-ARE signaling pathway by Lithospermic Acid.

Caption: General experimental workflow for the DPPH antioxidant assay.

Caption: Logical relationship of Lithospermic Acid's antioxidant mechanisms.

Conclusion

Lithospermic acid exhibits a robust and multi-pronged antioxidant capacity. Its ability to directly scavenge free radicals, inhibit key ROS-producing enzymes, chelate pro-oxidant metal ions, and, perhaps most significantly, upregulate endogenous antioxidant defenses through the Nrf2 signaling pathway, makes it a compelling candidate for further investigation in the context of diseases characterized by oxidative stress. The data and protocols presented in this guide offer a foundational resource for researchers and drug development professionals seeking to explore the therapeutic potential of this promising natural compound.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]
• 2. researchgate.net [researchgate.net]
• 3. Doubts - ABTS Radical Cation Decolorization Assay - Biochemistry [protocol-online.org]
• 4. mdpi.com [mdpi.com]
• 5. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 6. 4.6. Superoxide Anion (O2−•) Scavenging Activity [bio-protocol.org]
• 7. researchgate.net [researchgate.net]
• 8. 4.2. DPPH Radical Scavenging Assay [bio-protocol.org]
• 9. Assessment of the Antioxidant and Reactive Oxygen Species Scavenging Activity of Methanolic Extract of Caesalpinia crista Leaf - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Superoxide anion scavenging activity of alk(en)yl phenol compounds by using PMS-NADH system - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. US20110313672A1 - Cellular antioxidant activity (caa) assay - Google Patents [patents.google.com]
• 15. Modulation of Nrf2/ARE Pathway by Food Polyphenols: A Nutritional Neuroprotective Strategy for Cognitive and Neurodegenerative Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. An Overview of Nrf2 Signaling Pathway and Its Role in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

The Anti-Inflammatory Potential of Lithospermic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithospermic acid (LA), a polyphenolic compound predominantly isolated from Salvia miltiorrhiza (Danshen), has garnered significant scientific attention for its potent anti-inflammatory and antioxidant properties.[1][2][3] This technical guide provides an in-depth overview of the current understanding of the anti-inflammatory effects of lithospermic acid, with a focus on its molecular mechanisms, supported by quantitative data from preclinical studies. Detailed experimental methodologies are provided to facilitate the replication and advancement of research in this field. Furthermore, key signaling pathways modulated by lithospermic acid are visualized to offer a clear conceptual framework for its mode of action.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and autoimmune conditions.[3][4] Lithospermic acid, a water-soluble derivative of caffeic acid, has emerged as a promising therapeutic agent due to its ability to modulate key inflammatory pathways.[1][2] This document synthesizes the existing literature on the anti-inflammatory effects of lithospermic acid, presenting a comprehensive resource for researchers and professionals in drug development.

Quantitative Data on Anti-Inflammatory Effects

The anti-inflammatory activity of lithospermic acid and its magnesium salt, magnesium lithospermate B (MLB), has been quantified in various in vitro and in vivo models. The following tables summarize the key findings, providing a comparative overview of its efficacy.

Table 1: In Vitro Anti-Inflammatory Effects of Lithospermic Acid

Cell Line	Inflammatory Stimulus	Lithospermic Acid Concentration	Measured Parameter	Result	Reference
BV2 microglia	Lipopolysaccharide (LPS)	25, 50, 100 µM	Nitric Oxide (NO) Production	Dose-dependent inhibition	[5][6]
BV2 microglia	LPS	25, 50, 100 µM	Prostaglandin E2 (PGE2) Production	Dose-dependent inhibition	[5][6]
BV2 microglia	LPS	25, 50, 100 µM	iNOS Expression	Dose-dependent inhibition	[5][6]
BV2 microglia	LPS	25, 50, 100 µM	COX-2 Expression	Dose-dependent inhibition	[5][6]
BV2 microglia	LPS	Not specified	IL-6 Production	Significant decrease	[5][6]
BV2 microglia	LPS	Not specified	IL-1β Production	Significant decrease	[5][6]
BV2 microglia	LPS	Not specified	TNF-α Production	Significant decrease	[5][6]
THP-1 macrophages	LPS	Not specified	TLR4, p-p65, p-IκBα Expression	Marked downregulation	[7]
Rat Vascular Smooth Muscle Cells (VSMCs)	LPS (100 ng/mL)	25, 50, 100 µmol/L	MMP-9 Expression and Activity	Concentration-dependent attenuation	[8]
NCM460 cells	LPS	Not specified	Reactive Oxygen Species (ROS)	Inhibition of LPS-induced increase	[9]

Table 2: In Vivo Anti-Inflammatory Effects of Lithospermic Acid and its Derivatives

Animal Model	Compound	Dosage	Key Findings	Reference
Dextran sulfate sodium (DSS)-induced colitis in mice	Lithospermic Acid	Not specified	Mitigated oxidative stress and inflammation	[9]
Otsuka Long-Evans Tokushima Fatty (OLETF) rats (model of type 2 diabetes)	Lithospermic Acid B (LAB)	10 or 20 mg/kg daily for 52 weeks	Prevented vascular leakage and basement membrane thickening in retinal capillaries; Reduced serum hsCRP, MCP1, and TNFα levels	[10][11][12]
Imiquimod-induced psoriasis-like dermatitis in BALB/c mice	0.1% Lithospermic Acid (topical)	Not specified	Ameliorated dermatitis and restored skin barrier function; Inhibited Th-17/IL-23 axis related cytokines	[13][14][15]
HCT116 colorectal cancer cell xenograft model	Magnesium Lithospermate B (MLB)	50 mg/kg	Inhibited tumor growth	[16]

Key Signaling Pathways Modulated by Lithospermic Acid

Lithospermic acid exerts its anti-inflammatory effects by modulating several critical signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate these mechanisms.

Inhibition of the NF-κB Signaling Pathway

Lithospermic acid has been shown to inhibit the activation of the NF-κB pathway, a central regulator of inflammation.[5][6][7] It achieves this by targeting upstream molecules, including Heat Shock Protein 90 (HSP90), and preventing the nuclear translocation of the p65 subunit of NF-κB.[5][6]

Figure 1: Inhibition of the NF-κB signaling pathway by Lithospermic Acid.

Modulation of the Nrf2 Antioxidant Pathway

Lithospermic acid activates the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a key regulator of cellular antioxidant responses.[9][17] By promoting the nuclear translocation of Nrf2, it upregulates the expression of antioxidant enzymes, thereby mitigating oxidative stress, a key driver of inflammation.[9]

Figure 2: Activation of the Nrf2 antioxidant pathway by Lithospermic Acid.

Inhibition of MAPK and JAK/STAT Signaling

Evidence suggests that lithospermic acid and its derivatives can also modulate other inflammatory pathways, including the Mitogen-Activated Protein Kinase (MAPK) and Janus Kinase/Signal Transducer and Activator of Transcription (JAK/STAT) pathways.[8][16][18] Inhibition of ERK1/2, a member of the MAPK family, has been linked to the suppression of vascular smooth muscle cell migration.[8] Furthermore, magnesium lithospermate B has been shown to inhibit the JAK2-STAT3 signaling pathway in colorectal cancer cells.[16]

Figure 3: Inhibition of MAPK and JAK/STAT signaling by Lithospermic Acid and its derivatives.

Detailed Experimental Protocols

To ensure the reproducibility of the cited findings, this section provides detailed methodologies for key experiments.

In Vitro Anti-Inflammatory Assay in BV2 Microglial Cells

• Cell Culture: BV2 microglial cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Cells are pre-treated with varying concentrations of lithospermic acid (e.g., 25, 50, 100 µM) for 1 hour, followed by stimulation with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.[6][19]

• Nitric Oxide (NO) Measurement: NO production in the culture supernatant is measured using the Griess reagent assay.

• Cytokine Measurement: The concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) in the cell culture supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits.[6]

• Western Blot Analysis: Whole-cell lysates are prepared, and protein concentrations are determined. Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane. The membranes are then incubated with primary antibodies against iNOS, COX-2, p-p65, and β-actin, followed by incubation with HRP-conjugated secondary antibodies. Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantitative Real-Time PCR (qRT-PCR): Total RNA is extracted from the cells, and cDNA is synthesized. qRT-PCR is performed to measure the mRNA expression levels of iNOS and COX-2.[6]

In Vivo DSS-Induced Colitis Model

• Animals: Male C57BL/6 mice (6-8 weeks old) are used.

• Induction of Colitis: Mice are given 3% (w/v) dextran sulfate sodium (DSS) in their drinking water for 7 days to induce acute colitis.

• Treatment: Lithospermic acid is administered orally to the mice daily during the DSS treatment period. A control group receives DSS and vehicle only.

• Assessment of Colitis Severity: Disease Activity Index (DAI) is calculated daily based on body weight loss, stool consistency, and rectal bleeding. At the end of the experiment, colon length is measured.

• Histological Analysis: Colon tissues are fixed in 10% formalin, embedded in paraffin, and sectioned. The sections are stained with hematoxylin and eosin (H&E) to assess tissue damage and inflammatory cell infiltration.

• Myeloperoxidase (MPO) Assay: MPO activity, an indicator of neutrophil infiltration, is measured in the colon tissue.

• Cytokine and Antioxidant Enzyme Measurement: Colon tissue homogenates are used to measure the levels of pro-inflammatory cytokines and the activity of antioxidant enzymes (SOD, CAT, GSH-Px) using ELISA and specific assay kits.[9]

Conclusion and Future Directions

Lithospermic acid demonstrates significant anti-inflammatory and antioxidant activities through its multifaceted modulation of key signaling pathways, including NF-κB, Nrf2, MAPK, and JAK/STAT. The quantitative data from both in vitro and in vivo studies underscore its potential as a therapeutic agent for a wide range of inflammatory diseases.

Future research should focus on:

• Conducting comprehensive dose-response studies and pharmacokinetic/pharmacodynamic (PK/PD) modeling to optimize dosing regimens.

• Elucidating the precise molecular interactions of lithospermic acid with its targets, such as HSP90 and Keap1.

• Investigating the efficacy and safety of lithospermic acid in more complex, chronic disease models and eventually in human clinical trials.

• Exploring the potential synergistic effects of lithospermic acid with other anti-inflammatory agents.

This technical guide provides a solid foundation for researchers and drug development professionals to further explore and harness the therapeutic potential of lithospermic acid in the management of inflammatory conditions.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory activities and potential mechanisms of phenolic acids isolated from Salvia miltiorrhiza f. alba roots in THP-1 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lithospermic acid alleviates oxidative stress and inflammation in DSS-induced colitis through Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats | PLOS One [journals.plos.org]
• 11. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of lithospermic acid, an antioxidant, on development of diabetic retinopathy in spontaneously obese diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lithosepermic Acid Restored the Skin Barrier Functions in the Imiquimod-Induced Psoriasis-like Animal Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Magnesium Lithospermate B Inhibits Colorectal Cancer Cell Progression Through JAK2-STAT3 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Lithospermic Acid: A Technical Guide to its Neuroprotective Mechanisms and Research Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithospermic acid (LA), a water-soluble phenolic acid compound derived from the dried root and rhizome of Salvia miltiorrhiza Bge (Labiatae), is emerging as a significant molecule in neuroprotection research.[1] Possessing a range of biological activities including potent anti-inflammatory, antioxidant, and anti-apoptotic properties, LA presents a promising therapeutic candidate for a spectrum of neurodegenerative disorders.[1] Its potential has been investigated in preclinical models of Parkinson's disease, Alzheimer's disease, and ischemic stroke.[1][2][3] This technical guide provides an in-depth overview of the core neuroprotective mechanisms of Lithospermic acid, detailed experimental protocols from key studies, and quantitative data to support its therapeutic potential.

Core Mechanisms of Neuroprotection

Lithospermic acid exerts its neuroprotective effects through a multi-targeted approach, primarily by mitigating neuroinflammation, inhibiting apoptotic pathways, and combating oxidative stress.

Anti-Inflammatory Effects via HSP90/NF-κB Pathway Modulation

Neuroinflammation, often mediated by the over-activation of microglial cells, is a key pathological feature of many neurodegenerative diseases.[4] Lithospermic acid has been shown to attenuate the inflammatory response in microglial cells by targeting Heat Shock Protein 90 (HSP90).[4][5] In response to inflammatory stimuli like lipopolysaccharide (LPS), HSP90 is upregulated and facilitates the activation of the NF-κB signaling pathway.[5] This leads to the nuclear translocation of the p65 subunit of NF-κB, which in turn initiates the transcription of pro-inflammatory genes.[5]

LA intervenes by inhibiting the activity and expression of HSP90. This inhibition prevents the activation and subsequent nuclear translocation of NF-κB p65, effectively suppressing the downstream production of pro-inflammatory cytokines (IL-6, IL-1β, TNF-α) and inflammatory mediators (iNOS, COX-2).[4][5]

Caption: LA inhibits the HSP90/NF-κB inflammatory pathway.

Anti-Apoptotic Effects in Parkinson's Disease Models

In models of Parkinson's disease, the neurotoxin 1-methyl-4-phenylpyridinium (MPP+) induces massive degeneration of dopaminergic neurons, a process involving both apoptosis and necrosis.[6][7] MPP+ exposure leads to mitochondrial depolarization, endoplasmic reticulum (ER) stress, and the activation of the caspase enzymatic cascade, which are key contributors to neuronal apoptosis.[6] Studies have shown that Lithospermic acid can directly counter these effects. A key mechanism is the specific inhibition of caspase-3, a critical executioner enzyme in the apoptotic pathway.[6][7] By blocking caspase-3 activity, LA prevents the final steps of programmed cell death, thereby protecting neurons from MPP+-induced toxicity.[6]

Caption: LA prevents apoptosis by inhibiting Caspase-3.

Antioxidant Effects via AMPKα/Nrf2 Pathway Activation

Oxidative stress is a fundamental driver of neuronal damage in neurodegenerative diseases and ischemic events.[8][9] Lithospermic acid has been shown to bolster cellular antioxidant defenses by activating the Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway.[8][10] The mechanism involves the phosphorylation of AMP-activated protein kinase α (AMPKα).[8][11] Activated AMPKα promotes the nuclear translocation of Nrf2.[8] Once in the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of various antioxidant genes, leading to the increased expression of protective enzymes like Heme Oxygenase-1 (HO-1).[8][10] This cascade enhances the cell's ability to neutralize reactive oxygen species (ROS) and ameliorate oxidative stress.

Caption: LA activates the AMPKα/Nrf2 antioxidant pathway.

Quantitative Data Summary

The neuroprotective efficacy of Lithospermic acid has been quantified in various preclinical models.

Table 1: In Vitro Neuroprotective Effects of Lithospermic Acid

Model System	Insult/Stimulus	LA Concentration	Key Quantitative Results	Citation(s)
BV2 Microglial Cells	Lipopolysaccharide (LPS)	Dose-dependent	Markedly decreased production of IL-6, IL-1β, and TNF-α.	[4]
BV2 Microglial Cells	Lipopolysaccharide (LPS)	Dose-dependent	Inhibited production of Nitric Oxide (NO) and Prostaglandin E2 (PGE2).	[4]
BV2 Microglial Cells	Lipopolysaccharide (LPS)	Dose-dependent	Inhibited expression of iNOS and COX-2.	[4][5]
CATH.a Catecholaminergic Cells	MPP+	Pretreatment	Prevented neurotoxicity induced by 250 µM MPP+.	[7]

| H9C2 Cells | Hypoxia/Reoxygenation | 100 µM | Alleviated apoptosis and reduced Lactate Dehydrogenase (LDH) release. |[11] |

Table 2: In Vivo Neuroprotective Effects of Lithospermic Acid

Animal Model	Toxin/Injury Model	LA Dosage	Key Quantitative Results	Citation(s)
ICR Mice	Intracerebroventricular (ICV) MPP+ (12 µg)	5 µg (ICV co-injection)	Significantly attenuated the loss of dopaminergic neurons in the substantia nigra.	[6][7]
ICR Mice	Intracerebroventricular (ICV) MPP+	5 µg (ICV co-injection)	Attenuated microglial activation and astrogliosis in the substantia nigra and hippocampus.	[6][7]
C57BL/6 Mice	Myocardial Ischemia/Reperfusion	50 mg/kg (oral gavage)	Attenuated infarct area and decreased plasma levels of TnT and CK-MB.	[8][11]
Rat	Mesenteric Ischemia/Reperfusion	Pretreatment	Increased tissue Superoxide Dismutase (SOD) and Glutathione Peroxidase (GPx) activities.	[12]

| Rat | Mesenteric Ischemia/Reperfusion | Pretreatment | Decreased tissue Malondialdehyde (MDA) and Myeloperoxidase (MPO) levels. |[12] |

Experimental Protocols & Workflows

Reproducibility is paramount in research. The following sections detail common protocols used in the study of Lithospermic acid's neuroprotective effects.

Protocol 1: In Vitro Neuroinflammation Assay (LPS-Stimulated BV2 Microglia)

This protocol is designed to assess the anti-inflammatory properties of LA in a cell-based model.

• Cell Culture: BV2 murine microglial cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Plating: Cells are seeded into appropriate plates (e.g., 96-well for viability assays, 6-well for protein/RNA extraction) and allowed to adhere overnight.

• Pre-treatment: The culture medium is replaced with fresh medium containing various concentrations of Lithospermic acid. Cells are incubated for 1 hour.[4]

• Inflammatory Challenge: Lipopolysaccharide (LPS) is added to the wells (final concentration typically 1 µg/mL) to induce an inflammatory response. A vehicle control group (no LPS, no LA) and an LPS-only group are included.

• Incubation: Cells are incubated for 24 hours with LPS and LA.[4]

• Analysis:

  • Supernatant Collection: The culture medium is collected to quantify secreted cytokines (e.g., TNF-α, IL-6) using ELISA kits. Nitrite concentration (as an indicator of NO production) can be measured using the Griess reagent.

  • Cell Lysis: Cells are washed with PBS and lysed to extract total protein for Western blot analysis (to measure iNOS, COX-2, p-p65, HSP90) or total RNA for qPCR analysis (to measure mRNA levels of inflammatory genes).

  • Immunofluorescence: Cells grown on coverslips can be fixed, permeabilized, and stained with antibodies (e.g., anti-NF-κB p65) to visualize protein localization via microscopy.[4]

Caption: Experimental workflow for an in vitro neuroinflammation assay.

Protocol 2: In Vivo Parkinson's Disease Model (MPP+-Induced Neurotoxicity)

This protocol outlines an animal model to evaluate the neuroprotective effects of LA against dopaminergic neuron loss.

• Animal Model: Adult male ICR mice are used.[7] Animals are housed under standard conditions with ad libitum access to food and water. All procedures must be approved by an Institutional Animal Care and Use Committee (IACUC).

• Anesthesia: Mice are anesthetized (e.g., with isoflurane or a ketamine/xylazine cocktail) and placed in a stereotaxic frame.

• Stereotaxic Injection: A single unilateral intracerebroventricular (ICV) injection is performed. A solution containing MPP+ (12 µg) and Lithospermic acid (5 µg) in sterile saline (total volume ~2 µl) is injected into one lateral ventricle.[7] The control group receives an injection of MPP+ alone.

• Post-operative Care: Animals are monitored during recovery and returned to their home cages.

• Endpoint: After a survival period of 5 days, the animals are euthanized.[7]

• Tissue Processing: Mice are transcardially perfused with saline followed by 4% paraformaldehyde. Brains are harvested, post-fixed, and cryoprotected (e.g., in sucrose solution).

• Analysis (Immunohistochemistry):

  • Coronal brain sections containing the substantia nigra and hippocampus are cut using a cryostat.

  • Sections are stained with antibodies against Tyrosine Hydroxylase (TH) to identify dopaminergic neurons.

  • Additional stains can include Iba1 for microglia and GFAP for astrocytes to assess neuroinflammation.

  • The number of TH-positive neurons in the substantia nigra pars compacta (SNpc) is quantified using stereological methods to determine the extent of neuroprotection.[7]

Conclusion

Lithospermic acid demonstrates significant neuroprotective potential through well-defined molecular mechanisms, including the attenuation of neuroinflammation via the HSP90/NF-κB pathway, inhibition of apoptosis by blocking caspase-3, and reduction of oxidative stress through the activation of the AMPKα/Nrf2 signaling cascade. The quantitative data from both in vitro and in vivo studies provide a strong foundation for its further development. The detailed protocols outlined in this guide offer a framework for researchers to investigate and expand upon these findings. Collectively, the evidence suggests that Lithospermic acid is a compelling candidate for the development of novel therapeutics aimed at treating a range of neurodegenerative and neurological disorders.

References

• 1. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Lithium profoundly prevents brain damage associated with Parkinson's disease | Science Codex [sciencecodex.com]
• 4. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]
• 11. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lithospermic acid and ischemia/reperfusion injury of the rat small intestine prevention - PubMed [pubmed.ncbi.nlm.nih.gov]

The Hepatoprotective Effects of Lithospermic Acid: A Technical Guide

Executive Summary: Lithospermic Acid (LA), a water-soluble phenolic acid compound derived from Salvia miltiorrhiza, has demonstrated significant hepatoprotective properties in a variety of preclinical models. Its therapeutic potential stems from a multi-faceted mechanism of action that includes potent antioxidant, anti-inflammatory, anti-apoptotic, and anti-fibrotic activities. LA mitigates liver damage by scavenging reactive oxygen species (ROS), modulating key inflammatory signaling pathways such as NF-κB and Jak2/Stat3, and inhibiting the activation of hepatic stellate cells (HSCs) which are central to the development of liver fibrosis. Despite its promising pharmacological profile, the clinical translation of LA is challenged by its low oral bioavailability. This guide provides a comprehensive overview of the mechanisms, experimental evidence, and key signaling pathways associated with the hepatoprotective effects of Lithospermic Acid, intended for researchers and professionals in the field of drug development.

Introduction

Liver disease represents a significant global health burden, with etiologies ranging from viral infections and alcohol abuse to metabolic disorders.[1] Chronic liver injury often culminates in liver fibrosis, a wound-healing response characterized by the excessive accumulation of extracellular matrix (ECM), which can progress to cirrhosis and end-stage liver failure.[2] Current therapeutic options are limited, driving the search for novel hepatoprotective agents.[1] Natural products are a promising source for such agents, and Lithospermic Acid (LA), isolated from the traditional medicinal herb Salvia miltiorrhiza (Danshen), has emerged as a candidate with substantial therapeutic potential.[3][4][5] This document synthesizes the current technical knowledge regarding the hepatoprotective effects of LA.

Pharmacokinetics and Bioavailability

A critical consideration for drug development is the pharmacokinetic profile of a compound. Studies in rats have shown that Lithospermic Acid B (LSB), a major form of LA, exhibits dose-dependent pharmacokinetics. However, its systemic availability after oral administration is notably low. This poor bioavailability is attributed to a combination of low membrane permeability and significant first-pass metabolism, primarily through methylation.[6][7][8] These findings underscore the need for formulation strategies or the development of derivatives to enhance oral absorption for clinical applications.

Parameter	Intravenous (IV) Administration	Oral (PO) Administration	Reference
Dose (Rats)	10 mg/kg & 50 mg/kg (LSB)	10 mg/kg & 50 mg/kg (LSB)	[6][8]
Dose (Rats)	4 mg/kg & 20 mg/kg (MLB)	100 mg/kg (MLB)	[9]
Absolute Bioavailability	N/A	~5% (at 50 mg/kg LSB); 1.15% (LA); 0.0002% (MLB)	[6][7][8][9]
Metabolism	Saturable metabolism noted at higher doses	Extensive first-pass metabolism	[6][9]
Primary Metabolic Pathway	O-methylation	O-methylation	[7]
Excretion	Primarily biliary excretion into feces	Primarily biliary excretion into feces	[7]

LSB: Lithospermic Acid B; MLB: Magnesium Lithospermate B; LA: Lithospermic Acid.

Core Mechanisms of Hepatoprotection

LA exerts its protective effects on the liver through several interconnected mechanisms.

Antioxidant Activity

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the capacity of antioxidant defense systems, is a key driver of liver injury.[3][10][11] LA has been shown to be a potent antioxidant.[12][13] Its hepatoprotective effects are significantly linked to its ability to directly scavenge free radicals and bolster the endogenous antioxidant system.[12] In models of carbon tetrachloride (CCl4)-induced liver damage, LA pretreatment restored the levels of crucial antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT) and reduced lipid peroxidation.[3][12] This antioxidant action is partly mediated through the activation of the Nuclear factor E2-related factor 2 (Nrf2) pathway, a master regulator of the antioxidant response.[3][14][15]

Anti-inflammatory Effects

Inflammation is a critical component in the pathogenesis of various liver diseases, including ischemia-reperfusion (I/R) injury and fibrosis.[16][17] LA and its derivatives, such as Magnesium Lithospermate B (MLB), have been shown to significantly attenuate the inflammatory response in the liver.[3][16] This is achieved by inhibiting the activation of pro-inflammatory signaling pathways, including Nuclear Factor-kappa B (NF-κB) and the Jak2/Stat3 pathway.[3][17] Consequently, LA treatment leads to a marked reduction in the production and release of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[3][17]

Anti-fibrotic Activity

Liver fibrosis is driven by the activation of hepatic stellate cells (HSCs), which transdifferentiate from quiescent, vitamin A-storing cells into proliferative, myofibroblast-like cells that produce excessive ECM.[18][19][20] Transforming Growth Factor-β (TGF-β) is a primary mediator of this process, acting through the Smad signaling pathway.[2][21] LA has demonstrated potent anti-fibrotic effects by directly targeting HSCs.[5] Recent studies have revealed that LA can inhibit the Piezo1 channel, a mechanosensitive ion channel implicated in fibrosis.[22][23] By inhibiting the Piezo1/Ca2+ axis and the downstream TGF-β1/Smad signaling pathway, LA effectively suppresses HSC activation, proliferation, and collagen production, thereby limiting the progression of liver fibrosis.[5][22][23]

Anti-apoptotic Effects

Hepatocyte apoptosis, or programmed cell death, is a common feature of acute and chronic liver injury.[3] In CCl4-induced hepatotoxicity, LA treatment was found to significantly reduce apoptosis by inhibiting the activity of executive enzymes like caspase-3/7.[12] This anti-apoptotic effect contributes to the preservation of liver cell mass and function during toxic insult.[3]

Key Signaling Pathways and Visualizations

The following diagrams illustrate the primary signaling pathways modulated by Lithospermic Acid in its hepatoprotective role.

Caption: Antioxidant and anti-apoptotic pathways of Lithospermic Acid.

Caption: Anti-inflammatory signaling pathways inhibited by Lithospermic Acid.

Caption: Anti-fibrotic mechanism of Lithospermic Acid via Piezo1/TGF-β inhibition.

Caption: General experimental workflow for in vivo hepatoprotection studies.

Summary of Preclinical Evidence

The hepatoprotective efficacy of LA has been quantified in numerous in vitro and in vivo studies.

In Vitro Quantitative Data

Model	Treatment	Endpoint	Result	Reference
Huh7 Cells	CCl4	Cell Viability	Reduced to 33.8% of control	[12]
Huh7 Cells	CCl4 + LA (5 µg/ml)	Cell Viability	Increased to 60.9%	[12]
Huh7 Cells	CCl4 + LA (30 µg/ml)	Cell Viability	Increased to ~75%	[12]
Huh7 Cells	CCl4	Caspase-3/7 Activity	Significantly elevated	[12]
Huh7 Cells	CCl4 + LA	Caspase-3/7 Activity	Considerably reduced	[12]
Huh7 Cells	CCl4	Intracellular ROS	Significantly elevated	[12]
Huh7 Cells	CCl4 + LA	Intracellular ROS	Attenuated in a concentration-dependent manner	[12]

In Vivo Quantitative Data

Model	Treatment	Endpoint	Result	Reference
BALB/c Mice	CCl4	Serum AST & ALT	> 2-fold elevation	[3][12]
BALB/c Mice	CCl4 + LA (100 mg/kg)	Serum AST & ALT	Significantly reduced, comparable to control	[3][12]
BALB/c Mice	CCl4	Hepatic SOD & CAT	> 20% decrease	[3][12]
BALB/c Mice	CCl4 + LA	Hepatic SOD & CAT	Significantly elevated in a dose-dependent manner	[12]
C57BL/6 Mice (I/R Injury)	LA Pretreatment (50 mg/kg)	Infarct Area	Attenuated	[3][14][24][25]
TAA-induced Cirrhotic Rats	MLB Administration	Serum AST & ALT	Significantly lower than TAA-only group	[5]
TAA-induced Cirrhotic Rats	MLB Administration	Hepatic Fibrosis	Significantly attenuated	[5]

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following outlines common methodologies used to evaluate the hepatoprotective effects of Lithospermic Acid.

CCl4-Induced Acute Hepatotoxicity Model

This is a widely used model that mimics toxic liver injury.[26][27]

• In Vitro (e.g., Huh7 human hepatoma cells):

  • Cell Culture: Cells are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

  • Treatment: Cells are pre-incubated with varying concentrations of Lithospermic Acid (e.g., 5-30 µg/ml) for a specified duration before being exposed to a toxic concentration of CCl4.

  • Assessment:

    • Cell Viability: Measured using assays like MTT, which assesses mitochondrial function.[12]

    • Oxidative Stress: Intracellular ROS levels are quantified using fluorescent probes like DCFH-DA.[12]

    • Apoptosis: Caspase-3/7 activity is measured using luminescence-based assays.[12]

• In Vivo (e.g., BALB/c mice):

  • Acclimatization: Animals are acclimatized to laboratory conditions for at least one week.

  • Grouping: Mice are randomly divided into groups: Control, CCl4 model, and LA + CCl4 treatment groups (at various doses, e.g., 50, 100 mg/kg).

  • Pretreatment: The treatment groups receive Lithospermic Acid (e.g., via oral gavage) daily for a period such as six consecutive days.[3]

  • Induction: Acute liver injury is induced by a single intraperitoneal injection of CCl4 (often diluted in a vehicle like corn or olive oil).

  • Sample Collection: After a set time (e.g., 24 hours), blood is collected for serum analysis, and livers are harvested.

  • Analysis:

    • Biochemical: Serum levels of Alanine Transaminase (ALT) and Aspartate Transaminase (AST) are measured as markers of liver damage.[12]

    • Antioxidant Status: Liver homogenates are analyzed for SOD and CAT activity and levels of lipid peroxidation (e.g., TBARS assay).[12]

    • Histopathology: Liver sections are stained with Hematoxylin and Eosin (H&E) to assess necrosis and structural changes.[3][12]

Hepatic Ischemia-Reperfusion (I/R) Injury Model

This model simulates liver damage that occurs during transplantation and surgery.[16][17]

• In Vivo (e.g., C57BL/6 mice):

  • Pretreatment: Mice are pretreated with LA or a vehicle (e.g., 50 mg/kg, oral gavage, for six days).[24]

  • Surgical Procedure: Mice are anesthetized, and a partial hepatic ischemia is induced by clamping the portal triad supplying the left and median lobes of the liver for a defined period (e.g., 60 minutes).

  • Reperfusion: The clamp is removed to allow blood flow to be restored (reperfusion) for a period (e.g., 6 hours).[17]

  • Analysis: Serum is analyzed for ALT and AST. Liver tissues are assessed for inflammatory markers (e.g., TNF-α, IL-6 by ELISA or qPCR), inflammatory cell infiltration (e.g., myeloperoxidase activity), and apoptosis (e.g., TUNEL staining).[16][17]

Conclusion and Future Directions

The existing body of preclinical evidence strongly supports the hepatoprotective potential of Lithospermic Acid. It acts via a robust combination of antioxidant, anti-inflammatory, and anti-fibrotic mechanisms, targeting multiple key signaling pathways implicated in the progression of liver disease. The consistent efficacy observed in models of toxic injury, ischemia-reperfusion, and fibrosis highlights its potential as a versatile therapeutic agent.

However, the primary obstacle to its clinical application is its very low oral bioavailability.[6][7][9] Future research must focus on:

• Formulation Development: Investigating novel drug delivery systems (e.g., nanoparticles, liposomes) to enhance the absorption and systemic exposure of LA.

• Prodrug Strategies: Designing and synthesizing derivatives or prodrugs of LA with improved pharmacokinetic properties.

• Clinical Evaluation: Following successful formulation or derivatization, well-designed clinical trials are necessary to validate the safety and efficacy of LA-based therapies in patients with liver diseases. There are currently no specific clinical trials listed for Lithospermic Acid in liver disease, though trials for other liver conditions are ongoing.[1][28]

References

• 1. Promising new cell therapy for liver disease shows positive results | Institute for Regeneration and Repair | Institute for Regeneration and Repair [regeneration-repair.ed.ac.uk]
• 2. TGF-β inhibitors: the future for prevention and treatment of liver fibrosis? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antifibrotic effects of magnesium lithospermate B on hepatic stellate cells and thioacetamide-induced cirrhotic rats - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Antioxidants in liver health - PMC [pmc.ncbi.nlm.nih.gov]
• 12. spandidos-publications.com [spandidos-publications.com]
• 13. researchgate.net [researchgate.net]
• 14. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]
• 16. Magnesium lithospermate B reduces inflammatory response in a mouse model of hepatic ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The Protective Effect of Magnesium Lithospermate B on Hepatic Ischemia/Reperfusion via Inhibiting the Jak2/Stat3 Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. The Power of Plasticity—Metabolic Regulation of Hepatic Stellate Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Power of Plasticity-Metabolic Regulation of Hepatic Stellate Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Lipidomic profiling of rat hepatic stellate cells during activation reveals a two-stage process accompanied by increased levels of lysosomal lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Xia & He Publishing [xiahepublishing.com]
• 22. Lithospermic acid improves liver fibrosis through Piezo1-mediated oxidative stress and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Lithospermic acid improves diabetic kidney fibrosis by regulating Piezo1/TGF-β1/Smad signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Experimental models of hepatotoxicity related to acute liver failure - PMC [pmc.ncbi.nlm.nih.gov]
• 28. mayo.edu [mayo.edu]

Lithospermic Acid: A Technical Guide to its Anti-HIV Activity

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anti-HIV activity of Lithospermic Acid (LA) and its derivatives. Drawing from various in vitro and in vivo studies, this document outlines the compound's mechanism of action, presents quantitative efficacy data, and details the experimental protocols used to ascertain its antiviral properties.

Core Mechanism of Action: Targeting Multiple Viral Life Cycle Stages

Lithospermic Acid, a polyphenol predominantly isolated from Salvia miltiorrhiza, has demonstrated multifaceted anti-HIV activity.[1][2][3][4] Its primary mechanism of action is the inhibition of HIV-1 integrase , a critical enzyme for the integration of viral DNA into the host cell genome.[3][5][6] Additionally, studies have revealed its ability to inhibit HIV-1 protease and the HIV-1 nucleocapsid protein (NC) , highlighting its potential to disrupt the viral life cycle at multiple stages.[1][2][6]

Inhibition of HIV-1 Integrase

Lithospermic Acid and its magnesium salt, Lithospermic Acid B (LAB), are potent inhibitors of HIV-1 integrase.[3][5][6] LA inhibits both the 3'-processing and strand transfer steps of the integration process.[3] This inhibition is non-covalent and has been shown to be effective against various strains of HIV-1, including those resistant to other integrase inhibitors like raltegravir.[5]

Inhibition of HIV-1 Nucleocapsid Protein (NC)

Recent studies have identified Lithospermic Acid as a non-covalent inhibitor of the HIV-1 nucleocapsid protein (NC).[1][2] The NC protein plays a crucial role in several stages of the viral replication cycle, including reverse transcription and virion assembly.[1] By binding to the hydrophobic pocket of the NC protein, Lithospermic Acid is thought to compete with nucleic acids, thereby inhibiting the chaperone activity of the NC protein.[1][2] A significant advantage of Lithospermic Acid as an NC inhibitor is its chemical stability and lack of spontaneous oxidation under physiological conditions, a common issue with other catechol-containing NC inhibitors.[1][2]

Weak Inhibition of HIV-1 Protease

Lithospermic Acid B has also been shown to exhibit weak inhibitory activity against HIV-1 protease, an enzyme essential for the maturation of newly formed virus particles.[6] However, its activity against protease is significantly lower than its potent inhibition of integrase.[6]

The multifaceted inhibitory profile of Lithospermic Acid is depicted in the signaling pathway diagram below.

Figure 1: Mechanism of Anti-HIV Action of Lithospermic Acid.

Quantitative Data on Anti-HIV Activity

The following table summarizes the quantitative data on the inhibitory activity of Lithospermic Acid and its derivatives against various HIV-1 targets and in cell-based assays.

Compound	Target/Assay	IC50 / EC50	Cell Line / Conditions	Reference
Lithospermic Acid	HIV-1 Integrase (3'-processing)	0.83 µM	Cell-free assay	[3]
Lithospermic Acid	HIV-1 Integrase (3'-joining)	0.48 µM	Cell-free assay	[3]
Lithospermic Acid	Acute HIV-1 Infection	2 µM	H9 human lymphoma cells	[3]
Lithospermic Acid	NC-induced cTAR destabilization	10 µM (5% inhibition), 100 µM (87% inhibition)	Fluorescence-based assay	[1]
Lithospermic Acid (M522)	HIV-1 Replication (Clinical Isolates)	18.0 ± 0.66 µM	PBMCs	[5]
Lithospermic Acid B	HIV-1 Integrase	7.91 ± 1.59 µmol·L⁻¹	ELISA	[6]
Lithospermic Acid B	HIV-1 Protease	34.84 ± 1.11 µmol·L⁻¹	Fluorescence assay	[6]
Lithospermic Acid B	HIV-1 IIIB Replication (p24)	0.240 ± 0.003 µmol·L⁻¹	MT-4 cells	[6]

Detailed Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature to evaluate the anti-HIV activity of Lithospermic Acid.

HIV-1 Integrase Inhibition Assay (ELISA-based)

This assay quantifies the inhibition of the 3'-processing and strand transfer reactions catalyzed by HIV-1 integrase.

Principle: A biotinylated double-stranded donor DNA substrate is incubated with recombinant HIV-1 integrase. The integrase processes the 3' ends of the DNA. In the strand transfer step, the processed DNA is integrated into a target DNA-coated plate. The integrated DNA is then detected using a streptavidin-horseradish peroxidase conjugate and a colorimetric substrate.

Protocol:

• Coating: Coat a 96-well plate with the target DNA substrate and incubate overnight.

• Blocking: Wash the plate and block with a suitable blocking buffer.

• Reaction Mixture: Prepare a reaction mixture containing recombinant HIV-1 integrase, biotinylated donor DNA, and varying concentrations of Lithospermic Acid.

• Incubation: Add the reaction mixture to the wells and incubate to allow for 3'-processing and strand transfer.

• Detection: Wash the plate to remove unbound components. Add streptavidin-horseradish peroxidase conjugate and incubate.

• Readout: Add a colorimetric substrate (e.g., TMB) and measure the absorbance at the appropriate wavelength. The signal is proportional to the amount of integrated DNA.

Figure 2: Workflow for HIV-1 Integrase Inhibition Assay.

HIV-1 Protease Inhibition Assay (Fluorescence-based)

This assay measures the ability of a compound to inhibit the cleavage of a specific substrate by HIV-1 protease.

Principle: A fluorogenic substrate containing a cleavage site for HIV-1 protease is used. The substrate is quenched in its intact form. Upon cleavage by the protease, a fluorescent signal is generated.

Protocol:

• Reaction Setup: In a 96-well plate, add recombinant HIV-1 protease and the fluorogenic substrate.

• Inhibitor Addition: Add varying concentrations of Lithospermic Acid B to the wells.

• Incubation: Incubate the plate at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity at appropriate excitation and emission wavelengths. A decrease in fluorescence indicates inhibition of protease activity.

HIV-1 Replication Inhibition Assay (p24 Antigen ELISA)

This cell-based assay determines the effect of a compound on HIV-1 replication in a susceptible cell line.

Principle: A T-cell line (e.g., MT-4 or H9) is infected with HIV-1. The infected cells are then cultured in the presence of the test compound. The amount of viral replication is quantified by measuring the level of the p24 capsid protein in the culture supernatant using an ELISA.

Protocol:

• Cell Infection: Infect MT-4 or H9 cells with a known amount of HIV-1.

• Treatment: Plate the infected cells in a 96-well plate and add serial dilutions of Lithospermic Acid.

• Incubation: Culture the cells for a defined period (e.g., 4-7 days).

• Supernatant Collection: Collect the culture supernatants.

• p24 ELISA: Quantify the p24 antigen concentration in the supernatants using a commercial ELISA kit. A reduction in p24 levels indicates inhibition of viral replication.

Figure 3: Workflow for HIV-1 Replication Inhibition Assay (p24).

Nucleocapsid Protein Inhibition Assay (Fluorescence-based)

This assay assesses the ability of a compound to inhibit the nucleic acid chaperone activity of the HIV-1 NC protein.[1]

Principle: A fluorescently labeled and quenched DNA sequence, cTAR, is used. The NC protein destabilizes the cTAR structure, leading to an increase in fluorescence. An inhibitor of the NC protein will prevent this destabilization, resulting in a lower fluorescence signal.[1]

Protocol:

• Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing a fluorescently labeled cTAR DNA, the NC(11-55) protein, and varying concentrations of Lithospermic Acid in an appropriate buffer.[1]

• Incubation: Incubate the plate at a controlled temperature (e.g., 20°C).[1]

• Fluorescence Reading: Measure the fluorescence at regular intervals to monitor the destabilization of cTAR. A lower fluorescence signal in the presence of Lithospermic Acid indicates inhibition of NC activity.[1]

Synergistic Effects and Future Directions

Studies have shown that Lithospermic Acid B acts synergistically with clinically used reverse transcriptase inhibitors like zidovudine (AZT) and nevirapine (NVP) in inhibiting HIV-1 replication.[6] This suggests its potential use in combination antiretroviral therapy (cART) to enhance efficacy and potentially overcome drug resistance.

Future research should focus on optimizing the bioavailability of Lithospermic Acid, as in vivo studies in mice have indicated lower oral bioavailability compared to some established antiretroviral drugs.[6] Further investigation into its efficacy against a broader range of drug-resistant HIV-1 strains and its long-term safety profile is also warranted to fully establish its therapeutic potential. The unique, multi-target mechanism of action of Lithospermic Acid makes it a promising lead compound for the development of novel anti-HIV agents.

References

• 1. Inhibitory Effect of Lithospermic Acid on the HIV-1 Nucleocapsid Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. researchgate.net [researchgate.net]

Lithospermic Acid in Traditional Chinese Medicine: A Technical Guide for Drug Development

Executive Summary

Lithospermic acid (LA), a water-soluble phenolic acid compound, is a significant bioactive constituent derived from plants used in Traditional Chinese Medicine (TCM), most notably from Salvia miltiorrhiza (Danshen) and Lithospermum erythrorhizon.[1][2][3][4][5] Long valued in folk medicine for improving bodily functions and treating cardiovascular ailments, modern pharmacological research has substantiated its therapeutic potential.[6] This document provides a comprehensive technical overview of Lithospermic acid, focusing on its pharmacological activities, mechanisms of action, quantitative data, and key experimental protocols to support ongoing research and drug development initiatives. LA and its derivatives, such as Lithospermic acid B (LAB), exhibit a wide spectrum of biological activities, including potent antioxidant, anti-inflammatory, cardioprotective, neuroprotective, and anti-viral properties.[1][2][6]

Botanical Sources and Phytochemistry

Lithospermic acid is a phenylpropanoid oligomer, structurally a conjugate of rosmarinic acid and caffeic acid with a dihydrobenzofuran nucleus.[6][7] It is primarily extracted from the dried roots of plants from the Lamiaceae and Boraginaceae families.[6]

• Salvia miltiorrhiza (Danshen): A cornerstone herb in TCM, Danshen is used clinically to improve blood circulation and treat a variety of diseases, including cardiovascular and cerebrovascular conditions.[1][4] Its roots are a principal source of LA and its more abundant derivative, Lithospermic acid B (LAB), also known as salvianolic acid B.[4][5][8]

• Lithospermum erythrorhizon (Zicao): This herb is also used in TCM and its cell cultures have been a subject of research for producing secondary metabolites, including LA derivatives and shikonin.[3][5][9]

Pharmacological Properties and Therapeutic Potential

Lithospermic acid exhibits a diverse range of pharmacological effects, making it a compound of high interest for therapeutic development.

• Antioxidant Activity: LA is a powerful antioxidant that directly scavenges superoxide radicals, prevents lipid peroxidation, and protects tissues from the deleterious effects of reactive oxygen species (ROS).[6][7] It has been shown to inhibit xanthine oxidase, a key enzyme in the production of superoxide and uric acid.[10][11]

• Cardioprotective Effects: LA demonstrates significant potential in treating cardiovascular diseases.[1] It has been shown to ameliorate myocardial ischemia-reperfusion (I/R) injury, reduce infarct size, and improve cardiac function in preclinical models.[12][13][14] Furthermore, it helps prevent atherosclerosis by inhibiting the proliferation and migration of vascular smooth muscle cells (VSMCs).[10][15]

• Anti-inflammatory Effects: The compound possesses potent anti-inflammatory properties.[1][2] It can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as NF-κB.[16] This activity is relevant for conditions like gouty arthritis and diabetic retinopathy.[11][17]

• Neuroprotective Effects: LA has been identified as a potential therapeutic agent for neurodegenerative disorders like Parkinson's disease.[1][18] It protects neurons by attenuating neurotoxicity and blocking apoptotic and neuroinflammatory pathways.[18]

• Anti-Diabetic Effects: Lithospermic acid B has been shown to protect pancreatic β-cells from cytokine-induced apoptosis and slow the development of diabetes in animal models.[19] It also has a preventive effect on the development of diabetic retinopathy, likely due to its antioxidant and anti-inflammatory actions.[17][20][21]

• Hepatoprotective and Anti-viral Activity: LA exhibits protective effects against liver injury and has gained significant attention for its anti-viral properties, including activity against HIV-1 integrase.[6][22]

Quantitative Pharmacological and Pharmacokinetic Data

Quantitative data from various in vitro and in vivo studies are summarized below to provide a clear reference for researchers.

Table 1: In Vitro Activity of Lithospermic Acid and Its Derivatives

Parameter	Target/Assay	Compound	Value	Source
IC₅₀	Xanthine Oxidase (Uric Acid Formation)	Lithospermic Acid	5.2 µg/mL	[11]
IC₅₀	Xanthine Oxidase (Superoxide Formation)	Lithospermic Acid	1.08 µg/mL	[11]
IC₅₀	Indirect Competitive ELISA	Lithospermic Acid B	~120 ng/mL	[8]
Efficacy	Increased SPT Protein Level (HaCaT cells)	Lithospermic Acid	55% increase at 100 µg/mL	[3]
Effective Conc.	Cytoprotection (INS-1 cells)	Lithospermic Acid B	50 µM	[19]
Effective Conc.	Cardioprotection (H9C2 cells)	Lithospermic Acid	100 µM	[13]

Table 2: Pharmacokinetic Parameters of Lithospermic Acid B (LAB) in Rats

Administration	Dose	AUC (µg·min/mL)	Total Body Clearance (CLtot)	Bioavailability	Source
Intravenous	10 mg/kg	702	-	-	[23]
Intravenous	20 mg/kg	1130 ± 329	23.51 ± 5.98 mL/min/kg	-	[24]
Intravenous	50 mg/kg	993 (dose-normalized to 10 mg/kg)	Slower than 10 mg/kg dose	-	[23]
Oral	50 mg/kg	-	-	5%	[23]
Oral	100 mg/kg	1.26 ± 0.36	-	0.0002% (relative to 20 mg/kg IV)	[24]
Note: The low oral bioavailability is attributed to poor absorption and extensive first-pass metabolism.[23][24]

Mechanisms of Action and Signaling Pathways

Lithospermic acid exerts its effects by modulating multiple cellular signaling pathways. Key pathways are detailed below.

Cardioprotection via AMPKα/Nrf2 Pathway

In the context of myocardial ischemia-reperfusion (I/R) injury, LA provides protection by activating the AMPKα/Nrf2 signaling axis. This leads to an upregulation of antioxidant defense mechanisms.[12][13]

Caption: LA-mediated activation of the AMPKα/Nrf2/HO-1 signaling pathway.

Cardioprotection via Piezo1-Calcineurin-TFEB Pathway

Recent studies show LA can also alleviate myocardial I/R injury by targeting the Piezo1 channel, which in turn inhibits mitophagy through the calcineurin-TFEB pathway.[14]

Caption: LA inhibits mitophagy via the Piezo1-Calcineurin-TFEB pathway.

Anti-inflammatory Action via NF-κB Pathway

Lithospermic acid inhibits the expression of pro-inflammatory cytokines by blocking the nuclear translocation of NF-κB p65, a critical step in the inflammatory cascade.[16]

Caption: LA inhibits inflammation by blocking the NF-κB signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are protocols for key experiments cited in the literature.

Protocol: In Vivo Myocardial Ischemia/Reperfusion (MI/R) Model

This protocol is based on methodologies used to assess the cardioprotective effects of Lithospermic Acid.[13]

• Animal Model: C57BL/6 mice (8-10 weeks old).

• Drug Administration: Administer Lithospermic Acid (50 mg/kg) or vehicle (saline) via oral gavage for six consecutive days prior to surgery.

• Anesthesia: Anesthetize mice with intraperitoneal injection of pentobarbital sodium (50 mg/kg).

• Surgical Procedure:

  • Intubate the mouse and ventilate with a rodent ventilator.

  • Perform a left thoracotomy to expose the heart.

  • Ligate the left anterior descending (LAD) coronary artery with a 7-0 silk suture. Ischemia is confirmed by the visible paling of the ventricle.

  • Maintain ischemia for 45 minutes.

  • Release the ligature to allow for reperfusion for 24 hours.

• Assessment of Cardiac Injury:

  • Infarct Size Measurement: Excise the heart, freeze, and slice the ventricles into 2 mm sections. Stain with 1% 2,3,5-triphenyltetrazolium chloride (TTC) for 15 minutes at 37°C. The non-infarcted area will stain red, while the infarcted area remains pale. Quantify the area using imaging software.

  • Serum Biomarkers: Collect blood samples to measure levels of troponin T (TnT) and creatine kinase-MB (CK-MB) using ELISA kits.

  • Echocardiography: Perform echocardiography before and after the procedure to assess cardiac function (e.g., ejection fraction, fractional shortening).

Protocol: In Vitro Hypoxia/Reoxygenation (HR) Model

This protocol details an in vitro model to study the effects of LA on cardiomyocytes under ischemic stress.[13]

• Cell Line: H9C2 rat cardiomyoblasts.

• Cell Culture: Culture H9C2 cells in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Drug Treatment: Pre-treat cells with Lithospermic Acid (100 µM) for a specified duration (e.g., 2 hours) before inducing hypoxia.

• Hypoxia Induction:

  • Replace the culture medium with a glucose-free, serum-free DMEM.

  • Place the cells in a hypoxic chamber with an atmosphere of 1% O₂, 5% CO₂, and 94% N₂ for 24 hours.

• Reoxygenation:

  • Remove cells from the hypoxic chamber.

  • Replace the medium with standard DMEM (with glucose and FBS).

  • Return cells to the normoxic incubator (21% O₂, 5% CO₂) for 6 hours.

• Endpoint Analysis:

  • Cell Viability: Assess using MTT or LDH release assays.

  • Oxidative Stress: Measure intracellular ROS levels using probes like DCFH-DA.

  • Apoptosis: Quantify using TUNEL staining or Western blot for cleaved caspase-3.

  • Western Blotting: Analyze protein expression levels for key signaling molecules (e.g., p-AMPKα, Nrf2, HO-1).

Workflow: Extraction and Isolation of Lithospermic Acid B

This workflow outlines a method for obtaining high-purity LAB from Salvia miltiorrhiza.[25]

Caption: Workflow for the extraction and purification of Lithospermic Acid B.

Conclusion and Future Directions

Lithospermic acid stands out as a highly promising natural product from the pharmacopeia of Traditional Chinese Medicine. Its multifaceted pharmacological profile, underpinned by the modulation of critical signaling pathways related to oxidative stress, inflammation, and cell survival, positions it as a strong candidate for the development of novel therapeutics for cardiovascular, neurodegenerative, and metabolic diseases.

While preclinical data are robust, significant challenges remain. The primary hurdle is its extremely low oral bioavailability.[23][24] Future research should focus on:

• Drug Delivery Systems: Development of novel formulations (e.g., nano-formulations, pro-drugs) to enhance absorption and systemic exposure.

• Structural Modification: Medicinal chemistry efforts to synthesize derivatives with improved pharmacokinetic profiles while retaining or enhancing bioactivity.

• Clinical Translation: Well-designed clinical trials to validate the efficacy and safety of LA or its optimized derivatives in human populations for conditions like angina, diabetic complications, or post-myocardial infarction recovery.[1]

The comprehensive data presented in this guide offer a solid foundation for researchers and drug developers to build upon, accelerating the translation of this ancient remedy into a modern therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lithospermic acid derivatives from Lithospermum erythrorhizon increased expression of serine palmitoyltransferase in human HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lithospermum erythrorhizon cell cultures: Present and future aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benthamdirect.com [benthamdirect.com]
• 7. researchgate.net [researchgate.net]
• 8. Development of Indirect Competitive ELISA for Lithospermic Acid B of Salvia miltiorrhiza with Its Specific Antibodies Generated via Artificial Oil Bodies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lithospermum erythrorhizon cell cultures: Present and future aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacological actions and therapeutic applications of Salvia miltiorrhiza depside salt and its active components - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]
• 14. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. The effect of lithospermic acid, an antioxidant, on development of diabetic retinopathy in spontaneously obese diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats | PLOS One [journals.plos.org]
• 22. Recent Progress of Research on Herbal Products Used in Traditional Chinese Medicine: the Herbs belonging to The Divine Husbandman's Herbal Foundation Canon (神農本草經 Shén Nóng Běn Cǎo Jīng) - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Lithospermic Acid derivatives and bioactivity

An In-depth Technical Guide to the Bioactivity of Lithospermic Acid and Its Derivatives

Introduction

Lithospermic acid (LA) and its derivatives are water-soluble polyphenolic compounds predominantly isolated from plants of the Lamiaceae and Boraginaceae families, most notably from the dried root of Salvia miltiorrhiza (Danshen).[1][2] These compounds, which include prominent derivatives like Lithospermic Acid B (LAB) and its magnesium salt, Magnesium Lithospermate B (MLB), are formed from oligomers of caffeic acid and feature a dihydrobenzofuran nucleus.[2][3] For centuries, traditional medicine has utilized these plants for treating cardiovascular and other ailments.[2][4] Modern research has validated and expanded upon this, demonstrating a wide array of pharmacological activities, including antioxidant, anti-inflammatory, antiviral, cardioprotective, and antidiabetic effects, making LA and its derivatives promising candidates for drug development.[1][5]

Antioxidant and Anti-inflammatory Bioactivity

The foundational bioactivities of lithospermic acid derivatives are their potent antioxidant and anti-inflammatory properties, which underpin many of their therapeutic effects.

Antioxidant Activity

LA and its derivatives exert antioxidant effects through multiple mechanisms, including direct scavenging of reactive oxygen species (ROS), inhibition of ROS-producing enzymes, and enhancement of endogenous antioxidant systems.[2][6] MLB, for instance, effectively reduces intracellular ROS and malondialdehyde (MDA) levels while increasing the activity of superoxide dismutase (SOD) in cardiomyocytes.[7] Lithospermic acid has been identified as a competitive inhibitor of xanthine oxidase (XO), an enzyme that generates uric acid and superoxide radicals.[8] This dual action of reducing ROS production and directly scavenging existing radicals highlights its robust antioxidant potential.[6][8]

Table 1: Quantitative Antioxidant and Enzyme Inhibitory Activity

Compound	Target/Assay	Bioactivity (IC50 / Ki)	Reference
Lithospermic Acid	Xanthine Oxidase (Uric Acid Formation)	IC50: 5.2 µg/mL	[8]
Lithospermic Acid	Xanthine Oxidase (Superoxide Radical)	IC50: 1.08 µg/mL	[8]
Lithospermic Acid	Pancreatic Lipase	Ki: 33.1 ± 1.6 µM	[9]
Lithospermic Acid	human Carbonic Anhydrase VA (hCA VA)	Ki: 0.69 ± 0.01 µM	[9]

Anti-inflammatory Mechanisms

The anti-inflammatory effects of these compounds are closely linked to their antioxidant properties and their ability to modulate key inflammatory signaling pathways. MLB has been shown to suppress the activation of nuclear factor-kappa B (NF-κB), a critical transcription factor that governs the expression of pro-inflammatory cytokines.[10][11] This inhibition is achieved by preventing the degradation of IκBα, the inhibitory subunit of NF-κB.[11] Furthermore, this anti-inflammatory action is mediated through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a master regulator of the antioxidant response.[11] In vivo studies have confirmed that LAB treatment can significantly lower levels of inflammatory markers such as high-sensitivity C-reactive protein (hsCRP), monocyte chemotactic protein-1 (MCP-1), and tumor necrosis factor-alpha (TNFα).[12][13][14]

Table 2: In Vivo Anti-inflammatory and Antidiabetic Effects of Lithospermic Acid B (LAB)

Model	Compound/Dose	Duration	Key Outcomes	Reference
OLETF Rats (Type 2 Diabetes)	LAB (10 or 20 mg/kg/day, oral)	52 weeks	Dose-dependent decrease in serum hsCRP, MCP-1, TNFα, and urinary 8-OHdG. Improved insulin resistance.	[12][13][14]
OLETF Rats (Diabetic Nephropathy)	LAB (20 mg/kg/day, oral)	28 weeks	Reduced blood pressure, albuminuria, and renal MCP-1 & TGF-β1 expression.	[15]
LPS-induced Inflammation (SD Rats)	MLB (50-100 mg/kg, i.p.)	Pretreatment	Reduced leukocyte adhesion in mesenteric venules.	[11]

Signaling Pathway: Nrf2-Mediated Inhibition of NF-κB

Magnesium Lithospermate B (MLB) demonstrates a sophisticated anti-inflammatory mechanism by linking the Nrf2 antioxidant pathway to the NF-κB inflammatory pathway. MLB activates Nrf2, which in turn inhibits the degradation of IκBα. This stabilizes the NF-κB/IκBα complex in the cytoplasm, preventing the translocation of the NF-κB p65 subunit to the nucleus and thereby suppressing the transcription of pro-inflammatory genes like ICAM1 and VCAM1.[11]

References

• 1. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Lithospermic acid B isolated from Salvia miltiorrhiza ameliorates ischemia/reperfusion-induced renal injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discover the Power of Lithospermic Acid as Human Carbonic Anhydrase VA and Pancreatic Lipase Inhibitor Through In Silico and In Vitro Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. What is the mechanism of Magnesium lithospermate B? [synapse.patsnap.com]
• 11. Magnesium lithospermate B protects the endothelium from inflammation-induced dysfunction through activation of Nrf2 pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The effect of lithospermic acid, an antioxidant, on development of diabetic retinopathy in spontaneously obese diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats | PLOS One [journals.plos.org]
• 15. researchwithrutgers.com [researchwithrutgers.com]

Lithospermic Acid: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lithospermic acid (LA), a water-soluble phenolic acid, has emerged as a significant natural product with a diverse range of pharmacological activities. Initially isolated from the roots of Salvia miltiorrhiza Bunge (Danshen), a prominent herb in traditional Chinese medicine, its discovery has paved the way for extensive research into its therapeutic potential. This technical guide provides an in-depth overview of the discovery, history, chemical properties, and biological activities of Lithospermic Acid, with a focus on quantitative data, detailed experimental protocols, and the elucidation of its mechanism of action through signaling pathway diagrams.

Discovery and History

Lithospermic acid was first isolated and characterized in the mid-20th century. It is a caffeic acid dimer and a member of the salvianolic acids, a group of phenolic compounds found in Salvia species.[1] Its chemical structure was elucidated as a conjugate of rosmarinic acid and caffeic acid, featuring a dihydrobenzofuran nucleus.[2] Historically, plants containing Lithospermic Acid, such as Salvia miltiorrhiza, have been used for centuries in traditional medicine to treat cardiovascular and inflammatory conditions.[2] Modern scientific investigation has since validated many of these traditional uses and uncovered novel therapeutic applications.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₂₇H₂₂O₁₂	[3]
Molecular Weight	538.46 g/mol	[3]
CAS Number	28831-65-4	[3]
Appearance	Solid
Solubility	Soluble in water, ethanol, and DMSO

Isolation and Characterization

Isolation from Salvia miltiorrhiza

A common method for the isolation of Lithospermic Acid B, a prominent isomer, involves a two-step process of aqueous two-phase extraction followed by preparative high-performance liquid chromatography (HPLC).[4][5][6]

Experimental Protocol: Aqueous Two-Phase Extraction and Preparative HPLC [4][5]

• Extraction: Powdered roots of Salvia miltiorrhiza are extracted with a suitable solvent, such as 70% ethanol.

• Aqueous Two-Phase System: An aqueous two-phase system is prepared using n-butyl alcohol and potassium dihydrogen phosphate (KH₂PO₄). The crude extract is added to this system.

• Partitioning: Lithospermic Acid B preferentially partitions into the upper, n-butyl alcohol-rich phase. The optimal composition for this separation has been reported to be 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH₂PO₄.[4]

• Separation and Concentration: The upper phase is collected, and the solvent is evaporated to yield a crude extract enriched with Lithospermic Acid B.

• Preparative HPLC: The enriched extract is further purified using preparative HPLC. A C18 column is typically used with a mobile phase gradient of methanol and water. This method can yield Lithospermic Acid B with a purity of over 99%.[6]

Characterization

The structure and purity of isolated Lithospermic Acid are confirmed using various analytical techniques.

• High-Performance Liquid Chromatography (HPLC): HPLC is used for both qualitative and quantitative analysis of Lithospermic Acid in plant extracts and purified samples.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are essential for the structural elucidation of Lithospermic Acid, providing detailed information about the arrangement of protons and carbons in the molecule.[8][9][10][11]

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and fragmentation pattern of Lithospermic Acid, further confirming its identity.

Biological Activities and Quantitative Data

Lithospermic Acid exhibits a wide array of biological activities, with significant potential for therapeutic applications.

Antioxidant Activity

Lithospermic Acid is a potent antioxidant, capable of scavenging free radicals and protecting cells from oxidative damage.[12] Its antioxidant capacity has been quantified using various in vitro assays.

Assay	IC₅₀ (µg/mL)	Reference
DPPH Radical Scavenging	~21.59 (crude extract)	[13]
ABTS Radical Scavenging	~40.03 (ethyl acetate fraction)	[13]

Anti-inflammatory Activity

Lithospermic Acid demonstrates significant anti-inflammatory effects by inhibiting key inflammatory mediators and signaling pathways.[14][15][16]

Target	IC₅₀ (µM)	Reference
Cyclooxygenase-1 (COX-1)	~60	[17]
Cyclooxygenase-2 (COX-2)	~60	[17]

Experimental Protocol: Inhibition of LPS-Induced Cytokine Production in Macrophages [18][19][20][21][22][23]

• Cell Culture: RAW 264.7 macrophage cells are cultured in a suitable medium.

• Treatment: Cells are pre-treated with various concentrations of Lithospermic Acid for 1 hour.

• Stimulation: The cells are then stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.

• Incubation: The cells are incubated for a specific period (e.g., 24 hours).

• Cytokine Measurement: The concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant is measured using an enzyme-linked immunosorbent assay (ELISA).

• Data Analysis: The inhibitory effect of Lithospermic Acid on cytokine production is calculated and expressed as a percentage of the LPS-stimulated control.

Anti-HIV Activity

Lithospermic Acid has shown promising activity against the Human Immunodeficiency Virus (HIV), primarily by inhibiting the viral integrase and protease enzymes.[1][24][25][26][27]

HIV-1 Enzyme	IC₅₀ (µM)	Reference
Integrase	18.0 ± 0.66	[1]
Protease	34.84 ± 1.11

Experimental Protocol: HIV-1 Integrase Inhibition Assay [27]

• Reaction Mixture: A reaction mixture is prepared containing recombinant HIV-1 integrase, a donor DNA substrate (representing the viral DNA), and a target DNA substrate (representing the host DNA).

• Inhibitor Addition: Various concentrations of Lithospermic Acid are added to the reaction mixture.

• Incubation: The mixture is incubated to allow the integration reaction to proceed.

• Detection: The extent of DNA integration is quantified using methods such as gel electrophoresis and autoradiography or fluorescence-based assays.

• IC₅₀ Determination: The concentration of Lithospermic Acid that inhibits 50% of the integrase activity (IC₅₀) is calculated.

Mechanism of Action: Signaling Pathways

The biological effects of Lithospermic Acid are mediated through its interaction with various cellular signaling pathways. A key mechanism is its inhibition of the NF-κB signaling pathway, a central regulator of inflammation.

Inhibition of the NF-κB Signaling Pathway

Lithospermic Acid has been shown to inhibit the activation of the NF-κB pathway in response to inflammatory stimuli like LPS.[14][15][16][28][29] This inhibition leads to a downstream reduction in the expression of pro-inflammatory genes.

Caption: Inhibition of the NF-κB signaling pathway by Lithospermic Acid.

Experimental Workflow: Isolation and Purity Analysis

The following diagram illustrates a typical workflow for the isolation and analysis of Lithospermic Acid from a plant source.

Caption: Workflow for the isolation and analysis of Lithospermic Acid.

Conclusion and Future Directions

Lithospermic Acid is a multifaceted natural product with a well-documented history of traditional use and a growing body of scientific evidence supporting its therapeutic potential. Its potent antioxidant, anti-inflammatory, and anti-HIV activities, coupled with a well-defined mechanism of action, make it a compelling candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties, conducting comprehensive preclinical and clinical trials, and exploring its potential in treating a wider range of diseases. The detailed methodologies and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to advance the scientific understanding and clinical application of this promising natural compound.

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lithospermic Acid | C27H22O12 | CID 6441498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.box [2024.sci-hub.box]
• 6. Preparative separation of lithospermic acid B from Salvia miltiorrhiza by polyamide resin and preparative high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. lithospermic acid(28831-65-4) 1H NMR spectrum [chemicalbook.com]
• 9. scielo.br [scielo.br]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 12. Lithospermic acid B isolated from Salvia miltiorrhiza ameliorates ischemia/reperfusion-induced renal injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Effect of Lithium on Inflammation-Associated Genes in Lipopolysaccharide-Activated Raw 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Lipopolysaccharide-driven Th2 Cytokine Production in Macrophages Is Regulated by Both MyD88 and TRAM - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Compound K Inhibits the Lipopolysaccharide-Induced Inflammatory Responses in Raw 264.7 Cell Line and Zebrafish [mdpi.com]
• 22. Suppression of Lipopolysaccharide-Induced Inflammatory and Oxidative Response by 5-Aminolevulinic Acid in RAW 264.7 Macrophages and Zebrafish Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Inhibitory Effect of Lithospermic Acid on the HIV-1 Nucleocapsid Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 25. mdpi.com [mdpi.com]
• 26. researchgate.net [researchgate.net]
• 27. Biochemical screening assays to identify HIV-1 integrase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Lithospermic Acid from Salvia miltiorrhiza: A Technical Guide for Drug Discovery and Development

An in-depth exploration of the biochemical properties, pharmacological activities, and therapeutic potential of Lithospermic Acid for researchers, scientists, and drug development professionals.

Lithospermic acid, a prominent water-soluble phenolic acid derived from the traditional Chinese medicinal herb Salvia miltiorrhiza (Danshen), has garnered significant scientific interest for its diverse and potent pharmacological activities. This technical guide provides a comprehensive overview of the current state of knowledge on lithospermic acid, with a focus on its therapeutic potential, underlying mechanisms of action, and relevant experimental methodologies. The information is tailored for professionals in the fields of pharmacology, drug discovery, and natural product chemistry.

Biochemical and Pharmacological Profile

Lithospermic acid (LA) and its magnesium salt, magnesium lithospermate B (MLB), are recognized for their strong antioxidant properties, which underpin many of their therapeutic effects.[1] These compounds are potent scavengers of reactive oxygen species (ROS), contributing to their protective effects in a variety of disease models.[2]

The pharmacological actions of lithospermic acid are extensive, with demonstrated efficacy in cardiovascular, neurological, and metabolic disorders. It has been shown to exert anti-inflammatory, anti-fibrotic, and neuroprotective effects.[3][4][5] In the context of cardiovascular disease, lithospermic acid has been observed to protect against myocardial ischemia-reperfusion injury and atherosclerosis.[1][3] Its neuroprotective properties have been investigated in models of Parkinson's disease and cerebral ischemia/reperfusion injury.[6][7]

Quantitative Data on Efficacy

The following tables summarize the quantitative data from various in vitro and in vivo studies, providing insights into the potency and efficacy of lithospermic acid and its derivatives.

Table 1: In Vitro Efficacy of Lithospermic Acid and its Derivatives

Compound	Cell Line	Model	Concentration	Effect	Reference
Lithospermic Acid	H9C2 cells	Hypoxia/Reoxygenation	100 μM	Ameliorated oxidative stress and cardiomyocyte apoptosis.	[3]
Lithospermic Acid	Vascular Smooth Muscle Cells (VSMCs)	FBS-induced proliferation	50-100 μmol/L	Inhibited proliferation and cell cycle arrest in G1 phase.	[4]
Lithospermic Acid	Vascular Smooth Muscle Cells (VSMCs)	LPS-induced migration	50-100 μmol/L	Attenuated migration by inhibiting MMP-9 expression and activity.	[4]
Lithospermic Acid B	INS-1 cells	Cytokine-induced apoptosis	50 μM	Significantly reduced INF-γ and IL-1β-induced cell death.	[8]
9″-Lithospermic acid methyl ester	U87 and T98 glioblastoma cells	Cancer cell viability	30 μM and 34 μM (IC50)	Inhibited cellular proliferation and induced cell death.	[9]
Lithospermic Acid	BV2 microglial cells	LPS-induced inflammation	Not specified	Reduced production of pro-inflammatory cytokines (IL-6, IL-1β, TNF-α).	[10]

Table 2: In Vivo Efficacy of Lithospermic Acid and its Derivatives

Compound	Animal Model	Disease Model	Dosage	Effect	Reference
Lithospermic Acid	C57BL/6 mice	Myocardial Ischemia/Reperfusion	50 mg/kg (oral gavage)	Attenuated infarct area and improved cardiac function.	[3]
Lithospermic Acid B	Rats	Ischemia-reperfusion induced Acute Renal Failure	40 mg/kg (i.p.)	Partially restored renal function and expression of AQP2 and Na,K-ATPase.	[2]
Lithospermic Acid B	Rabbits	Post-ischemic heart	5.5 μmoles/kg (infusion)	Reduced myocardial damage by 62 ± 10%.	[11]
Lithospermic Acid B	OLETF rats	Type 2 Diabetes	40 mg/kg/day	Improved glucose tolerance.	[8]
Magnesium Lithospermate B	Sprague-Dawley rats	Cerebral Ischemia/Reperfusion	15, 30, and 60 mg/kg	Decreased neurological deficit scores, brain water content, and cerebral infarct zones.	[7]
Lithospermic Acid B	OLETF rats	Diabetic Retinopathy	10 and 20 mg/kg	Reduced circulating levels of MCP1, hsCRP, and TNFα.	[12]

Key Signaling Pathways

Lithospermic acid exerts its pharmacological effects by modulating several key signaling pathways. Understanding these pathways is crucial for elucidating its mechanism of action and identifying potential therapeutic targets.

AMPKα/Nrf2 Signaling Pathway in Cardioprotection

In the context of myocardial ischemia-reperfusion injury, lithospermic acid has been shown to activate the AMP-activated protein kinase α (AMPKα) and nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[3][13] This activation leads to the upregulation of downstream antioxidant and cytoprotective genes, such as heme oxygenase-1 (HO-1), thereby mitigating oxidative stress and apoptosis in cardiomyocytes.[3][14]

AMPKα/Nrf2 signaling pathway activated by Lithospermic Acid.

Piezo1-Mediated Signaling in Myocardial Injury and Liver Fibrosis

Recent studies have identified the mechanosensitive ion channel Piezo1 as a novel target of lithospermic acid. In myocardial ischemia/reperfusion injury, lithospermic acid has been found to inhibit mitophagy through the Piezo1-PPP3/calcineurin-TFEB pathway.[15][16] Furthermore, in liver fibrosis, lithospermic acid limits disease progression by regulating Piezo1-mediated oxidative stress and inflammation.[5]

Piezo1-mediated signaling pathways modulated by Lithospermic Acid.

Anti-inflammatory Signaling via NF-κB

Lithospermic acid has demonstrated significant anti-inflammatory effects by targeting the NF-κB signaling pathway.[10] It has been shown to inhibit the nuclear translocation of the p65 subunit of NF-κB, thereby downregulating the expression of pro-inflammatory mediators such as iNOS, COX-2, and various cytokines.[10][17] Some evidence suggests that this may be mediated through the inhibition of heat shock protein 90 (HSP90).[10]

Inhibition of the NF-κB signaling pathway by Lithospermic Acid.

Experimental Protocols

Extraction and Isolation of Lithospermic Acid B from Salvia miltiorrhiza

A common method for the extraction and isolation of lithospermic acid B involves an aqueous two-phase system followed by preparative chromatography.[18][19]

• Extraction: The dried roots of Salvia miltiorrhiza are boiled in an ethanol-water mixture. The filtrate is then concentrated under vacuum to remove the ethanol.[18]

• Aqueous Two-Phase System (ATPS) Extraction: An n-butyl alcohol/KH2PO4 system is often employed for the separation and purification.[18][19] The optimal composition is typically determined using response surface methodology.[19] For instance, a system composed of 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH2PO4 has been shown to be effective.[19]

• Preparative Chromatography: The extract from the ATPS is further purified using preparative high-performance liquid chromatography (HPLC) to obtain high-purity lithospermic acid B.[18][19]

Another established method utilizes polyamide resin adsorption followed by preparative HPLC.[20]

• Adsorption: The crude extract is subjected to adsorption on a polyamide resin. Optimal conditions often involve a low pH (e.g., pH < 3.0).[20]

• Elution: The adsorbed lithospermic acid B is then eluted with an ethanol solution (e.g., 70% ethanol).[20]

• Preparative HPLC: The eluate is further purified by preparative HPLC to achieve high purity.[20]

Analytical Methods for Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for the quantitative determination of lithospermic acid and its metabolites in biological matrices.[21][22]

• Sample Preparation: Biological samples (e.g., serum) are typically subjected to protein precipitation and liquid-liquid extraction.[22]

• Chromatographic Separation: A C8 or C18 reversed-phase column is commonly used for separation.[22][23] The mobile phase often consists of a mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate).[22]

• Mass Spectrometric Detection: Detection is performed using a tandem mass spectrometer with an electrospray ionization (ESI) source, typically in the negative ion mode.[22][23] Multiple reaction monitoring (MRM) is used for quantification.[23]

Quantitative nuclear magnetic resonance (qNMR) spectroscopy has also been established as a rapid and accurate method for the simultaneous quantification of lithospermic acid and other phenolic acids in Salvia miltiorrhiza extracts.[24]

In Vitro and In Vivo Experimental Models

In Vitro Models:

• Cardiomyocyte Hypoxia/Reoxygenation: H9C2 cells are subjected to hypoxia for a specified period (e.g., 24 hours) followed by reoxygenation (e.g., 6 hours) to mimic ischemia-reperfusion injury.[3][14]

• Vascular Smooth Muscle Cell (VSMC) Proliferation and Migration: Rat thoracic aorta VSMCs are stimulated with fetal bovine serum (FBS) or lipopolysaccharide (LPS) to induce proliferation and migration, respectively.[4]

• Neuronal Apoptosis and Neuroinflammation: CATH.a cells are treated with 1-methyl-4-phenylpyridinium (MPP+) to induce neurotoxicity.[6] BV2 microglial cells are stimulated with LPS to induce an inflammatory response.[10]

In Vivo Models:

• Myocardial Ischemia/Reperfusion: C57BL/6 mice are subjected to ligation of the left anterior descending coronary artery followed by reperfusion.[3][14]

• Cerebral Ischemia/Reperfusion: Male Sprague-Dawley rats undergo middle cerebral artery occlusion followed by reperfusion.[7]

• Liver Fibrosis: Mice are treated with carbon tetrachloride (CCl4) via intraperitoneal injection to induce liver fibrosis.[5]

• Type 2 Diabetes and Diabetic Complications: Otsuka Long-Evans Tokushima Fatty (OLETF) rats, a model of type 2 diabetes, are used to study the effects on diabetes development and associated complications like retinopathy.[8][12]

Experimental Workflow Example: Investigating Cardioprotective Effects

The following diagram illustrates a typical experimental workflow for investigating the cardioprotective effects of lithospermic acid in a myocardial ischemia/reperfusion injury model.

Workflow for studying the cardioprotective effects of Lithospermic Acid.

Conclusion and Future Directions

Lithospermic acid and its derivatives from Salvia miltiorrhiza represent a promising class of natural compounds with significant therapeutic potential for a range of diseases, particularly those with underlying oxidative stress and inflammatory components. The well-documented cardioprotective, neuroprotective, and anti-fibrotic effects, coupled with an increasing understanding of the underlying molecular mechanisms, provide a strong foundation for further drug development efforts.

Future research should focus on optimizing the bioavailability of lithospermic acid, which has been reported to be low.[25][26] Further elucidation of its molecular targets and signaling pathways will be crucial for designing more targeted and effective therapeutic strategies. Additionally, well-designed clinical trials are needed to translate the promising preclinical findings into tangible benefits for patients.

References

• 1. Pharmacological actions and therapeutic applications of Salvia miltiorrhiza depside salt and its active components - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lithospermic acid B isolated from Salvia miltiorrhiza ameliorates ischemia/reperfusion-induced renal injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]
• 4. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lithospermic acid improves liver fibrosis through Piezo1-mediated oxidative stress and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The natural therapeutic magnesium lithospermate B potently provides neuroprotective effects on cerebral ischemia/reperfusion injury in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Demonstration of the myocardial salvage effect of lithospermic acid B isolated from the aqueous extract of Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. 2024.sci-hub.box [2024.sci-hub.box]
• 19. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Preparative separation of lithospermic acid B from Salvia miltiorrhiza by polyamide resin and preparative high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Simultaneous determination of lithospermic acid B and its three metabolites by liquid chromatography/tandem mass spectrometry [pubmed.ncbi.nlm.nih.gov]
• 22. Liquid chromatography-tandem mass spectrometry for the determination of lithospermic acid B in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. Quantitative Determination and Validation of Four Phenolic Acids ...: Ingenta Connect [ingentaconnect.com]
• 25. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Pharmacokinetics and Metabolism of Lithospermic Acid

Executive Summary: Lithospermic acid (LA) and its prevalent form, lithospermic acid B (LSB), are polyphenolic compounds derived from plants like Salvia miltiorrhiza with considerable therapeutic potential, including antioxidant, anti-inflammatory, and cardioprotective effects.[1][2][3][4] However, their development as systemic therapeutic agents is significantly hampered by poor pharmacokinetic profiles. This guide provides a comprehensive overview of the current understanding of the absorption, distribution, metabolism, and excretion (ADME) of lithospermic acid, primarily based on preclinical studies in rodent models. Key findings indicate that lithospermic acid exhibits extremely low oral bioavailability, which is attributed to a combination of poor membrane permeability and extensive first-pass metabolism. The primary metabolic pathway is O-methylation, and the resulting metabolites are predominantly eliminated via biliary excretion.

Pharmacokinetics: ADME Profile

The journey of lithospermic acid through the body is characterized by rapid clearance and limited systemic exposure following oral administration.

Absorption

The oral bioavailability of lithospermic acid is exceptionally low. Studies in rats have reported absolute oral bioavailability values of approximately 5% for LSB at a dose of 50 mg/kg, and as low as 1.15% for LA.[5][6] At lower doses (10 mg/kg of LSB), the compound was not even detectable in plasma.[5][7][8][9]

This poor absorption is largely due to low intestinal permeability. In vitro studies using Caco-2 cell monolayers, a standard model for predicting human intestinal absorption, demonstrated that LSB has a low apparent permeability coefficient (Papp) of 0.34 x 10⁻⁶ cm/s, which is comparable to the low-permeability standard, atenolol.[7][9] Following oral administration in rats, a significant portion of the dose (ranging from 23.3% to 41.2%) remains in the gastrointestinal tract after 24 hours, further confirming its poor absorption.[5][7][8][9]

Distribution

Despite poor absorption, once in the systemic circulation, lithospermic acid is widely distributed to peripheral tissues.[2] Studies involving the salt form, magnesium lithospermate B (MLB), showed a large distribution volume at a steady state (Vss) in rats, although the pharmacokinetics appeared non-linear between the tested doses of 4 and 20 mg/kg.[10]

Metabolism

Metabolism is a critical factor contributing to the low systemic availability of lithospermic acid. It undergoes extensive metabolism, including a significant first-pass effect after oral dosing.[10] The primary metabolic pathway identified in rats is O-methylation, mediated by catechol-O-methyltransferase (COMT).[6][11]

In vitro incubations of LSB with rat hepatic cytosol revealed the formation of four O-methylated metabolites: one monomethyl-, two dimethyl-, and one trimethyl-lithospermic acid B.[11] In vivo studies confirmed these findings, identifying 3'-monomethyl-lithospermic acid (M1) and 3',3''-dimethyl-lithospermic acid (M2) in rat serum and bile after both intravenous and oral administration.[6] These results strongly indicate that methylation is the main metabolic transformation for lithospermic acid in the body.[6][11]

Excretion

The primary route of elimination for lithospermic acid and its metabolites is through biliary excretion into the feces.[6][11] Following intravenous administration of LA to rats, total recovery in the bile over 24 hours was 75.36%, consisting of only 0.46% unchanged LA, with the rest being its methylated metabolites (17.23% as M1 and 57.67% as M2).[6] After oral administration, total biliary recovery was only 4.26%, highlighting the poor absorption, with virtually no parent LA detected.[6] Urinary excretion is minimal, accounting for less than 0.7% of the administered dose.[7][10] This excretion pattern suggests that the metabolites may undergo enterohepatic circulation.[2]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters of lithospermic acid and its salt forms from various preclinical studies conducted in rats.

Table 1: Intravenous Pharmacokinetic Parameters of Lithospermic Acid and its Salts in Rats

Compound	Dose	AUC	CL_tot (Total Body Clearance)	V_ss (Volume of Distribution at Steady State)	Reference
Lithospermic Acid B (LSB)	10 mg/kg	702 µg·min/mL	-	-	[5][7]
Lithospermic Acid B (LSB)	50 mg/kg	993 µg·min/mL (dose-normalized to 10 mg/kg)	Slower than 10 mg/kg dose	-	[5][7]
Magnesium Lithospermate B (MLB)	4 mg/kg	87.8 µg·min/mL	55.52 mL/min/kg	7.60 L/kg	[10]
Magnesium Lithospermate B (MLB)	20 mg/kg	1130 µg·min/mL	23.51 mL/min/kg	3.61 L/kg	[10]
Lithospermic Acid (LA)	-	301.89 mg·h/L	-	-	[6]
Note: Direct comparison of AUC values between studies should be done with caution due to differences in units (e.g., µg·min/mL vs. mg·h/L).

Table 2: Oral Pharmacokinetic Parameters of Lithospermic Acid and its Salts in Rats

Compound	Dose	C_max (Maximum Concentration)	T_max (Time to Maximum Concentration)	AUC	Absolute Bioavailability (F)	Reference
Lithospermic Acid B (LSB)	10 mg/kg	Not Detected	-	-	Not Detected	[5][7][9]
Lithospermic Acid B (LSB)	50 mg/kg	-	-	-	5%	[5][7][9]
Magnesium Lithospermate B (MLB)	100 mg/kg	-	-	1.26 µg·min/mL	0.0002 (0.02%)	[10]
Lithospermic Acid (LA)	-	-	-	3.46 mg·h/L	1.15%	[6]

Metabolic and Degradation Pathways

The transformation of lithospermic acid is a key determinant of its biological activity and residence time in the body.

In Vivo Metabolic Pathway

The metabolic cascade of lithospermic acid is dominated by sequential methylation. This process reduces the number of free catechol groups, which may alter the compound's biological activity and facilitate its excretion.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. apexbt.com [apexbt.com]
• 4. Pharmacological actions and therapeutic applications of Salvia miltiorrhiza depside salt and its active components - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High performance liquid chromatography-mass spectrometry analysis for rat metabolism and pharmacokinetic studies of lithospermic acid B from danshen - PubMed [pubmed.ncbi.nlm.nih.gov]

Lithospermic Acid: A Comprehensive Technical Review of Its Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithospermic acid, a water-soluble polyphenolic compound predominantly isolated from the roots of Salvia miltiorrhiza (Danshen) and other plants of the Lamiaceae and Boraginaceae families, has garnered significant scientific interest for its diverse and potent pharmacological activities.[1][2][3][4] Structurally a caffeic acid trimer, lithospermic acid has demonstrated a wide spectrum of therapeutic effects, including antioxidant, anti-inflammatory, neuroprotective, hepatoprotective, and anti-HIV properties.[1][2][3] This in-depth technical guide provides a comprehensive review of the existing literature on lithospermic acid, with a focus on quantitative data, detailed experimental methodologies, and the underlying signaling pathways.

Quantitative Biological Activities

The biological efficacy of lithospermic acid has been quantified across various experimental models. The following tables summarize the key inhibitory concentrations (IC50) and other quantitative metrics reported in the literature.

Table 1: In Vitro Inhibitory Activities of Lithospermic Acid

Target/Activity	System/Assay	IC50 Value	Reference
Xanthine Oxidase	Enzyme Assay	5.2 µg/mL	[5]
Superoxide Radical Production	Enzyme Assay	1.08 µg/mL	[5]
DPPH Radical Scavenging	Chemical Assay	23.2 µg/mL	[1]
HIV-1 Integrase	Enzyme Assay	7.91 ± 1.59 µmol/L	[6]
HIV-1 Protease	Enzyme Assay	34.84 ± 1.11 µmol/L	[6]
HIV-1 IIIB Replication (p24)	MT-4 Cell Culture	0.240 ± 0.003 µmol/L	[6]

Table 2: In Vitro Cytotoxicity of 9″-Lithospermic Acid Methyl Ester

Cell Line	Cancer Type	IC50 Value	Reference
U87	Glioblastoma	30 µM	[7]
T98	Glioblastoma	34 µM	[7]
SH-SY5Y	Neuroblastoma	85.93 µM	[7]

Pharmacokinetics

The pharmacokinetic profile of lithospermic acid and its derivatives has been primarily studied in rats. These studies reveal that while lithospermic acid is rapidly distributed, its oral bioavailability is generally low.

Table 3: Pharmacokinetic Parameters of Lithospermic Acid and its Derivatives in Rats

Compound	Dose & Route	Cmax	Tmax	AUC	Bioavailability	Reference
Lithospermic Acid B	10 mg/kg, IV	-	-	702 µg·min/mL	-	[3]
Lithospermic Acid B	50 mg/kg, IV	-	-	993 µg·min/mL (dose-normalized)	-	[3]
Lithospermic Acid B	50 mg/kg, Oral	-	-	-	5%	[3]
Magnesium Lithospermate B	20 mg/kg, IV	-	-	1130 ± 329 µg·min/mL	-
Magnesium Lithospermate B	100 mg/kg, Oral	-	-	1.26 ± 0.36 µg·min/mL	0.0002%
Lithospermic Acid	-	-	-	301.89 mgh/L (IV), 3.46 mgh/L (Oral)	1.15%	[8]

Key Signaling Pathways

Lithospermic acid exerts its pharmacological effects by modulating several key signaling pathways. The following diagrams, generated using the DOT language, illustrate the mechanisms of action.

Antioxidant and Cardioprotective Effects via AMPK/Nrf2/HO-1 Pathway

Lithospermic acid has been shown to protect against myocardial ischemia-reperfusion injury by activating the AMP-activated protein kinase (AMPK), which in turn promotes the nuclear translocation of Nuclear factor erythroid 2-related factor 2 (Nrf2).[2][9][10][11] Nrf2 then upregulates the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).[2][9][10][11]

Caption: Lithospermic acid activates the AMPK/Nrf2/HO-1 signaling pathway.

Anti-inflammatory Effects via TLR4/NF-κB Pathway

In the context of inflammation, particularly neuroinflammation, lithospermic acid has been found to inhibit the Toll-like receptor 4 (TLR4) signaling pathway, leading to the suppression of the nuclear factor-kappa B (NF-κB) and subsequent reduction in the production of pro-inflammatory cytokines.[12][13]

Caption: Lithospermic acid inhibits the TLR4/NF-κB inflammatory pathway.

Experimental Protocols

This section provides a summary of the methodologies employed in key studies to evaluate the biological activities of lithospermic acid.

Hepatoprotective Activity Assessment

• In Vitro Model:

  • Cell Line: Human hepatoma Huh7 cells.[1][14]

  • Toxin: Carbon tetrachloride (CCl4) is used to induce hepatotoxicity.[1][14]

  • Assays:

    • Cell Viability: MTT assay to measure the protective effect of lithospermic acid against CCl4-induced cell death.[14]

    • Oxidative Stress: Measurement of intracellular reactive oxygen species (ROS) using fluorescent probes like 2',7'-dichlorofluorescin diacetate (DCFH-DA).[1]

    • Apoptosis: Caspase-3/7 activity assays.[14]

• In Vivo Model:

  • Animal Model: Male ICR mice.[1]

  • Induction of Liver Injury: Intraperitoneal injection of CCl4.[1]

  • Treatment: Oral gavage of lithospermic acid for several days prior to CCl4 administration.[1]

  • Evaluation:

    • Serum Biomarkers: Measurement of alanine aminotransferase (ALT) and aspartate aminotransferase (AST) levels.[1]

    • Histopathology: Hematoxylin and eosin (H&E) staining of liver sections to assess necrosis and inflammation.[1]

    • Oxidative Stress Markers: Measurement of superoxide dismutase (SOD) and catalase (CAT) activity in liver homogenates.[1]

Neuroprotective Activity Assessment

• In Vitro Model:

  • Cell Line: CATH.a cells (a dopaminergic neuronal cell line).[15]

  • Toxin: 1-methyl-4-phenylpyridinium (MPP+), a neurotoxin that induces Parkinson's-like neurodegeneration.[15]

  • Assays:

    • Cell Viability and Membrane Integrity: Assays to measure the impairment of cell membrane intake.[15]

    • Apoptosis: Caspase-3 activity assays and assessment of mitochondrial membrane potential.[15]

    • Endoplasmic Reticulum Stress: Western blot for GRP-78 expression.[15]

• In Vivo Model:

  • Animal Model: Male ICR mice.[15]

  • Induction of Neurotoxicity: Intraperitoneal injection of MPP+.[15]

  • Treatment: Pretreatment with lithospermic acid.[15]

  • Evaluation:

    • Immunohistochemistry: Staining of brain sections (substantia nigra and hippocampus) for dopaminergic neurons (e.g., tyrosine hydroxylase), microglia activation (e.g., Iba1), and astrogliosis (e.g., GFAP).[15]

Anti-HIV Activity Assessment

• Enzyme Inhibition Assays:

  • HIV-1 Integrase and Protease: In vitro assays to measure the direct inhibitory effect of lithospermic acid on the activity of these viral enzymes.[6]

• Cell-Based Assay:

  • Cell Line: MT-4 cells.[6]

  • Virus: HIV-1 IIIB strain.[6]

  • Endpoint: Measurement of p24 antigen levels in the cell culture supernatant to quantify viral replication.[6]

Extraction and Synthesis

• Extraction: Lithospermic acid is typically extracted from the dried roots of Salvia miltiorrhiza. Common methods involve aqueous two-phase extraction systems, such as n-butyl alcohol/KH2PO4, followed by purification using techniques like polyamide resin chromatography and preparative high-performance liquid chromatography (HPLC).[5][16]

• Synthesis: The total synthesis of (+)-lithospermic acid has been achieved through multi-step processes. Key strategies include asymmetric intramolecular alkylation via catalytic C-H bond activation and late-stage intermolecular C-H olefination.[17]

Clinical Status

A comprehensive search of clinical trial registries did not yield any results for clinical trials specifically investigating lithospermic acid as a standalone therapeutic agent. However, it has been mentioned that lithospermic acid is a component of new drug formulations for the treatment of chronic angina, suggesting its inclusion in multi-component traditional medicine-based therapies that are undergoing clinical evaluation.[3][18]

Conclusion

Lithospermic acid is a promising natural compound with a well-documented portfolio of pharmacological activities. Its potent antioxidant and anti-inflammatory properties, mediated through the modulation of key signaling pathways such as AMPK/Nrf2/HO-1 and TLR4/NF-κB, underscore its therapeutic potential for a range of diseases, including cardiovascular disorders, neurodegenerative diseases, and liver diseases. While the preclinical data are compelling, the low oral bioavailability of lithospermic acid presents a significant challenge for its clinical development. Future research should focus on the development of novel drug delivery systems or structural modifications to enhance its pharmacokinetic profile. Further elucidation of its molecular targets and signaling pathways will also be crucial in fully realizing the therapeutic promise of this multifaceted natural product.

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. (PDF) Anti-Oxidative and Hepatoprotective Effects of [research.amanote.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. spandidos-publications.com [spandidos-publications.com]
• 15. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. TLR4 Signaling Pathway Modulators as Potential Therapeutics in Inflammation and Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Experiments with Lithospermic Acid

Introduction

Lithospermic acid (LA), a polyphenolic compound isolated from plants such as Salvia miltiorrhiza, has demonstrated a wide range of biological activities in preclinical studies.[1][2][3] These activities include antioxidant, anti-inflammatory, anti-viral, and antineoplastic effects, making it a compound of significant interest for therapeutic development.[1][3][4] This document provides detailed protocols for various in vitro assays to investigate the biological effects of Lithospermic Acid, intended for researchers, scientists, and professionals in drug development. The protocols are based on established methodologies from peer-reviewed literature.

Anti-inflammatory and Neuroprotective Effects in Microglial Cells

Lithospermic acid has been shown to attenuate the inflammatory response in lipopolysaccharide (LPS)-induced BV2 microglial cells. The mechanism involves the inhibition of Heat Shock Protein 90 (HSP90), which subsequently suppresses the NF-κB signaling pathway.[5][6] This leads to a reduction in pro-inflammatory mediators.[5][6]

Quantitative Data Summary: Anti-inflammatory Effects

Parameter	Cell Line	Treatment	Effective Concentration / IC50	Observed Effect	Reference
Pro-inflammatory Cytokines (IL-6, IL-1β, TNF-α)	BV2 microglia	LA + LPS	Dose-dependent reduction	Significant decrease in cytokine production	[5][6]
Nitric Oxide (NO) & PGE2 Production	BV2 microglia	LA + LPS	Dose-dependent inhibition	Inhibition of iNOS and COX2 expression	[5][6]
NF-κB p65 Nuclear Translocation	BV2 microglia	LA + LPS	Not specified	Decreased nuclear translocation	[5][6]
Cell Migration	BV2 microglia	LA + LPS	Not specified	Dramatically reduced migration	[5][6]

Experimental Protocols

1.1. Cell Culture and Treatment

• Cell Line: BV2 microglial cells.

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C in a humidified atmosphere with 5% CO2.

• Protocol: Seed BV2 cells in appropriate culture plates. Once cells reach desired confluency, pre-treat with varying concentrations of Lithospermic Acid for 1 hour. Following pre-treatment, stimulate the cells with lipopolysaccharide (LPS) for 24 hours to induce an inflammatory response.[7]

1.2. Cytokine Production Measurement (ELISA)

• Objective: To quantify the levels of pro-inflammatory cytokines (IL-6, IL-1β, TNF-α) in the cell culture supernatant.

• Protocol:

  • After the 24-hour incubation with LA and LPS, collect the cell culture supernatant.

  • Centrifuge the supernatant to remove any cellular debris.

  • Use commercially available ELISA kits for IL-6, IL-1β, and TNF-α.

  • Follow the manufacturer's instructions for the ELISA procedure, which typically involves adding the supernatant to antibody-coated plates, followed by detection antibodies and a substrate for colorimetric measurement.

  • Measure the absorbance using a microplate reader and calculate the cytokine concentrations based on a standard curve.[7]

1.3. Western Blot for Protein Expression (iNOS, COX2, NF-κB p65, HSP90)

• Objective: To determine the effect of Lithospermic Acid on the expression levels of key inflammatory and signaling proteins.

• Protocol:

  • After treatment, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing protease inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein (e.g., 40 µg) on an SDS-PAGE gel.[8]

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against iNOS, COX2, NF-κB p65, HSP90, and a loading control (e.g., GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.[8]

1.4. Immunofluorescence for NF-κB p65 Translocation

• Objective: To visualize the effect of Lithospermic Acid on the movement of the NF-κB p65 subunit from the cytoplasm to the nucleus.

• Protocol:

  • Grow BV2 cells on coverslips in a culture plate.

  • Treat the cells with LA and LPS as described above.

  • Fix the cells with 4% paraformaldehyde, permeabilize with Triton X-100, and block with a suitable blocking solution.

  • Incubate with a primary antibody against NF-κB p65.

  • Wash and incubate with a fluorescently labeled secondary antibody.

  • Counterstain the nuclei with DAPI.

  • Mount the coverslips on microscope slides and visualize using a fluorescence microscope.[7]

Signaling Pathway and Workflow Diagrams

Caption: Workflow for assessing the anti-inflammatory effects of Lithospermic Acid.

Caption: Lithospermic Acid inhibits the HSP90/NF-κB pathway to reduce inflammation.[5][6]

Antineoplastic Activity in Glioblastoma Cells

A methyl ester derivative of Lithospermic acid has shown cytotoxic and anti-migratory effects on glioblastoma cell lines U87 and T98.[4] It induces cell cycle arrest and cell death, and its effects are enhanced when combined with the chemotherapeutic drug temozolomide.[4]

Quantitative Data Summary: Antineoplastic Effects

Parameter	Cell Line	Treatment	IC50 Value	Observed Effect	Reference
Cell Viability	U87	9″-Lithospermic acid methyl ester	30 µM	Inhibition of cellular proliferation	[4]
Cell Viability	T98	9″-Lithospermic acid methyl ester	34 µM	Inhibition of cellular proliferation	[4]
Cell Cycle	U87 & T98	IC50 and 2xIC50 concentrations	Not applicable	Arrest in the S phase and cell death	[4]
Cell Migration	U87 & T98	IC50 and 2xIC50 concentrations	Not applicable	Inhibition of cell migration	[4]

Experimental Protocols

2.1. Cell Viability Assay (Trypan Blue Exclusion)

• Objective: To determine the cytotoxic effect of 9″-Lithospermic acid methyl ester on glioblastoma cells.

• Protocol:

  • Seed 10,000 U87 or T98 cells per well in 24-well plates.

  • After 24 hours, treat the cells with increasing concentrations of 9″-Lithospermic acid methyl ester (e.g., 0–70 μM).[4]

  • Incubate for 72 hours.[4]

  • After incubation, detach the cells and stain with Trypan Blue.

  • Count the number of viable (unstained) and non-viable (blue) cells using a hemocytometer or automated cell counter.

  • Calculate the percentage of cell viability relative to an untreated control. The assay should be performed in triplicate.[4]

2.2. Cell Migration Assay (Scratch Wound Healing)

• Objective: To assess the effect of the compound on the migratory capacity of glioblastoma cells.

• Protocol:

  • Seed 100,000 cells in 6-well plates and grow to confluence.

  • Create a "scratch" or wound in the cell monolayer using a sterile 200 µL pipette tip.[4]

  • Wash the wells with PBS to remove detached cells.

  • Replace the medium with fresh medium containing 9″-Lithospermic acid methyl ester at IC50 and 2xIC50 concentrations.

  • Capture images of the scratch at different time points (e.g., 0, 24, 48, and 72 hours).[4]

  • Measure the width of the wound at each time point to quantify the rate of cell migration and wound closure.

2.3. Cell Cycle Analysis (Flow Cytometry)

• Objective: To investigate the compound's impact on cell cycle progression.

• Protocol:

  • Treat U87 and T98 cells with the compound at IC50 and 2xIC50 concentrations for 72 hours.[4]

  • Harvest the cells, wash with PBS, and fix in cold 70% ethanol.

  • Wash the fixed cells and resuspend in a staining solution containing propidium iodide (PI) and RNase A.

  • Incubate in the dark to allow for DNA staining.

  • Analyze the cell cycle distribution (Sub-G0/G1, G1, S, G2/M phases) using a flow cytometer.

Workflow Diagram

Caption: General workflow for evaluating the anticancer effects of Lithospermic Acid.

Antioxidant and Cytoprotective Effects

Lithospermic Acid and its derivatives exhibit potent antioxidant properties by scavenging free radicals and activating protective cellular pathways. Lithospermic acid B (LAB) protects pancreatic β-cells from cytokine-induced apoptosis by activating the Nrf2-HO-1 and Sirt1 pathways.[9][10]

Quantitative Data Summary: Antioxidant & Enzyme Inhibition

Parameter	Assay Type	IC50 / Ki Value	Target	Reference
Xanthine Oxidase Inhibition	Cell-free enzyme assay	5.2 µg/mL	Uric acid formation	[11][12]
DPPH Radical Scavenging	Cell-free chemical assay	23.2 µg/mL	DPPH radicals	[11]
HIV-1 Integrase Inhibition	Cell-free enzyme assay	0.48 µM (3'-joining)	HIV-1 Integrase	[11]
Pancreatic Lipase Inhibition	Cell-free enzyme assay	Ki = 33.1 ± 1.6 μM	Pancreatic Lipase	[13]
Carbonic Anhydrase VA Inhibition	Cell-free enzyme assay	Ki = 0.69 ± 0.01 μM	hCA VA	[13]

Experimental Protocols

3.1. DPPH Radical Scavenging Assay

• Objective: To measure the direct free radical scavenging ability of Lithospermic Acid in a cell-free system.

• Protocol:

  • Prepare a 0.1 mM solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in ethanol. This solution has a deep violet color.

  • Prepare various concentrations of Lithospermic Acid in a suitable solvent (e.g., DMSO).

  • In a 96-well plate, add a small volume of the LA solution (e.g., 40 µL) to the DPPH solution (e.g., 2.96 mL).[14]

  • Incubate the mixture in the dark at room temperature for 20-30 minutes.

  • Measure the absorbance at 517 nm.[14]

  • The scavenging activity is indicated by the discoloration of the solution from violet to yellow. Calculate the percentage of inhibition compared to a control containing only the solvent and DPPH. Ascorbic acid can be used as a positive control.[14]

3.2. Cellular Reactive Oxygen Species (ROS) Measurement

• Objective: To quantify the effect of Lithospermic Acid on intracellular ROS levels.

• Protocol:

  • Culture cells of interest (e.g., VSMCs, neutrophils) in a suitable plate.[11][15]

  • Treat cells with Lithospermic Acid for a specified time.

  • Induce oxidative stress using an agent like H2O2, LPS, or PMA.[11][15]

  • Load the cells with a fluorescent ROS indicator dye, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

  • After incubation, wash the cells to remove excess dye.

  • Measure the fluorescence intensity using a fluorescence microplate reader or flow cytometer. A decrease in fluorescence in LA-treated cells indicates a reduction in ROS levels.

3.3. Enzyme Inhibition Assays (General Protocol)

• Objective: To determine the inhibitory activity of Lithospermic Acid against a specific enzyme.

• Protocol:

  • Prepare a reaction mixture containing the purified enzyme (e.g., Xanthine Oxidase, Pancreatic Lipase), its specific substrate, and a suitable buffer.

  • Pre-incubate the enzyme with various concentrations of Lithospermic Acid for a set time (e.g., 15 minutes) at room temperature to allow for binding.[13]

  • Initiate the enzymatic reaction by adding the substrate.

  • Monitor the reaction progress by measuring the formation of the product or the depletion of the substrate over time using a spectrophotometer or other appropriate detection method.

  • Calculate the rate of reaction and determine the percentage of inhibition for each LA concentration.

  • Calculate the IC50 value, which is the concentration of LA required to inhibit 50% of the enzyme's activity.

Signaling Pathway Diagram

Caption: Lithospermic Acid B promotes cell survival via anti- and pro-survival pathways.[9]

References

• 1. researchgate.net [researchgate.net]
• 2. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 11. caymanchem.com [caymanchem.com]
• 12. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Discover the Power of Lithospermic Acid as Human Carbonic Anhydrase VA and Pancreatic Lipase Inhibitor Through In Silico and In Vitro Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Inhibitory effects of lithospermic acid on proliferation and migration of rat vascular smooth muscle cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Animal Model Studies of Lithospermic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic potential of Lithospermic Acid (LA) and its derivatives, such as Lithospermic Acid B (LAB), in various animal models of disease. The protocols detailed below are intended to serve as a guide for researchers investigating the pharmacological properties of these compounds.

Pharmacokinetics of Lithospermic Acid in Rodents

Understanding the pharmacokinetic profile of Lithospermic Acid is crucial for designing effective in vivo studies. Studies in rats have revealed key metabolic pathways and bioavailability.

Data Summary: Pharmacokinetic Parameters of Lithospermic Acid and its Metabolites in Rats

Parameter	Intravenous Administration	Oral Administration	Reference
Lithospermic Acid (LA)
AUC(0-t) (mg·h/L)	301.89	3.46	[1]
Oral Bioavailability (%)	-	1.15	[1]
Biliary Recovery (%)	0.46 (as LA)	Not detected	[1]
Metabolite M1 (3'-monomethyl-LA)
Biliary Recovery (%)	17.23	0.10	[1]
Metabolite M2 (3',3''-dimethyl-LA)
Biliary Recovery (%)	57.67	4.16	[1]
Lithospermic Acid B (LAB)
Bioavailability (50 mg/kg) (%)	-	5	[2]

Experimental Protocol: Pharmacokinetic Analysis of Lithospermic Acid in Rats

This protocol is based on the methodology described by Wang et al. (2008).[1]

1. Animal Model:

• Male Sprague-Dawley rats.

2. Drug Administration:

• Intravenous (IV): Administer Lithospermic Acid dissolved in a suitable vehicle via the tail vein.

• Oral (PO): Administer Lithospermic Acid by oral gavage.

3. Sample Collection:

• Collect blood samples from the jugular vein at predetermined time points post-administration.

• Collect bile samples via cannulation of the bile duct.

4. Sample Preparation:

• Centrifuge blood samples to obtain plasma.

• Perform protein precipitation on plasma and bile samples.

5. Analytical Method:

• Utilize a validated Liquid Chromatography-Tandem Mass Spectrometry (LC/MS/MS) method to quantify the concentrations of Lithospermic Acid and its metabolites in plasma and bile.[1][3]

6. Data Analysis:

• Calculate pharmacokinetic parameters such as Area Under the Curve (AUC), bioavailability, and recovery using appropriate software.

Logical Workflow for Pharmacokinetic Studies

Workflow for pharmacokinetic analysis.

Diabetic Nephropathy

Lithospermic Acid B has demonstrated significant renoprotective effects in animal models of both type 1 and type 2 diabetic nephropathy.[4][5][6]

Data Summary: Effects of Lithospermic Acid B in a Type 2 Diabetic Nephropathy Rat Model (OLETF Rats)

Parameter	Control (OLETF)	LAB (20 mg/kg/day)	Reference
Blood Pressure	Elevated	Significantly Reduced	[4][7]
Albuminuria	Markedly Elevated	Markedly Attenuated	[4][7]
Renal Lipid Peroxidation	Increased	Significantly Lowered	[4][5]
Renal MCP-1 Expression	Increased	Significantly Lowered	[4][5]
Renal TGF-β1 Expression	Increased	Significantly Lowered	[4][5]

Experimental Protocol: Induction and Treatment of Diabetic Nephropathy in Rats

This protocol is adapted from studies by Kang et al.[4][5]

1. Animal Model:

• Type 1 Diabetes: Induce diabetes in mice with streptozotocin (STZ) injections for 7 consecutive days.[6]

• Type 2 Diabetes: Utilize Otsuka Long-Evans-Tokushima Fatty (OLETF) rats, a model of spontaneous type 2 diabetes.[4][5]

2. Drug Administration:

• Administer Lithospermic Acid B (e.g., 20 mg/kg) orally, once daily, for the duration of the study (e.g., 28 weeks).[4][7]

3. Monitoring and Sample Collection:

• Monitor blood pressure, blood glucose, and body weight regularly.

• Collect 24-hour urine samples to measure albuminuria.

• At the end of the study, collect blood and kidney tissues.

4. Biochemical Analysis:

• Measure serum creatinine and blood urea nitrogen (BUN).

• Quantify renal levels of lipid peroxidation, monocyte chemoattractant protein-1 (MCP-1), and transforming growth factor-beta1 (TGF-β1) using appropriate assays (e.g., ELISA, Western blot).[4][5]

5. Histological Analysis:

• Perform histological staining (e.g., H&E, PAS) on kidney sections to assess glomerular hypertrophy, mesangial expansion, and extracellular matrix deposition.[4][7]

Signaling Pathway: Lithospermic Acid in Diabetic Kidney Fibrosis

Lithospermic acid has been shown to mitigate kidney fibrosis by inhibiting the Piezo1 channel, which in turn attenuates the TGF-β1/Smad signaling pathway.[6]

LA inhibits Piezo1, reducing TGF-β1 signaling.

Liver Fibrosis

Lithospermic Acid has shown protective effects against liver fibrosis by targeting the Piezo1 channel, thereby reducing oxidative stress and inflammation.[8]

Data Summary: Effects of Lithospermic Acid in a Mouse Model of Liver Fibrosis

Parameter	CCl4 Control	LA Treatment	Reference
Fibrosis Index	Increased	Decreased	[8]
Liver Function	Impaired	Improved	[8]
Macrophage Piezo1 Expression	Increased	Inhibited	[8]
Oxidative Stress Markers	Elevated	Alleviated	[8]
Inflammatory Markers	Elevated	Alleviated	[8]

Experimental Protocol: Induction and Treatment of Liver Fibrosis in Mice

This protocol is based on the methodology described by Luo et al. (2024).[8]

1. Animal Model:

• Induce liver fibrosis in mice (e.g., C57BL/6) by intraperitoneal injection of carbon tetrachloride (CCl4) for a specified period (e.g., 4 weeks).

2. Drug Administration:

• Administer Lithospermic Acid orally for a defined treatment period (e.g., 3 weeks), starting after the initial CCl4 injections.

3. Assessment of Liver Function and Fibrosis:

• Measure serum levels of liver enzymes (e.g., ALT, AST).

• Determine the fibrosis index through histological analysis (e.g., Sirius Red staining) of liver tissue.

4. Mechanistic Studies:

• Perform molecular docking to identify potential targets of Lithospermic Acid.[8]

• Use Western blotting and immunohistochemistry to assess the expression and activation of target proteins (e.g., Piezo1) in liver tissue, particularly in macrophages.[8]

• Measure markers of oxidative stress and inflammation in the liver.

Signaling Pathway: Lithospermic Acid in Liver Fibrosis

In liver fibrosis, Lithospermic Acid inhibits Piezo1 activation in macrophages, leading to a reduction in both Piezo1/Notch-mediated inflammation and Piezo1/Ca2+-regulated oxidative stress.[8]

LA targets Piezo1 to reduce inflammation and oxidative stress.

Neuroprotection

Lithospermic Acid has demonstrated neuroprotective effects in a mouse model of neurotoxicity, suggesting its potential therapeutic application in neurodegenerative diseases.

Data Summary: Neuroprotective Effects of Lithospermic Acid in a Mouse Model of Neurotoxicity

Parameter	MPP+ Control	LA + MPP+	Reference
Dopaminergic Neuron Count	Decreased	Significantly Attenuated Decrease
Microglia Activation	Enhanced	Significantly Attenuated
Astrogliosis	Promoted	Significantly Attenuated
Aberrant Hippocampal Neurogenesis	Provoked	Significantly Attenuated

Experimental Protocol: Neurotoxicity and Neuroprotection Study in Mice

This protocol is based on the study by Lin et al. (2015).

1. Animal Model:

• Induce neurotoxicity in mice (e.g., ICR mice) using 1-methyl-4-phenylpyridinium (MPP+).

2. Drug Administration:

• Pre-treat mice with Lithospermic Acid before inducing neurotoxicity.

3. Behavioral Assessment:

• Conduct behavioral tests to assess motor function and cognitive deficits.

4. Immunohistochemical Analysis:

• Perform immunohistochemistry on brain sections (substantia nigra and hippocampus) to:

  • Quantify dopaminergic neurons (e.g., tyrosine hydroxylase staining).

  • Assess microglia activation (e.g., Iba1 staining).

  • Evaluate astrogliosis (e.g., GFAP staining).

  • Examine neurogenesis (e.g., BrdU staining).

5. Molecular Analysis:

• Use Western blotting to analyze the expression of proteins involved in apoptosis (e.g., caspases) and endoplasmic reticulum stress (e.g., GRP-78) in brain tissue.

Signaling Pathway: Neuroprotective Mechanisms of Lithospermic Acid

Lithospermic Acid exerts its neuroprotective effects by inhibiting neuronal apoptosis and neuroinflammation.

LA protects neurons by inhibiting apoptosis and neuroinflammation.

References

• 1. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chronic lithium treatment decreases mutant tau protein aggregation in a transgenic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchers.mq.edu.au [researchers.mq.edu.au]
• 6. Lithium and neuroprotection: translational evidence and implications for the treatment of neuropsychiatric disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | PET Imaging in Animal Models of Alzheimer’s Disease [frontiersin.org]
• 8. A Mouse Model of Amyloid β Oligomers: Their Contribution to Synaptic Alteration, Abnormal Tau Phosphorylation, Glial Activation, and Neuronal Loss In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Lithospermic Acid using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the quantitative analysis of Lithospermic Acid using a validated High-Performance Liquid Chromatography (HPLC) method with UV detection. The protocol described herein is applicable for the determination of Lithospermic Acid in various matrices, including plant extracts and pharmaceutical formulations. This application note includes a comprehensive experimental protocol, data presentation in tabular format for easy reference, and a visual representation of the experimental workflow.

Introduction

Lithospermic acid, a prominent water-soluble bioactive compound predominantly found in the roots of Salvia miltiorrhiza (Danshen), has garnered significant attention in pharmaceutical research due to its potent antioxidant and cardioprotective properties. Accurate and precise quantification of Lithospermic Acid is crucial for quality control of raw materials, standardization of herbal extracts, and in pharmacokinetic studies during drug development. High-Performance Liquid Chromatography (HPLC) is a widely used analytical technique for this purpose, offering high resolution, sensitivity, and reproducibility.[1][2] This application note outlines a robust reversed-phase HPLC (RP-HPLC) method for the reliable quantification of Lithospermic Acid.

Experimental Protocol

This section details the necessary reagents, equipment, and step-by-step procedures for the quantification of Lithospermic Acid.

Materials and Reagents

• Lithospermic Acid reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (ACS grade)

• Water (HPLC grade or Milli-Q)

• Plant material or other sample matrix containing Lithospermic Acid

Equipment

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Analytical balance

• Vortex mixer

• Centrifuge

• Syringe filters (0.45 µm)

• Volumetric flasks and pipettes

Chromatographic Conditions

A gradient reversed-phase HPLC method is recommended for the optimal separation of Lithospermic Acid from other phenolic compounds.[1][2]

Parameter	Condition
Column	XBridge Shield RP18 (2.1 mm × 150 mm, 3.5 µm) or equivalent C18 column[3]
Mobile Phase A	0.1% Formic acid in Water[3]
Mobile Phase B	Acetonitrile with 0.1% Formic acid[3]
Gradient Elution	See Table 1
Flow Rate	1.0 mL/min[1][2]
Column Temperature	35°C[3]
Injection Volume	10 µL
Detection Wavelength	280 nm[1][2][3]

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0	98	2
15	85	15
35	80	20
45	75	25
65	55	45
66	10	90
70	10	90

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Lithospermic Acid reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to obtain concentrations ranging from 1 to 100 µg/mL.

Sample Preparation (from Plant Material)

• Extraction: Weigh 1.0 g of powdered, dried plant material and place it in a conical flask. Add 25 mL of 70% methanol.

• Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

• Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

Method Validation Summary

The described HPLC method has been validated for its performance characteristics. A summary of the validation parameters is presented below.

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	≤ 0.05 mg/L[1][2]
Limit of Quantification (LOQ)	Typically 3x LOD
Precision (%RSD)	< 2%
Accuracy (Recovery)	95 - 105%

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure from sample preparation to data analysis.

Caption: Experimental workflow for Lithospermic Acid quantification.

Conclusion

The HPLC method detailed in this application note provides a reliable and robust approach for the quantification of Lithospermic Acid. The method is sensitive, specific, and accurate, making it a valuable tool for quality control and research and development in the pharmaceutical and natural products industries. Adherence to the described protocol will ensure reproducible and accurate results.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]

Application Notes &amp; Protocols for LC-MS Analysis of Lithospermic Acid

This document provides detailed application notes and protocols for the quantitative analysis of Lithospermic Acid and its related compounds using Liquid Chromatography-Mass Spectrometry (LC-MS). These guidelines are intended for researchers, scientists, and professionals involved in drug development and natural product analysis.

Application Notes

Lithospermic Acid (LA) and its derivatives, such as Lithospermic Acid B (LSB), are potent antioxidant compounds found in various medicinal plants, including Salvia miltiorrhiza. LC-MS has become the analytical method of choice for the sensitive and selective quantification of these compounds in complex biological and botanical matrices.

Key applications include:

• Pharmacokinetic Studies: LC-MS/MS is extensively used to study the absorption, distribution, metabolism, and excretion (ADME) of Lithospermic Acid in preclinical animal models.[1][2] These studies have revealed that methylation is a primary metabolic pathway for LA.[1] The oral bioavailability of LA has been reported to be low, which is attributed to poor absorption and significant first-pass metabolism.[2][3]

• Metabolite Identification: The high sensitivity and structural elucidation capabilities of tandem mass spectrometry are crucial for identifying metabolites of Lithospermic Acid, such as its O-methylated derivatives, in biological samples like serum and bile.[1][4]

• Herbal Medicine Quality Control: A method for the simultaneous determination of eight components involved in the Lithospermic Acid B biosynthesis pathway has been developed to assess the quality of Salvia miltiorrhiza hairy root cultures.[5]

• Stability and Degradation Studies: The degradation kinetics and mechanism of Lithospermic Acid have been investigated using HPLC-MS, revealing its stability under different environmental conditions and identifying its degradation products.[6]

Quantitative Data Summary

The following tables summarize quantitative data from various studies on the LC-MS analysis of Lithospermic Acid and its derivatives.

Table 1: Pharmacokinetic Parameters of Lithospermic Acid (LA) in Rats [1]

Parameter	Intravenous Administration	Oral Administration
AUC(0-t) (mgh/L)	301.89	3.46
Oral Bioavailability	-	1.15%
Total Recovery (Bile)	75.36%	4.26%
% LA in Bile	0.46%	0.00%
% M1 in Bile	17.23%	0.10%
% M2 in Bile	57.67%	4.16%

M1: 3'-monomethyl-lithospermic acid, M2: 3',3''-dimethyl-lithospermic acid

Table 2: Pharmacokinetic Parameters of Lithospermic Acid B (LSB) in Rats [2][3]

Parameter	Intravenous (10 mg/kg)	Intravenous (50 mg/kg, dose-normalized to 10 mg/kg)	Oral (50 mg/kg)
AUC (µg·min/mL)	702	993	-
Absolute Oral Bioavailability	-	-	5%

Table 3: LC-MS/MS Method Validation for Lithospermic Acid B (LSB) and its Metabolites [4][7]

Analyte	Linearity Range (ng/mL)	LLOQ (ng/mL)	Intra-assay CV (%)	Inter-assay CV (%)	Accuracy (%)	Recovery (%)
LSB	16 - 4096	10	< 9.3	< 8.9	92.8 - 104.7	73.2 - 79.5
Metabolites	8 - 2048	-	< 8.7	< 9.9	92.5 - 107.9	-

Experimental Protocols

Protocol 1: Quantification of Lithospermic Acid B in Rat Serum

This protocol is adapted from validated LC-MS/MS methods for pharmacokinetic studies.[4][7]

1. Sample Preparation: Protein Precipitation

• To 50 µL of rat serum, add 150 µL of acetonitrile containing the internal standard (e.g., silibinin or 7-hydroxy-3-phenyl-chromen-4-one).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Centrifuge at 13,000 rpm for 5 minutes.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Agilent 1100 Series or equivalent.

• Column: Luna C8 (5 µm, 2.0 x 50 mm) or ZORBAX SB-C18 (3.5 µm, 2.1 x 150 mm).[5][7]

• Mobile Phase:

  • A: Acetonitrile

  • B: 10 mM Ammonium formate (pH 6.5) or 0.1% aqueous formic acid.[6][7]

• Gradient: Isocratic elution with 50:50 (v/v) A:B or a suitable gradient.[7]

• Flow Rate: 0.3 mL/min.[5]

• Injection Volume: 10 µL.

• MS System: Triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI), negative mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Lithospermic Acid B: m/z 717 → 519.[5]

  • Rosmarinic Acid: m/z 359 → 161.[5]

Protocol 2: Extraction of Lithospermic Acid B from Salvia miltiorrhiza**

This protocol is based on an aqueous two-phase extraction method for efficient isolation from plant material.[8]

1. Plant Material Preparation

• Dry the roots of Salvia miltiorrhiza at room temperature until a constant weight is achieved.

• Mill the dried roots into a homogeneous powder (sieve through No. 120 mesh).[5]

2. Aqueous Two-Phase Extraction

• Prepare an aqueous two-phase system with 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH2PO4.

• Mix 0.02 g of the powdered plant material with 5 mL of 70% methanol and sonicate for 30 minutes.[5]

• Centrifuge the extract at 10,000 x g for 5 minutes.[5]

• Combine the crude extract with the aqueous two-phase system.

• Agitate the mixture and allow the phases to separate.

• Collect the upper n-butyl alcohol phase, which contains the enriched Lithospermic Acid B.

• The sample can then be further purified by preparative HPLC if necessary.

Visualizations

Caption: Experimental workflow for LC-MS analysis of Lithospermic Acid.

Caption: Metabolic pathway of Lithospermic Acid in rats.

References

• 1. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Simultaneous determination of lithospermic acid B and its three metabolites by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 7. Liquid chromatography-tandem mass spectrometry for the determination of lithospermic acid B in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1H NMR Spectrum Analysis of Lithospermic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide to the analysis of Lithospermic Acid using 1H Nuclear Magnetic Resonance (NMR) spectroscopy. This document includes protocols for sample preparation, data acquisition, and interpretation, alongside illustrative diagrams of experimental workflows and relevant biological pathways.

Introduction to 1H NMR Spectroscopy in Natural Product Analysis

Proton (1H) NMR spectroscopy is a powerful analytical technique for the structural elucidation and purity assessment of natural products like Lithospermic Acid. By analyzing the chemical shifts, coupling constants, and signal multiplicities in a 1H NMR spectrum, researchers can gain detailed insights into the molecular structure and conformation of the compound.

1H NMR Data for Rosmarinic Acid (as a Structural Analog to Lithospermic Acid)

Due to the limited availability of a complete, tabulated 1H NMR dataset for Lithospermic Acid in the public domain, the following table presents the 1H NMR data for Rosmarinic Acid, a structurally similar and closely related caffeic acid ester. This data is provided as a representative example to illustrate the type of information obtained from a 1H NMR analysis. The data is reported for a sample dissolved in Deuterated Methanol (CD3OD).[1][2]

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
H-2	6.59	d	2.0
H-5	6.54	d	8.0
H-6	6.47	dd	8.0, 2.0
H-7a,b	2.85, 2.93	dd	14.5, 8.5 (a), 14.5, 4.5 (b)
H-8	5.01	dd	8.5, 4.5
H-2'	6.88	d	2.0
H-5'	6.61	d	8.0
H-6'	6.79	dd	8.0, 2.0
H-7'	7.39	d	15.9
H-8'	6.11	d	15.9

Experimental Protocols

Protocol 1: Sample Preparation for 1H NMR Analysis

This protocol outlines the steps for preparing a sample of Lithospermic Acid for 1H NMR spectroscopy.

Materials:

• Lithospermic Acid sample (5-10 mg)

• Deuterated NMR solvent (e.g., Methanol-d4, DMSO-d6)

• 5 mm NMR tubes

• Pipettes and pipette tips

• Vortex mixer

• Filter (e.g., glass wool plug in a Pasteur pipette)

Procedure:

• Weighing the Sample: Accurately weigh 5-10 mg of the Lithospermic Acid sample directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the vial. The choice of solvent will depend on the solubility of the sample and the desired chemical shift referencing.

• Dissolution: Gently vortex the vial to dissolve the sample completely. If necessary, sonication can be used to aid dissolution.

• Filtration: To remove any particulate matter, filter the solution through a small glass wool plug placed at the bottom of a Pasteur pipette directly into a clean 5 mm NMR tube. This step is crucial to ensure good spectral quality.

• Sample Transfer: The final volume of the solution in the NMR tube should be approximately 0.5-0.6 mL, which corresponds to a height of about 4-5 cm in a standard 5 mm tube.

• Capping and Labeling: Cap the NMR tube securely and label it clearly with the sample identification.

Protocol 2: 1H NMR Data Acquisition

This protocol provides a general procedure for acquiring a 1D 1H NMR spectrum. Instrument-specific parameters may need to be adjusted.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

• Instrument Setup: Tune and shim the spectrometer according to the manufacturer's instructions to achieve optimal magnetic field homogeneity.

• Sample Insertion: Insert the prepared NMR tube into the spectrometer.

• Locking and Shimming: Lock the spectrometer onto the deuterium signal of the solvent. Perform fine shimming on the sample to maximize spectral resolution.

• Acquisition Parameters: Set the following typical acquisition parameters for a 1D 1H NMR experiment:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30).

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Receiver Gain: Adjust automatically or manually to avoid signal clipping.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Spectral Width: A range that encompasses all expected proton signals (e.g., -2 to 12 ppm).

• Data Acquisition: Start the acquisition.

• Data Processing: After the acquisition is complete, perform Fourier transformation, phase correction, and baseline correction of the Free Induction Decay (FID) to obtain the final spectrum.

• Referencing: Reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for 1H NMR Analysis.

Signaling Pathway of Lithospermic Acid

Lithospermic acid has been shown to exert protective effects through the activation of the Nrf2 signaling pathway.

Caption: Nrf2 Pathway Activation.

References

• 1. researchgate.net [researchgate.net]
• 2. arjonline.org [arjonline.org]

Application Notes and Protocols for Lithospermic Acid Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithospermic acid (LA), a polyphenolic compound extracted from plants of the Lamiaceae and Boraginaceae families, has garnered significant attention for its diverse pharmacological activities.[1][2] As a conjugate of rosmarinic acid and caffeic acid, LA exhibits potent antioxidant, anti-inflammatory, and anti-cancer properties.[1][2][3] These characteristics make it a promising candidate for therapeutic development in cardiovascular diseases, neurodegenerative disorders, and oncology.[1][3][4] These application notes provide detailed protocols for cell-based assays to investigate the biological activities of Lithospermic Acid in a research and drug development setting.

Biological Activities of Lithospermic Acid

Lithospermic acid's therapeutic potential stems from its multifaceted mechanisms of action. It is a potent scavenger of free radicals, capable of mitigating oxidative stress by preventing the production of superoxide radicals and lipid peroxidation.[1][2] Its anti-inflammatory effects are attributed to the inhibition of pro-inflammatory mediators. Furthermore, LA has demonstrated anti-proliferative effects in various cancer cell lines.[3]

Data Presentation: In Vitro Efficacy of Lithospermic Acid

The following tables summarize the quantitative data on the in vitro effects of Lithospermic Acid and its derivatives from published studies.

Table 1: Cytotoxicity of Lithospermic Acid and its Methyl Ester Derivative in Glioblastoma Cell Lines

Cell Line	Compound	Assay	Incubation Time (h)	IC50 (µM)	Reference
U87	9″-Lithospermic Acid Methyl Ester	Trypan Blue Exclusion	72	30	[5]
T98	9″-Lithospermic Acid Methyl Ester	Trypan Blue Exclusion	72	34	[5]
SH-SY5Y (Neuroblastoma)	Lithospermic Acid Methyl Ester	Cell Viability Assay	Not Specified	85.93	[5]

Table 2: Effective Concentrations of Lithospermic Acid B in an In Vitro Model of Cytokine-Induced Apoptosis

Cell Line	Treatment	Assay	Effective Concentration (µM)	Observed Effect	Reference
INS-1	Lithospermic Acid B (pretreatment) + INF-γ (1000 U/mL) and IL-1β (100 U/mL)	Cell Death Assay	50	Significantly reduced cytokine-induced cell death	[6]

Experimental Protocols

Herein are detailed methodologies for key experiments to assess the bioactivity of Lithospermic Acid.

Assessment of Antioxidant Activity: DCFH-DA Assay

This protocol measures the ability of Lithospermic Acid to reduce intracellular reactive oxygen species (ROS).

Principle: The cell-permeable 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) is deacetylated by cellular esterases to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH). In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF). The fluorescence intensity is proportional to the level of intracellular ROS.[7][8][9]

Materials:

• Cells of interest (e.g., HCT116, HepG2)

• 96-well black, clear-bottom tissue culture plates

• Lithospermic Acid

• DCFH-DA (stock solution of 10-20 mM in DMSO, stored at -20°C)[7][8]

• H₂O₂ (as a positive control for ROS induction)[7]

• Phosphate Buffered Saline (PBS)

• Serum-free cell culture medium

• Fluorescence microplate reader (Excitation/Emission: ~485/535 nm)[7][9]

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1-3 x 10⁴ cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[7]

• Compound Treatment: Remove the culture medium and treat the cells with various concentrations of Lithospermic Acid (and a vehicle control) in serum-free medium for a predetermined time (e.g., 1-24 hours).

• ROS Induction (Optional): To induce oxidative stress, co-incubate with a known ROS inducer like H₂O₂ (e.g., 100-500 µM) for the last 30-60 minutes of the compound treatment.

• DCFH-DA Loading: Remove the treatment medium and wash the cells once with warm PBS. Add 100 µL of DCFH-DA working solution (e.g., 10-20 µM in serum-free medium) to each well and incubate for 30-45 minutes at 37°C, protected from light.[7][9]

• Measurement: Remove the DCFH-DA solution and wash the cells twice with warm PBS. Add 100 µL of PBS to each well. Measure the fluorescence intensity using a microplate reader.[7]

Assessment of Anti-inflammatory Activity: Nitric Oxide (NO) Assay

This protocol quantifies the effect of Lithospermic Acid on the production of nitric oxide, a key inflammatory mediator.

Principle: The Griess reaction is a colorimetric assay that detects the presence of nitrite (NO₂⁻), a stable and quantifiable breakdown product of NO. The assay involves a two-step diazotization reaction where acidified nitrite produces a nitrosating agent that reacts with sulfanilic acid to form a diazonium ion. This ion is then coupled with N-(1-naphthyl)ethylenediamine to form a colored azo-derivative, which can be measured spectrophotometrically at ~540 nm.[10][11]

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• 96-well tissue culture plates

• Lithospermic Acid

• Lipopolysaccharide (LPS) to induce inflammation

• Griess Reagent (Component A: Sulfanilamide in phosphoric acid; Component B: N-(1-naphthyl)ethylenediamine in water)

• Sodium Nitrite (NaNO₂) for standard curve

• Cell culture medium

• Microplate reader

Protocol:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a suitable density (e.g., 5 x 10⁴ cells/well) and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Lithospermic Acid for 1-2 hours.

• Inflammation Induction: Stimulate the cells with LPS (e.g., 1 µg/mL) and incubate for 24 hours.

• Sample Collection: Collect 50-100 µL of the cell culture supernatant from each well.

• Standard Curve Preparation: Prepare a serial dilution of NaNO₂ in cell culture medium to generate a standard curve (e.g., 0-100 µM).

• Griess Reaction: Add 50 µL of supernatant or standard to a new 96-well plate. Add 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B to each well.[12] Incubate for 10-15 minutes at room temperature, protected from light.[10][12]

• Measurement: Measure the absorbance at 540 nm using a microplate reader. Calculate the nitrite concentration in the samples using the standard curve.

Assessment of Cytotoxicity: MTT Assay

This protocol determines the effect of Lithospermic Acid on cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. These crystals are then solubilized, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.[3][4]

Materials:

• Cells of interest

• 96-well tissue culture plates

• Lithospermic Acid

• MTT solution (5 mg/mL in PBS)[3]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[13]

• Cell culture medium

• Microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Compound Treatment: Treat cells with a range of concentrations of Lithospermic Acid and incubate for 24-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[4][13]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well.[13] Mix thoroughly to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength between 550 and 600 nm.[4]

Assessment of Cell Proliferation: BrdU Incorporation Assay

This protocol measures the effect of Lithospermic Acid on DNA synthesis and cell proliferation.

Principle: Bromodeoxyuridine (BrdU), a synthetic analog of thymidine, is incorporated into newly synthesized DNA during the S-phase of the cell cycle. An anti-BrdU antibody is then used to detect the incorporated BrdU, providing a measure of cell proliferation.[1][2]

Materials:

• Cells of interest

• 96-well tissue culture plates

• Lithospermic Acid

• BrdU labeling solution (typically 10 µM)

• Fixing/Denaturing solution (e.g., acid-based or heat-based)

• Anti-BrdU antibody

• HRP-conjugated secondary antibody

• TMB substrate

• Stop solution

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Seed cells and treat with Lithospermic Acid as described in the MTT assay protocol.

• BrdU Labeling: Add BrdU labeling solution to each well and incubate for 2-24 hours, depending on the cell cycle length.[2][14]

• Fixation and Denaturation: Remove the labeling solution, and fix and denature the cellular DNA according to the manufacturer's instructions to allow antibody access to the incorporated BrdU.[14]

• Immunodetection: Incubate with an anti-BrdU primary antibody, followed by an HRP-conjugated secondary antibody.[14]

• Signal Development: Add TMB substrate and incubate until color develops. Stop the reaction with a stop solution.[14]

• Measurement: Measure the absorbance at 450 nm.

Signaling Pathway and Workflow Diagrams

The following diagrams illustrate key signaling pathways modulated by Lithospermic Acid and a general experimental workflow for its in vitro evaluation.

Caption: Nrf2/HO-1 antioxidant signaling pathway activated by Lithospermic Acid.

Caption: General experimental workflow for in vitro evaluation of Lithospermic Acid.

References

• 1. BrdU Labeling & Detection Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 2. BrdU staining and BrdU assay protocol | Abcam [abcam.com]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 5. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3.3.4. DCF-DA Assay Protocol [bio-protocol.org]
• 8. Detection of Total Reactive Oxygen Species in Adherent Cells by 2’,7’-Dichlorodihydrofluorescein Diacetate Staining - PMC [pmc.ncbi.nlm.nih.gov]
• 9. doc.abcam.com [doc.abcam.com]
• 10. researchgate.net [researchgate.net]
• 11. abcam.com [abcam.com]
• 12. cellbiolabs.com [cellbiolabs.com]
• 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 14. media.cellsignal.com [media.cellsignal.com]

Lithospermic Acid: Application Notes and Protocols for Enzyme Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithospermic acid (LSA), a phenolic acid compound predominantly isolated from Salvia miltiorrhiza (Danshen), has garnered significant attention in biomedical research for its diverse pharmacological activities. These include antioxidant, anti-inflammatory, and organ-protective effects. A key aspect of its mechanism of action involves the inhibition of various enzymes, making it a compound of interest for therapeutic development. This document provides detailed application notes and protocols for studying the inhibitory effects of lithospermic acid on several key enzymes.

Enzyme Inhibition Profile of Lithospermic Acid

Lithospermic acid has been demonstrated to be a competitive inhibitor of several enzymes, indicating that it reversibly binds to the active site of the enzyme, competing with the substrate. This inhibitory action forms the basis for its potential therapeutic applications in conditions such as obesity, gout, and fibrotic diseases.

Quantitative Inhibition Data

The following table summarizes the known quantitative inhibitory parameters of lithospermic acid against various enzymes.

Target Enzyme	IC50 Value	Ki Value	Mode of Inhibition	Therapeutic Relevance
Pancreatic Lipase (PL)	5.4 ± 0.17 µM[1]	33.1 ± 1.6 µM[1][2][3]	Competitive[1]	Obesity, Metabolic Syndrome
Human Carbonic Anhydrase VA (hCA VA)	-	0.69 ± 0.01 µM[1][2][3]	Not specified	Obesity, Metabolic Syndrome
Xanthine Oxidase (uric acid formation)	5.2 µg/mL[4]	-	Competitive[4]	Gout, Hyperuricemia
Xanthine Oxidase (superoxide formation)	1.08 µg/mL[4]	-	Competitive[4]	Inflammatory conditions
Prolyl Hydroxylase	~50% inhibition[5]	-	Not specified	Fibrotic diseases
Lysyl Hydroxylase	~50% inhibition[5]	-	Not specified	Fibrotic diseases

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of lithospermic acid in enzyme inhibition and a general workflow for assessing its inhibitory potential.

References

• 1. lab.agr.hokudai.ac.jp [lab.agr.hokudai.ac.jp]
• 2. UV-VIS Anti-pancreatic lipase assay [myskinrecipes.com]
• 3. tandfonline.com [tandfonline.com]
• 4. pnas.org [pnas.org]
• 5. tandfonline.com [tandfonline.com]

Application Notes: Development of a Competitive ELISA for Lithospermic Acid B

Introduction

Lithospermic Acid B (LAB) is a major water-soluble phenolic compound extracted from Salvia miltiorrhiza (Danshen), a traditional herb used in the treatment of cardiovascular diseases.[1][2] LAB exhibits a wide range of pharmacological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[3][4][5][6] Its therapeutic potential has led to increased interest in its quantification in herbal preparations, biological samples, and pharmaceutical formulations. This document outlines the development of an indirect competitive Enzyme-Linked Immunosorbent Assay (ELISA) for the sensitive and specific detection of Lithospermic Acid B.

As a small molecule (M.Wt: 538.46 g/mol ), LAB is a hapten and not immunogenic on its own.[7][8] Therefore, to elicit an immune response and generate specific antibodies, it must be conjugated to a larger carrier protein.[9][10] The developed assay is an indirect competitive ELISA, a common and effective format for the quantitative analysis of small molecules.[11][12][13]

Principle of the Assay

The indirect competitive ELISA for Lithospermic Acid B is based on the competition between free LAB in the sample and a fixed amount of LAB conjugated to a coating protein (e.g., Bovine Serum Albumin, BSA) for binding to a limited number of specific anti-LAB antibodies.

The wells of a microplate are coated with a LAB-BSA conjugate. The sample containing free LAB is pre-incubated with a specific primary antibody against LAB (Ab-LSB) and then added to the coated wells.[1][2] The free LAB in the sample competes with the immobilized LAB-BSA for binding to the antibody. After an incubation period, the unbound reagents are washed away. The amount of primary antibody bound to the plate is then detected by a secondary antibody conjugated to an enzyme, such as Horseradish Peroxidase (HRP). Finally, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is inversely proportional to the concentration of free LAB in the sample. A standard curve is generated using known concentrations of LAB, from which the concentration of LAB in unknown samples can be determined.

Data Presentation

The following tables summarize the expected quantitative data from the development and validation of the Lithospermic Acid B ELISA. The values are based on published literature for a successfully developed LAB ELISA.[1][2]

Table 1: Assay Performance Characteristics

Parameter	Result
Assay Format	Indirect Competitive ELISA
IC₅₀ Value	~120 ng/mL[1][2]
Detection Range	5 to 5 x 10⁴ ng/mL[1][2]
Limit of Detection (LOD)	45.89 ng/mL[1]
Antibody Specificity	Specific to LAB, no cross-reactivity with the carrier protein[1][2]

Table 2: Example Standard Curve Data

LAB Standard (ng/mL)	Absorbance (450 nm)	% Inhibition
0	1.502	0%
10	1.277	15%
50	0.991	34%
100	0.781	48%
250	0.496	67%
500	0.315	79%
1000	0.195	87%
5000	0.090	94%

Experimental Protocols

Protocol 1: Preparation of Immunogen and Coating Conjugate

To develop an ELISA for a small molecule like LAB, it is essential to first create an immunogen to produce antibodies and a coating conjugate for the ELISA plate. This involves covalently linking LAB to a carrier protein.

Materials:

• Lithospermic Acid B (LAB)

• Carrier Proteins: Keyhole Limpet Hemocyanin (KLH) for immunogen and Bovine Serum Albumin (BSA) for coating conjugate.[14]

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• N-hydroxysuccinimide (NHS)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (10 kDa MWCO)

Methodology (EDC/NHS Chemistry): [14]

• Dissolve LAB in a suitable solvent (e.g., DMSO) and then dilute in PBS.

• Activate the carboxylic acid groups on LAB by adding EDC and NHS. Incubate for 15-30 minutes at room temperature.

• Dissolve the carrier protein (KLH or BSA) in PBS.

• Add the activated LAB solution to the carrier protein solution. The molar ratio of hapten to carrier protein should be optimized, but a starting point of 20:1 to 40:1 is common.

• Allow the conjugation reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with gentle stirring.

• Quench the reaction by adding a small molecule with a primary amine (e.g., hydroxylamine).

• Remove unconjugated LAB and reaction by-products by extensive dialysis against PBS at 4°C for 48 hours, with several buffer changes.

• Confirm successful conjugation using methods such as MALDI-TOF mass spectrometry or by observing the UV-Vis spectrum.[15] Store the conjugates at -20°C.

Protocol 2: Antibody Production (General Overview)

• Immunization: Emulsify the LAB-KLH immunogen with a suitable adjuvant (e.g., Freund's Complete Adjuvant for the primary immunization and Freund's Incomplete Adjuvant for subsequent boosts). Immunize animals (e.g., rabbits or hens) according to a standard immunization schedule.[1]

• Titer Determination: Collect serum (or egg yolks) periodically and determine the antibody titer using an indirect ELISA with the LAB-BSA coating conjugate.

• Antibody Purification: Once a high titer is achieved, purify the antibodies from the serum or egg yolks using protein A/G affinity chromatography or antigen-affinity chromatography.

Protocol 3: Indirect Competitive ELISA Protocol

Materials:

• Coating Buffer (e.g., 0.05 M Carbonate-Bicarbonate buffer, pH 9.6)

• Wash Buffer (PBS with 0.05% Tween-20, PBST)

• Blocking Buffer (e.g., 5% non-fat dry milk in PBST)

• Assay Buffer (e.g., 1% BSA in PBST)

• LAB-BSA coating conjugate

• Anti-LAB primary antibody (Ab-LSB)

• HRP-conjugated secondary antibody (e.g., Goat anti-Rabbit IgG-HRP)

• TMB (3,3',5,5'-Tetramethylbenzidine) Substrate Solution

• Stop Solution (e.g., 2 M H₂SO₄)

• 96-well ELISA plates

• LAB standard solutions and unknown samples

Methodology:

• Coating: Dilute the LAB-BSA conjugate in Coating Buffer to an optimal concentration (determined by checkerboard titration, e.g., 1-10 µg/mL). Add 100 µL to each well of a 96-well plate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate 3 times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well to block non-specific binding sites. Incubate for 1-2 hours at 37°C.

• Washing: Discard the blocking solution and wash the plate 3 times with Wash Buffer.

• Competitive Reaction:

  • In separate tubes, add 50 µL of LAB standard or unknown sample to 50 µL of the diluted anti-LAB primary antibody. Pre-incubate for 30 minutes at 37°C.

  • Transfer 100 µL of this mixture to the corresponding wells of the ELISA plate.

  • Incubate for 1 hour at 37°C.

• Washing: Discard the solution and wash the plate 3 times with Wash Buffer.

• Secondary Antibody: Add 100 µL of diluted HRP-conjugated secondary antibody to each well. Incubate for 1 hour at 37°C.

• Washing: Discard the secondary antibody solution and wash the plate 5 times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB Substrate Solution to each well. Incubate for 15-20 minutes at 37°C in the dark.

• Stopping Reaction: Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Reading: Measure the absorbance (Optical Density, OD) at 450 nm using a microplate reader within 10 minutes.

Visualizations

Fig 1. Overall experimental workflow for LAB ELISA development.

Fig 2. Principle of the indirect competitive ELISA for LAB.

Fig 3. Protective signaling pathway of LAB in pancreatic β-cells.

References

• 1. mdpi.com [mdpi.com]
• 2. Development of Indirect Competitive ELISA for Lithospermic Acid B of Salvia miltiorrhiza with Its Specific Antibodies Generated via Artificial Oil Bodies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. Lithospermic Acid | C27H22O12 | CID 6441498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Hapten-Carrier Conjugation - Creative Biolabs [creative-biolabs.com]
• 10. aptamergroup.com [aptamergroup.com]
• 11. researchgate.net [researchgate.net]
• 12. Competitive ELISA - Creative Diagnostics [creative-diagnostics.com]
• 13. Competitive Immunoassays for the Detection of Small Molecules Using Single Molecule Arrays | Quanterix [quanterix.com]
• 14. info.gbiosciences.com [info.gbiosciences.com]
• 15. Characterization of Hapten–Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction of Lithospermic Acid from Plant Material

Introduction

Lithospermic acid and its derivatives, such as Lithospermic Acid B (also known as Salvianolic Acid B), are potent, water-soluble polyphenolic compounds predominantly found in plants of the Salvia genus, most notably Salvia miltiorrhiza (Danshen), as well as in Salvia officinalis (sage) and Thymus thracicus (thyme).[1] These compounds have garnered significant interest from researchers and drug development professionals due to their wide range of pharmacological activities, including antioxidant, anti-inflammatory, cardioprotective, and neuroprotective effects.[2][3][4][5] This document provides detailed protocols for the extraction and purification of lithospermic acid from plant materials, summarizes key quantitative data, and illustrates the experimental workflow and a relevant biological signaling pathway.

Key Extraction Methodologies

The extraction of lithospermic acid from plant sources typically involves initial solid-liquid extraction followed by purification steps to remove impurities like tannins, polysaccharides, and proteins.[6] Conventional methods often employ aqueous ethanol solutions.[6] A more advanced and efficient method involves an aqueous two-phase system (ATPS) extraction, which integrates separation and purification, leading to higher recovery yields and purity.[6][7]

Experimental Protocols

Protocol 1: Conventional Aqueous Ethanol Extraction

This protocol outlines a standard method for the initial extraction of lithospermic acid from dried plant material.

1. Materials and Reagents:

• Dried and powdered plant material (e.g., Salvia miltiorrhiza root), passed through a 40-mesh sieve.[6]
• Ethanol (analytical grade)
• Deionized water
• Hydrochloric acid (for pH adjustment)
• Vacuum filtration apparatus with a 500-mesh metal sieve.[6]
• Rotary evaporator
• Freeze-dryer

2. Extraction Procedure:

• Weigh 1 kg of powdered Salvia miltiorrhiza root.[6]
• Prepare a 60% (v/v) ethanol-water solution.
• Adjust the pH of the ethanol solution to 2.0 using hydrochloric acid. A pH of 2.0 is noted as a stability point for Lithospermic Acid B in aqueous solutions.[6]
• Add the powdered root to 5 L of the prepared solvent (a 1:5 solid-to-liquid ratio).
• Heat the mixture to boiling and maintain for 60 minutes.[6]
• Filter the mixture under vacuum through a 500-mesh metal sieve while still hot.[6]
• Repeat the extraction process (steps 4-6) on the plant residue with an additional 5 L of the 60% ethanol solution to maximize yield.[6]
• Combine the filtrates from both extractions.
• Concentrate the combined filtrate using a rotary evaporator at 40°C to remove the ethanol.[6]
• The resulting aqueous extract can be used directly for further purification or can be freeze-dried to obtain a crude extract powder.[6] This process yields a crude extract with approximately 5.3% purity and 82.0% recovery of Lithospermic Acid B.[6]

Protocol 2: Aqueous Two-Phase System (ATPS) Extraction and Purification

This protocol describes a more advanced method for separating and purifying Lithospermic Acid B from the crude aqueous extract obtained from Protocol 1. This method achieves a high recovery yield and partition coefficient.[6][7]

1. Materials and Reagents:

• Crude aqueous extract from Protocol 1.
• n-butyl alcohol (analytical grade)
• Potassium dihydrogen phosphate (KH2PO4) (analytical grade)
• Preparative High-Performance Liquid Chromatography (Prep-HPLC) system.

2. ATPS Procedure:

• Prepare the aqueous two-phase system. For every 100 g of the system, the optimal composition is 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH2PO4.[7]
• Maintain a solvent-to-solid (crude extract) ratio of 10.[7]
• Add the crude aqueous extract to the prepared ATPS.
• Mix thoroughly and allow the phases to separate. Lithospermic Acid B will preferentially partition into the upper, n-butyl alcohol-rich phase.
• Separate the upper phase containing the target compound. Under these optimized conditions, a recovery yield of 99.8% can be achieved in this step.[6][7]

3. Final Purification by Preparative HPLC:

• The collected upper phase from the ATPS step is concentrated to remove the n-butyl alcohol.
• The residue is then subjected to preparative chromatography for final purification.
• This two-step process (ATPS followed by preparative chromatography) can yield Lithospermic Acid B with a purity of 99.3% and a total recovery of 70.1%.[6][7]

Data Presentation: Summary of Extraction Parameters

The following tables summarize the quantitative data for the described extraction and purification methods for Lithospermic Acid B from Salvia miltiorrhiza.

Table 1: Conventional Aqueous Ethanol Extraction Parameters and Results

Parameter	Value	Reference
Plant Material	Salvia miltiorrhiza root powder	[6]
Solvent	60% Ethanol (v/v)	[6]
pH	2.0	[6]
Solid-to-Liquid Ratio	1:5 (kg:L)	[6]
Extraction Time	60 minutes	[6]
Number of Extractions	2	[6]
Result
Crude Purity	5.3%	[6]

| Recovery | 82.0% |[6] |

Table 2: Optimized Aqueous Two-Phase System (ATPS) Parameters and Results

Parameter	Value	Reference
System Components	n-butyl alcohol / KH2PO4	[6][7]
n-butyl alcohol Conc.	39.1% (w/w)	[7]
KH2PO4 Conc.	22.6% (w/w)	[7]
Solvent-to-Solid Ratio	10	[7]
Result (ATPS Step)
Purity	70.5%	[7]
Recovery Yield	99.8%	[7]
Result (Post-Prep HPLC)
Final Purity	99.3%	[7]

| Overall Recovery | 70.1% |[7] |

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Lithospermic Acid Extraction

The following diagram illustrates the complete workflow from the initial plant material to the final purified Lithospermic Acid B.

Caption: Workflow for Lithospermic Acid B Extraction and Purification.

Signaling Pathway: Cytoprotective Effect of Lithospermic Acid B

Lithospermic Acid B (LAB) exerts protective effects in cells, for instance, in pancreatic β-cells, by mitigating cytokine-induced apoptosis. This involves the activation of antioxidant pathways.[8] The diagram below illustrates the activation of the Nrf2-HO-1 and Sirt1 anti-apoptotic pathways by LAB.

Caption: Protective mechanism of Lithospermic Acid B against apoptosis.

References

• 1. mdpi.com [mdpi.com]
• 2. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. CAS 28831-65-4 | Lithospermic acid [phytopurify.com]
• 5. selleck.co.jp [selleck.co.jp]
• 6. 2024.sci-hub.box [2024.sci-hub.box]
• 7. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Total Synthesis of (+)-Lithospermic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the total synthesis of (+)-Lithospermic Acid, a naturally occurring compound with significant biological activities, including anti-HIV properties. This document details various synthetic strategies developed by leading research groups, presenting key quantitative data in tabular format for easy comparison. Detailed experimental protocols for pivotal reactions are provided, along with visualizations of the synthetic pathways to aid in understanding and replication.

Introduction to (+)-Lithospermic Acid

(+)-Lithospermic acid, first isolated from Lithospermum ruderale, is a trimer of caffeic acid.[1] It has garnered significant interest in the scientific community due to its potent biological activities. Notably, it has demonstrated anti-HIV activity by inhibiting HIV-1 integrase, an essential enzyme for viral replication.[1] Its complex polyphenolic structure, featuring a dihydrobenzofuran core and multiple chiral centers, has made it a challenging target for total synthesis, inspiring the development of innovative synthetic methodologies.

Synthetic Strategies and Key Transformations

Several successful total syntheses of (+)-Lithospermic Acid have been reported, each employing unique key strategies to construct the core structures and assemble the final molecule. This section highlights three distinct and notable approaches.

Enantioselective Synthesis via Intramolecular Oxa-Michael Addition and C-H Olefination (Ghosh et al.)

This convergent synthesis features an organocatalytic enantioselective intramolecular oxa-Michael addition to construct the chiral chromanone intermediate. A hypervalent iodine-mediated rearrangement then forms the dihydrobenzofuran core. The final key coupling is achieved through an intermolecular C-H olefination.[1][2]

Convergent Synthesis via Late-Stage Intermolecular C-H Olefination (Wang and Yu)

This approach utilizes two C-H activation reactions as key steps. The dihydrobenzofuran core is constructed via a Rh-catalyzed carbene C-H insertion. A late-stage intermolecular C-H olefination couples the two main fragments in a highly convergent manner, showcasing the power of C-H functionalization in complex molecule synthesis.[3][4][5]

Asymmetric Synthesis via Intramolecular Alkylation through C-H Bond Activation (Bergman and Ellman)

The first total synthesis of (+)-Lithospermic Acid employed an asymmetric intramolecular alkylation via a rhodium-catalyzed C-H bond activation. This key step, directed by a chiral imine, efficiently assembles the dihydrobenzofuran core of the natural product.[6] A significant challenge in this synthesis was the final deprotection of the multiple phenolic and carboxylic acid groups.

Quantitative Data Summary

The following tables summarize the yields of the key transformations in the discussed synthetic routes.

Table 1: Key Reaction Yields in the Ghosh et al. Synthesis

Step	Product	Yield (%)
Enantioselective intramolecular oxa-Michael addition	Chromanone derivative	97
Hypervalent iodine-promoted rearrangement	Dihydrobenzofuran	61
Intermolecular C-H olefination	Coupled product	89
Final deprotection	(+)-Lithospermic Acid	34

Table 2: Key Reaction Yields in the Wang and Yu Synthesis

Step	Product	Yield (%)
Rh-catalyzed carbene C-H insertion	Dihydrobenzofuran core	85
Intermolecular C-H olefination	Hexamethyl lithospermate	55
Final deprotection	(+)-Lithospermic Acid	31

Table 3: Key Reaction Yields in the Bergman and Ellman Synthesis

Step	Product	Yield (%)
Asymmetric intramolecular alkylation via C-H activation	Dihydrobenzofuran	88
Knoevenagel condensation	Cinnamic acid derivative	85
Final deprotection	(+)-Lithospermic Acid	35

Experimental Protocols

Detailed experimental protocols for the key reactions from the discussed syntheses are provided below.

Protocol 1: Enantioselective Intramolecular Oxa-Michael Addition (Ghosh et al.)[1]

• Reaction: To a solution of alkylidene β-keto ester (1.0 equiv) in toluene (0.1 M), is added a quinidine-derived catalyst (0.2 equiv).

• Conditions: The reaction mixture is stirred at 23 °C for 48 hours.

• Work-up and Purification: The resulting product is treated with p-toluenesulfonic acid (2.0 equiv) and heated at 80 °C for 2 hours. After cooling, the mixture is diluted with ethyl acetate, washed with saturated aqueous NaHCO3 and brine, dried over anhydrous Na2SO4, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford the chromanone.

Protocol 2: Hypervalent Iodine-Mediated Rearrangement (Ghosh et al.)[1]

• Reaction: To a solution of the chromanone (1.0 equiv) in trimethylorthoformate is added phenyliodine bis(trifluoroacetate) (PIFA, 1.1 equiv), anhydrous formic acid (0.1 equiv), and concentrated H2SO4 (25 equiv).

• Conditions: The reaction mixture is stirred at room temperature overnight.

• Work-up and Purification: The reaction is quenched with saturated aqueous NaHCO3 and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated. The residue is purified by flash chromatography to yield the dihydrobenzofuran.

Protocol 3: Intermolecular C-H Olefination (Wang and Yu)[3][4]

• Reaction: In a glovebox, a vial is charged with the dihydrobenzofuran carboxylic acid (1.0 equiv), acrylate (1.5 equiv), Pd(OAc)2 (10 mol %), and Ac-Ile-OH (30 mol %).

• Conditions: Anhydrous tert-amyl alcohol is added, and the vial is sealed with a Teflon-lined cap. The mixture is heated at 100 °C for 24 hours.

• Work-up and Purification: After cooling to room temperature, the mixture is diluted with ethyl acetate and filtered through a pad of Celite. The filtrate is concentrated, and the residue is purified by flash column chromatography on silica gel to give the coupled product.

Protocol 4: Asymmetric Intramolecular Alkylation via C-H Activation (Bergman and Ellman)[6]

• Reaction: A solution of the chiral imine substrate (1.0 equiv) and [RhCl(coe)2]2 (10 mol %) with a ferrocenyl phosphine ligand (30 mol %) in toluene is prepared.

• Conditions: The reaction mixture is heated at 75 °C for 20 hours.

• Work-up and Purification: The solvent is removed under reduced pressure, and the resulting imine is hydrolyzed with aqueous HCl. The product is extracted with an organic solvent, and the combined organic layers are dried, filtered, and concentrated. The crude product is purified by chromatography to yield the dihydrobenzofuran.

Visualizations

The following diagrams illustrate the synthetic pathways described.

Caption: Synthetic pathway by Ghosh et al.

Caption: Synthetic pathway by Wang and Yu.

Caption: Synthetic pathway by Bergman and Ellman.

References

• 1. Enantioselective Total Synthesis of (+)-Lithospermic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enantioselective total synthesis of (+)-lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Highly Convergent Total Synthesis of (+)-Lithospermic Acid via a Late-Stage Intermolecular C–H Olefination - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Highly convergent total synthesis of (+)-lithospermic acid via a late-stage intermolecular C-H olefination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Total synthesis of (+)-lithospermic acid by asymmetric intramolecular alkylation via catalytic C-H bond activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lithospermic Acid in a Diabetic Retinopathy Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Lithospermic Acid (specifically, Lithospermic Acid B or LAB) in a preclinical animal model of diabetic retinopathy. The protocols outlined below are based on established research and are intended to guide researchers in investigating the therapeutic potential of lithospermic acid and its derivatives.

Introduction

Diabetic retinopathy is a leading cause of blindness and a common microvascular complication of diabetes mellitus.[1][2] The pathogenesis of this condition is complex, involving oxidative stress, inflammation, and increased vascular permeability driven by factors such as Vascular Endothelial Growth Factor (VEGF).[1][3][4] Lithospermic Acid B (LAB), a natural compound isolated from Salvia miltiorrhiza, has demonstrated significant therapeutic potential in preclinical models of diabetic retinopathy.[1][3][5] Its antioxidant and anti-inflammatory properties suggest a multifactorial mechanism of action, making it a promising candidate for further investigation.[1][3][5]

Mechanism of Action

Lithospermic Acid B appears to exert its protective effects in diabetic retinopathy through several key mechanisms:

• Anti-inflammatory Effects: LAB treatment has been shown to reduce circulating levels of inflammatory markers such as high-sensitivity C-reactive protein (hsCRP), monocyte chemotactic protein-1 (MCP-1), and tumor necrosis factor-alpha (TNFα).[1][5]

• Antioxidant Properties: A key indicator of its antioxidant effect is the reduction of urinary 8-hydroxy-2′-deoxyguanosine (8-OHdG), a marker of oxidative DNA damage.[1][3]

• Reduction of Vascular Endothelial Growth Factor (VEGF): LAB treatment leads to a decrease in both the expression and concentration of VEGF in the retina and ocular fluid.[1][3] VEGF is a potent promoter of vascular permeability and angiogenesis, key pathological features of diabetic retinopathy.[1][3][4]

• Inhibition of Protein Kinase C (PKC) Activation: The therapeutic effects of LAB may also be linked to the inhibition of PKC activation, a pathway implicated in VEGF-induced vascular permeability.[1][3]

Signaling Pathway Overview

Caption: Proposed mechanism of Lithospermic Acid B in diabetic retinopathy.

Quantitative Data Summary

The following tables summarize the key quantitative findings from a 52-week study of Lithospermic Acid B in the Otsuka Long-Evans Tokushima Fatty (OLETF) rat model of type 2 diabetes.[1]

Table 1: Effects of Lithospermic Acid B on Retinal Vascular Integrity and VEGF Levels

Parameter	Control Group	10 mg/kg LAB	20 mg/kg LAB
Vascular Leakage Score	High	Significantly Reduced	Further Reduced
VEGF in Ocular Fluid (pg/mL)	Elevated	Significantly Lower	N/A
Retinal VEGF Expression (Western Blot)	High	Decreased	Significantly Decreased
Retinal Capillary Basement Membrane Thickness (nm)	Thickened	Significantly Reduced	Further Reduced

Data presented is a qualitative summary of the findings. For specific numerical values and statistical significance, refer to the original publication.[1]

Table 2: Effects of Lithospermic Acid B on Systemic Biomarkers

Parameter	Control Group	10 mg/kg LAB	20 mg/kg LAB
Body Weight (g)	Increased	No Significant Change	No Significant Change
Fasting Glucose (mg/dL)	Elevated	Improved	Significantly Improved
Serum hsCRP (ng/mL)	Elevated	Lower	Significantly Lower
Serum MCP-1 (pg/mL)	Elevated	Lower	Significantly Lower
Serum TNF-α (pg/mL)	Elevated	Lower	Significantly Lower
Urinary 8-OHdG (ng/mg creatinine)	Elevated	Lower	Significantly Lower

Data presented is a qualitative summary of the findings. For specific numerical values and statistical significance, refer to the original publication.[1]

Experimental Protocols

The following are detailed protocols for key experiments to assess the efficacy of Lithospermic Acid in a diabetic retinopathy animal model.

Animal Model and Dosing Regimen

• Animal Model: Otsuka Long-Evans Tokushima Fatty (OLETF) rats, a model for type 2 diabetes, are a suitable choice.[1]

• Acclimatization: House animals in a controlled environment with a 12-hour light/dark cycle and provide ad libitum access to standard chow and water.

• Group Allocation: At 24 weeks of age, randomly assign rats to the following groups:

  • Control (vehicle, e.g., normal saline)

  • Lithospermic Acid B (10 mg/kg)

  • Lithospermic Acid B (20 mg/kg)

• Dosing: Administer the assigned treatment orally once daily for 52 weeks.[1]

• Monitoring: Monitor body weight and general health status regularly throughout the study.

Experimental Workflow

Caption: General experimental workflow for evaluating Lithospermic Acid B.

Assessment of Retinal Vascular Leakage (Fluorescein Angiography)

• Anesthesia: Anesthetize the rats with an appropriate anesthetic agent.

• Pupil Dilation: Dilate the pupils with a topical mydriatic agent.

• Fluorescein Injection: Inject a 10% fluorescein sodium solution intraperitoneally.

• Imaging: Capture images of the retina using a fundus camera at early and late phases after fluorescein injection.

• Analysis: Assess the degree of vascular leakage from the retinal vessels. Leakage can be scored by a blinded observer.

Histological Analysis

• Tissue Preparation: At the end of the treatment period, euthanize the animals and enucleate the eyes. Fix the eyeballs in an appropriate fixative (e.g., 4% paraformaldehyde).

• Embedding and Sectioning: Embed the tissues in paraffin and cut thin sections (e.g., 4 µm).

• Staining: Stain the sections with Hematoxylin and Eosin (H&E) to visualize the overall retinal structure.

• Microscopy: Examine the sections under a light microscope to assess for any structural abnormalities.

Immunohistochemistry for VEGF

• Antigen Retrieval: Deparaffinize and rehydrate the retinal sections. Perform antigen retrieval using a citrate buffer.

• Blocking: Block non-specific antibody binding with a suitable blocking solution (e.g., normal goat serum).

• Primary Antibody Incubation: Incubate the sections with a primary antibody against VEGF overnight at 4°C.

• Secondary Antibody Incubation: Apply a biotinylated secondary antibody followed by a streptavidin-horseradish peroxidase conjugate.

• Visualization: Develop the signal using a chromogen such as diaminobenzidine (DAB) and counterstain with hematoxylin.

• Analysis: Quantify the intensity of VEGF staining in the retinal layers.

Western Blot for Retinal VEGF

• Protein Extraction: Dissect the retinas and homogenize in a lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Electrophoresis: Separate equal amounts of protein on an SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane and incubate with a primary antibody against VEGF, followed by an HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Perform densitometric analysis of the bands and normalize to a loading control (e.g., β-actin).

Measurement of VEGF in Ocular Fluid

• Sample Collection: Carefully aspirate the ocular fluid from the enucleated eyes.

• ELISA: Use a commercially available ELISA kit to quantify the concentration of VEGF in the ocular fluid samples according to the manufacturer's instructions.

Assessment of Retinal Capillary Basement Membrane Thickness

• Tissue Preparation: Fix small pieces of the retina in glutaraldehyde and post-fix in osmium tetroxide.

• Embedding and Sectioning: Dehydrate the tissue and embed in an epoxy resin. Cut ultrathin sections.

• Transmission Electron Microscopy (TEM): Examine the sections using a transmission electron microscope.

• Measurement: Capture images of retinal capillaries and measure the basement membrane thickness at multiple points.

Analysis of Systemic Biomarkers

• Blood and Urine Collection: Collect blood samples via cardiac puncture at the time of euthanasia and urine samples at baseline and at the end of the study.

• Biochemical Analysis: Use commercial ELISA kits or other appropriate assays to measure the serum concentrations of hsCRP, MCP-1, and TNF-α, and the urinary concentration of 8-OHdG.

Conclusion

The available data strongly suggest that Lithospermic Acid B has a protective effect against the development of diabetic retinopathy in a preclinical model.[1][3][5] Its ability to mitigate inflammation, oxidative stress, and vascular leakage highlights its potential as a therapeutic agent.[1][3] The protocols provided herein offer a robust framework for further investigation into the efficacy and mechanisms of action of lithospermic acid and related compounds in the context of diabetic eye disease.

References

• 1. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats | PLOS One [journals.plos.org]
• 4. mdpi.com [mdpi.com]
• 5. The effect of lithospermic acid, an antioxidant, on development of diabetic retinopathy in spontaneously obese diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of Lithospermic Acid and its Derivatives in Glioblastoma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glioblastoma multiforme (GBM) remains one of the most aggressive and challenging primary brain tumors to treat. Current therapeutic strategies offer limited efficacy, highlighting the urgent need for novel therapeutic agents. Lithospermic Acid and its derivatives, natural compounds found in plants such as Salvia miltiorrhiza, have garnered attention for their potential anticancer properties. Recent studies have focused on the application of 9”-Lithospermic Acid Methyl Ester, a derivative of Lithospermic Acid, demonstrating its cytotoxic and anti-migratory effects on glioblastoma cell lines. These notes provide a comprehensive overview of its application, including its mechanism of action, protocols for key experiments, and a summary of quantitative data.

Mechanism of Action and Signaling Pathway

9”-Lithospermic Acid Methyl Ester has been shown to inhibit proliferation, induce cell death, and impede the migration of glioblastoma cells.[1][2][3] The proposed mechanism of action involves the induction of S-phase cell cycle arrest and an accumulation of cells in the sub-G0/G1 phase, indicative of apoptosis.[2] A key signaling pathway implicated in these effects is the cyclic AMP (cAMP) pathway.[2] In glioblastoma, elevated intracellular cAMP levels are associated with the induction of apoptosis.[4][5] It is hypothesized that 9”-Lithospermic Acid Methyl Ester may inhibit adenylate cyclase, leading to a modulation of cAMP levels that ultimately promotes apoptosis in glioblastoma cells.[2]

Caption: Proposed signaling pathway of 9”-Lithospermic Acid Methyl Ester in glioblastoma cells.

Quantitative Data Summary

The following tables summarize the quantitative effects of 9”-Lithospermic Acid Methyl Ester on glioblastoma cell lines U87 and T98.

Table 1: IC50 Values of 9”-Lithospermic Acid Methyl Ester

Cell Line	IC50 Value (72h treatment)
U87	30 µM
T98	34 µM

Table 2: Effect of 9”-Lithospermic Acid Methyl Ester on Cell Cycle Distribution (72h treatment)

Cell Line	Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
U87	Control	62.3	18.1	19.6
IC50 (30 µM)	54.1	27.0	18.9
2xIC50 (60 µM)	49.8	29.5	20.7
T98	Control	65.2	17.3	17.5
IC50 (34 µM)	58.9	23.8	17.3
2xIC50 (68 µM)	54.2	26.1	19.7

Data extracted from a study by Tzitiridou-Chatzopoulou et al. (2024).[2]

Table 3: Effect of 9”-Lithospermic Acid Methyl Ester on Cell Migration

Cell Line	Treatment	Observed Effect on Wound Closure
U87	IC50 and 2xIC50	Inhibition of cell migration and limited coverage of the scratch area.
T98	IC50 and 2xIC50	Inhibition of cell migration and limited coverage of the scratch area.

Experimental Protocols

Detailed protocols for the key experiments used to evaluate the effects of 9”-Lithospermic Acid Methyl Ester on glioblastoma cell lines are provided below.

Cell Viability Assays

1. Trypan Blue Exclusion Assay

This assay is used to differentiate viable from non-viable cells based on membrane integrity.

• Materials:

  • Glioblastoma cells (U87 or T98)

  • Complete culture medium

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

  • 0.4% Trypan Blue solution

  • Hemocytometer

  • Microscope

• Protocol:

  • Seed cells in a multi-well plate and treat with various concentrations of 9”-Lithospermic Acid Methyl Ester for the desired time (e.g., 72 hours).

  • Harvest the cells by trypsinization and centrifuge at 100 x g for 5 minutes.

  • Resuspend the cell pellet in serum-free medium or PBS.

  • Mix 10 µL of the cell suspension with 10 µL of 0.4% Trypan Blue solution (1:1 ratio).

  • Incubate for 1-2 minutes at room temperature.

  • Load 10 µL of the mixture into a hemocytometer.

  • Count the number of viable (unstained) and non-viable (blue) cells under a microscope.

  • Calculate cell viability: (%) = (Number of viable cells / Total number of cells) x 100.

2. Crystal Violet Staining Assay

This assay measures the total biomass of adherent cells, providing an indirect measure of cell viability.

• Materials:

  • Glioblastoma cells

  • Complete culture medium

  • PBS

  • Fixing solution (e.g., 4% paraformaldehyde or 100% methanol)

  • 0.5% Crystal Violet solution in 20% methanol

  • Solubilization solution (e.g., 10% acetic acid)

  • Plate reader

• Protocol:

  • Seed cells in a 96-well plate and treat with 9”-Lithospermic Acid Methyl Ester.

  • After treatment, gently wash the cells with PBS.

  • Fix the cells by adding the fixing solution and incubating for 15 minutes.

  • Remove the fixative and allow the plate to air dry.

  • Add 0.5% Crystal Violet solution to each well and incubate for 20 minutes.

  • Wash the plate with water to remove excess stain and allow it to air dry.

  • Solubilize the stain by adding the solubilization solution to each well.

  • Measure the absorbance at 570 nm using a plate reader.

Caption: General experimental workflow for evaluating the effects of 9”-Lithospermic Acid Methyl Ester.

Cell Cycle Analysis

Flow Cytometry with Propidium Iodide (PI) Staining

This method is used to determine the distribution of cells in the different phases of the cell cycle based on their DNA content.[6]

• Materials:

  • Treated glioblastoma cells

  • PBS

  • Trypsin-EDTA

  • Cold 70% ethanol

  • Propidium Iodide (PI) staining solution (containing RNase A)

  • Flow cytometer

• Protocol:

  • Harvest treated cells and wash with PBS.

  • Fix the cells by resuspending the pellet in cold 70% ethanol while vortexing gently. Incubate at 4°C for at least 30 minutes.

  • Centrifuge the fixed cells and wash with PBS to remove the ethanol.

  • Resuspend the cell pellet in PI staining solution.

  • Incubate in the dark for 30 minutes at room temperature.

  • Analyze the samples using a flow cytometer. The DNA content will be proportional to the PI fluorescence intensity, allowing for the quantification of cells in G0/G1, S, and G2/M phases.

Cell Migration Assay

Scratch Wound Healing Assay

This assay assesses the ability of a cell population to migrate and close a "wound" created in a confluent monolayer.

• Materials:

  • Glioblastoma cells

  • Complete culture medium

  • Sterile pipette tip (p200 or p1000)

  • Microscope with a camera

• Protocol:

  • Seed cells in a multi-well plate and grow to a confluent monolayer.

  • Create a "scratch" in the monolayer using a sterile pipette tip.

  • Gently wash with PBS to remove detached cells.

  • Replace the medium with fresh medium containing 9”-Lithospermic Acid Methyl Ester at the desired concentrations.

  • Capture images of the scratch at time 0 and at subsequent time points (e.g., 24, 48, 72 hours).

  • The rate of wound closure can be quantified by measuring the area of the scratch at each time point using image analysis software.

Conclusion

9”-Lithospermic Acid Methyl Ester demonstrates significant anti-cancer activity against glioblastoma cell lines in vitro. Its ability to induce cell cycle arrest and apoptosis, coupled with its inhibitory effect on cell migration, makes it a promising candidate for further preclinical and clinical investigation. The provided protocols offer a standardized framework for researchers to explore the therapeutic potential of this and similar compounds in the context of glioblastoma. Further studies are warranted to elucidate the precise molecular mechanisms and to evaluate its efficacy and safety in in vivo models.

References

• 1. researchgate.net [researchgate.net]
• 2. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crystal violet staining protocol | Abcam [abcam.com]
• 4. cAMP Signaling in Cancer: A PKA-CREB and EPAC-Centric Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. How cAMP Might Help Fight Glioblastoma – Cobbers on the Brain [blog.cord.edu]
• 6. Flow cytometry with PI staining | Abcam [abcam.com]

Application Notes and Protocols for Lithospermic Acid in Ischemia-Reperfusion Injury Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Lithospermic Acid (LA), a natural polycyclic phenolic carboxylic acid derived from Salvia miltiorrhiza, in various ischemia-reperfusion (I/R) injury models. The protocols and data presented herein are compiled from preclinical studies and are intended to guide researchers in designing and conducting experiments to evaluate the therapeutic potential of LA.

Introduction to Lithospermic Acid in Ischemia-Reperfusion Injury

Ischemia-reperfusion (I/R) injury is a complex pathological process that occurs when blood supply is restored to a tissue after a period of ischemia. This paradoxical phenomenon exacerbates tissue damage through oxidative stress, inflammation, and apoptosis.[1] Lithospermic Acid has demonstrated significant protective effects in various I/R models, including myocardial, intestinal, and renal injury. Its therapeutic potential stems from its potent antioxidant and anti-apoptotic properties.[1][2]

Mechanism of Action

Lithospermic Acid exerts its protective effects against I/R injury through the modulation of multiple signaling pathways. Two prominent pathways that have been identified are:

• AMPK/Nrf2 Signaling Pathway: LA promotes the phosphorylation of AMP-activated protein kinase α (AMPKα), which in turn leads to the activation and nuclear translocation of Nuclear factor E2-related factor 2 (Nrf2).[1][2] Activated Nrf2 upregulates the expression of downstream antioxidant enzymes, such as heme oxygenase-1 (HO-1), thereby mitigating oxidative stress.[1][2]

• Piezo1-Calcineurin-TFEB Signaling Pathway: LA has been shown to inhibit the Piezo1 channel, a mechanosensitive ion channel.[3] This inhibition reduces calcium influx, leading to decreased calcineurin activity and subsequent modulation of the nuclear translocation of Transcription Factor EB (TFEB), a key regulator of mitophagy.[3] This action helps in reducing inflammation, reactive oxygen species (ROS) accumulation, and cardiomyocyte necroptosis.[3]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies investigating the effects of Lithospermic Acid on key markers of ischemia-reperfusion injury.

Myocardial Ischemia-Reperfusion Injury

Parameter	Model	Treatment Group	Control Group (I/R)	Outcome	Reference
Infarct Size (% of Area at Risk)	Mouse (C57BL/6)	LA (50 mg/kg, p.o.)	Normal Saline	Significantly reduced	[1]
Troponin T (TnT) Levels	Mouse (C57BL/6)	LA (50 mg/kg, p.o.)	Normal Saline	Significantly decreased	[1]
Creatine Kinase-MB (CK-MB) Levels	Mouse (C57BL/6)	LA (50 mg/kg, p.o.)	Normal Saline	Significantly decreased	[1]

Intestinal Ischemia-Reperfusion Injury

Parameter	Model	Treatment Group	Control Group (I/R)	Outcome	Reference
Malondialdehyde (MDA) Levels	Rat	LA	Untreated	Significantly decreased	[4]
Myeloperoxidase (MPO) Activity	Rat	LA	Untreated	Significantly decreased	[4]
Superoxide Dismutase (SOD) Activity	Rat	LA	Untreated	Significantly increased	[4]
Glutathione Peroxidase (GPx) Activity	Rat	LA	Untreated	Significantly increased	[4]

Experimental Protocols

The following are detailed protocols for in vivo and in vitro models of ischemia-reperfusion injury for the evaluation of Lithospermic Acid.

In Vivo Myocardial Ischemia-Reperfusion Injury Model (Mouse)

Materials:

• C57BL/6 mice (male, 2 months old)[1]

• Lithospermic Acid (>98% purity)[1]

• Anesthetic (e.g., pentobarbital)

• Surgical instruments

• Ventilator

Protocol:

• Animal Pre-treatment: Administer Lithospermic Acid (50 mg/kg) or vehicle (normal saline) via oral gavage for six consecutive days prior to surgery.[1]

• Anesthesia and Ventilation: Anesthetize the mice with an appropriate anesthetic (e.g., pentobarbital 50 mg/kg, i.p.).[1] Intubate and ventilate the animals.

• Surgical Procedure:

  • Perform a left thoracotomy to expose the heart.

  • Ligate the left anterior descending (LAD) coronary artery with a suture to induce ischemia.

  • After the ischemic period (e.g., 30-60 minutes), release the ligature to allow for reperfusion.

• Post-operative Care: Monitor the animals for recovery.

• Endpoint Analysis: After the reperfusion period (e.g., 24 hours), collect blood and heart tissue for analysis of infarct size, cardiac enzymes (TnT, CK-MB), and markers of oxidative stress and apoptosis.[1]

In Vitro Hypoxia-Reoxygenation Injury Model (H9c2 Cardiomyoblasts)

Materials:

• H9c2 rat cardiomyoblast cell line[1]

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Lithospermic Acid

• Hypoxia chamber or tri-gas incubator (1% O₂, 5% CO₂, 94% N₂)[1]

Protocol:

• Cell Culture: Culture H9c2 cells in DMEM supplemented with 10% FBS at 37°C in a humidified atmosphere of 5% CO₂.

• Hypoxia Induction:

  • Replace the normal culture medium with a serum-free or low-serum medium.

  • Place the cells in a hypoxia chamber or tri-gas incubator with 1% O₂, 5% CO₂, and 94% N₂ for a specified duration (e.g., 12-24 hours).[1][5]

• Reoxygenation and Treatment:

  • After the hypoxic period, return the cells to a normoxic incubator (95% air, 5% CO₂).

  • Replace the medium with fresh culture medium containing Lithospermic Acid (e.g., 100 µM) or vehicle.[1]

  • Continue incubation for a reoxygenation period (e.g., 6 hours).[1]

• Endpoint Analysis: Collect cell lysates and culture supernatant to assess cell viability (e.g., MTT assay), apoptosis (e.g., TUNEL assay), and levels of signaling proteins and oxidative stress markers.[1]

In Vivo Intestinal Ischemia-Reperfusion Injury Model (Rat)

Materials:

• Rats[4]

• Lithospermic Acid

• Anesthetic

• Surgical instruments

Protocol:

• Animal Groups: Divide animals into sham, I/R untreated, and I/R with LA pre-treatment groups.[4]

• Ischemia Induction:

  • Anesthetize the rats.

  • Perform a midline laparotomy to expose the superior mesenteric artery (SMA).

  • Occlude the SMA with a non-traumatic clamp to induce ischemia for a defined period (e.g., 45 minutes).[4]

• Reperfusion: Remove the clamp to allow for reperfusion for a specified duration (e.g., 60 minutes).[4]

• Endpoint Analysis: Harvest ileum specimens to measure tissue levels of MDA, MPO, SOD, and GPx, and for histological examination.[4]

Visualizations

Signaling Pathways

Caption: AMPK/Nrf2 signaling pathway activated by Lithospermic Acid.

Caption: Piezo1-Calcineurin-TFEB signaling pathway modulated by Lithospermic Acid.

Experimental Workflow

Caption: General experimental workflow for in vivo and in vitro studies.

References

• 1. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lithospermic acid and ischemia/reperfusion injury of the rat small intestine prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubcompare.ai [pubcompare.ai]

Application Notes and Protocols for Lithospermic Acid Administration in Rats

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of Lithospermic Acid (LA) and its derivative, Lithospermic Acid B (LAB), in rat models, based on findings from preclinical research. The protocols outlined below are intended to serve as a guide for investigating the pharmacokinetic properties and therapeutic effects of lithospermic acid in various disease models.

Pharmacokinetic Profile

Lithospermic acid and its derivatives have been evaluated for their pharmacokinetic properties in rats following both intravenous and oral administration. These studies are crucial for determining dosage regimens and understanding the metabolic fate of the compounds.

Data Summary: Pharmacokinetic Parameters of Lithospermic Acid and Lithospermic Acid B in Rats

Parameter	Lithospermic Acid (LA)	Lithospermic Acid B (LAB)	Route of Administration	Dosage	Reference
Oral Bioavailability	1.15%	0% (at 10 mg/kg), 5% (at 50 mg/kg)	Oral	Varied	[1][2]
AUC (0-t)	3.46 mgh/L	Not detected (at 10 mg/kg), Low (at 50 mg/kg)	Oral	Varied	[1][2]
AUC (0-t)	301.89 mgh/L	702 µg·min/ml (at 10 mg/kg), 993 µg·min/ml (at 50 mg/kg, dose-normalized)	Intravenous	Varied	[1][2][3][4]
Metabolism	Primarily through O-methylation.[1]	Subject to metabolic clearance.[2]	N/A	N/A	[1][2]
Excretion	Mainly excreted into bile and feces.[1][5]	Low urinary excretion (<0.16% of oral dose).[2]	N/A	N/A	[1][2]

Therapeutic Applications and Efficacy Data

Lithospermic acid has demonstrated significant therapeutic potential in rat models of diabetic complications, neurodegenerative diseases, and ischemia-reperfusion injury, primarily through its antioxidant and anti-inflammatory properties.

Diabetic Retinopathy

In a long-term study using Otsuka Long-Evans Tokushima Fatty (OLETF) rats, a model for type 2 diabetes, oral administration of LAB was shown to prevent the development of diabetic retinopathy.[6][7]

Efficacy Data: Effects of 52-Week Oral Administration of Lithospermic Acid B (LAB) in OLETF Rats

Parameter	Control Group (Saline)	LAB (10 mg/kg/day)	LAB (20 mg/kg/day)	Reference
Serum hsCRP	Elevated	Significantly Decreased	Significantly Decreased	[6][7]
Serum MCP-1	Elevated	Significantly Decreased	Significantly Decreased	[6][7]
Serum TNF-α	Elevated	Decreased (not significant vs. control)	Significantly Decreased	[6][7]
Urinary 8-OHdG	Elevated	Significantly Decreased	Significantly Decreased	[6][7]
Ocular Fluid VEGF	Elevated	Lower	Significantly Lower	[6][7]
Retinal Vascular Leakage	Present	Prevented (dose-dependent)	Prevented (dose-dependent)	[6][7]
Retinal Basement Membrane Thickening	Present	Prevented (dose-dependent)	Prevented (dose-dependent)	[6][7]
Mean Serum LAB Concentration	Not Detected	12.3 ± 2.4 µg/mL	17.1 ± 3.1 µg/mL	[6][7]

Experimental Protocols

The following are detailed methodologies for key experiments involving the administration of lithospermic acid in rats.

Protocol for Oral Administration in a Diabetic Retinopathy Rat Model

This protocol is based on the methodology used to evaluate the long-term effects of LAB on the development of diabetic retinopathy in OLETF rats.[6][7]

• Animal Model: Male Otsuka Long-Evans Tokushima Fatty (OLETF) rats, a model of type 2 diabetes.

• Acclimatization: House rats under standard laboratory conditions (22±2°C, 55±10% humidity, 12-hour light/dark cycle) with free access to a regular chow diet and water.

• Study Groups:

  • Control Group: Administered normal saline daily.

  • Low-Dose Group: Administered 10 mg/kg of Lithospermic Acid B daily.

  • High-Dose Group: Administered 20 mg/kg of Lithospermic Acid B daily.

• Drug Preparation and Administration:

  • Dissolve Lithospermic Acid B in normal saline to the desired concentrations.

  • Administer the solution or saline orally once daily using an oral zonde needle.

• Treatment Duration: 52 weeks.

• Efficacy Assessment:

  • Fundoscopic Examination: Monitor for retinal vascular leakage.

  • Biochemical Analysis: At the end of the treatment period, collect blood and urine samples to measure levels of hsCRP, MCP-1, TNF-α, and 8-OHdG.

  • VEGF Measurement: Collect ocular fluid to determine Vascular Endothelial Growth Factor (VEGF) concentrations.

  • Histopathology: Euthanize the animals and collect eye tissues for histological examination to assess structural abnormalities, including basement membrane thickening.

Protocol for Quantification of Lithospermic Acid B in Rat Plasma by LC-MS/MS

This protocol provides a framework for the sensitive and selective quantification of LAB in rat plasma.

• Sample Preparation (Liquid-Liquid Extraction):

  • To 50 µL of rat serum, add an internal standard.

  • Acidify the sample.

  • Perform extraction with methyl-tert-butyl ether.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions (Example):

  • Column: A suitable C8 or C18 column.

  • Mobile Phase: A gradient of acetonitrile and ammonium formate buffer.

  • Flow Rate: Optimized for the specific column and system.

  • Injection Volume: Typically 5-20 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Monitor for specific precursor-to-product ion transitions for both Lithospermic Acid B and the internal standard.

• Calibration and Quantification:

  • Prepare a standard curve using known concentrations of Lithospermic Acid B in blank rat plasma.

  • The lower limit of quantification is typically around 10 ng/mL.

Signaling Pathways

Lithospermic acid exerts its therapeutic effects through the modulation of key signaling pathways involved in inflammation and oxidative stress.

Anti-Inflammatory Pathway

Lithospermic acid has been shown to inhibit the NF-κB signaling pathway, a central regulator of inflammation. This inhibition leads to a reduction in the production of pro-inflammatory cytokines. One proposed mechanism for this inhibition is the targeting of Heat Shock Protein 90 (HSP90).

Caption: Lithospermic Acid's anti-inflammatory mechanism via HSP90 and NF-κB.

Antioxidant Pathway

Lithospermic acid is a potent antioxidant that can activate the Nrf2 signaling pathway. This pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 leads to the transcription of a battery of antioxidant and cytoprotective genes. One mechanism for Nrf2 activation by lithospermic acid involves the phosphorylation of AMP-activated protein kinase α (AMPKα).

Caption: Lithospermic Acid's antioxidant mechanism via AMPKα and Nrf2.

Experimental Workflow for Investigating Lithospermic Acid Effects

The following diagram illustrates a typical experimental workflow for preclinical studies of lithospermic acid in rats.

References

• 1. researchgate.net [researchgate.net]
• 2. Lithospermic acid alleviates oxidative stress and inflammation in DSS-induced colitis through Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. urmc.rochester.edu [urmc.rochester.edu]

Application Notes and Protocols for In Vivo Studies of Lithospermic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation and in vivo evaluation of Lithospermic Acid (LA), a water-soluble phenolic compound with demonstrated therapeutic potential in various disease models. This document outlines suitable formulations for different administration routes, detailed experimental protocols for efficacy and toxicity studies, and a summary of key pharmacokinetic and pharmacodynamic data.

Physicochemical Properties and Formulation Strategies

Lithospermic Acid is a water-soluble compound, which simplifies the preparation of aqueous-based formulations for in vivo use. However, its low oral bioavailability necessitates the use of formulation strategies aimed at enhancing absorption and metabolic stability.

Solubility and Stability:

• Solubility: Lithospermic Acid is soluble in water (≥54.1 mg/mL), DMSO (100 mg/mL with sonication), and ethanol (≥26.9 mg/mL).[1][2]

• Stability: Lithospermic Acid B is reported to be stable in acidic aqueous solutions (pH 1.5-5.0) for up to 30 hours. Its stability decreases at neutral or alkaline pH and is temperature-dependent.[3]

Formulation Approaches:

Given its physicochemical properties and pharmacokinetic challenges, several formulation strategies can be considered for in vivo studies:

• Aqueous Solutions: For parenteral routes (intravenous, intraperitoneal), simple aqueous solutions can be prepared using sterile water for injection or buffered solutions (e.g., phosphate-buffered saline, pH 7.4). Due to its acidic nature, the pH may need to be adjusted.

• Oral Formulations: To overcome low oral bioavailability, strategies to improve absorption are recommended. These include:

  • Lipid-Based Formulations: Microemulsions and self-emulsifying drug delivery systems (SEDDS) can enhance lymphatic uptake and reduce first-pass metabolism.[4][5]

  • Permeation Enhancers: The inclusion of safe and effective permeation enhancers can improve gastrointestinal absorption.[4]

• Topical Formulations: For localized delivery, as in skin disease models, microemulsion-based formulations have been shown to be effective.[6][7]

Quantitative Data Summary

The following tables summarize key quantitative data from in vivo studies of Lithospermic Acid and its derivatives.

Table 1: Pharmacokinetic Parameters of Lithospermic Acid B in Rats

Parameter	Intravenous (10 mg/kg)	Intravenous (50 mg/kg)	Oral (50 mg/kg)	Reference
AUC (µg·min/mL)	702	993 (dose-normalized)	N/A	[8][9]
Clearance (mL/min/kg)	Slower at 50 mg/kg	Slower at 50 mg/kg	N/A	[8][9]
Absolute Oral Bioavailability (%)	N/A	N/A	5	[8][9]
Urinary Excretion (24h, % of dose)	Lower	Higher	N/A	[8][9]

Table 2: Efficacy of Lithospermic Acid in Various In Vivo Models

Disease Model	Animal	Route of Administration	Dose	Key Findings	Reference
Psoriasis-like Dermatitis	Mice	Topical	0.1% in microemulsion	Ameliorated dermatitis, restored skin barrier function.	[6][7]
Diabetic Retinopathy	Rats	Oral	10 or 20 mg/kg/day	Prevented vascular leakage and basement membrane thickening.	[10]
Liver Oxidative Damage	Mice	N/A	100 mg/kg	Reduced serum AST and ALT, increased SOD and CAT.	[11]
Myocardial Ischemia/Reperfusion	Rabbits	Infusion	5.5 µmoles/kg	Reduced myocardial damage by 62%.	[12]
Parkinson's Disease Model	Mice	N/A	N/A	Attenuated dopaminergic neuron loss and neuroinflammation.	[13]

Signaling Pathways Modulated by Lithospermic Acid

Lithospermic Acid exerts its therapeutic effects through the modulation of several key signaling pathways.

Caption: Key signaling pathways modulated by Lithospermic Acid.

Experimental Protocols

Preparation of Lithospermic Acid Formulations

4.1.1. Parenteral Formulation (Aqueous Solution)

This protocol is suitable for intravenous or intraperitoneal administration.

• Weigh the required amount of Lithospermic Acid powder in a sterile container.

• Add sterile Water for Injection or Phosphate-Buffered Saline (PBS, pH 7.4) to achieve the desired final concentration.

• Vortex or sonicate briefly until the powder is completely dissolved.

• Adjust the pH to 7.0-7.4 using sterile 1N NaOH or 1N HCl if necessary.

• Sterile-filter the solution through a 0.22 µm syringe filter into a sterile vial.

• Store at 4°C for short-term use or at -20°C for long-term storage. Protect from light.

4.1.2. Oral Formulation (Suspension in Vehicle)

This protocol is suitable for oral gavage in rodents.

• Weigh the required amount of Lithospermic Acid.

• Prepare a vehicle solution, for example, 0.5% (w/v) carboxymethylcellulose (CMC) in sterile water.

• Gradually add the Lithospermic Acid powder to the vehicle while vortexing to ensure a uniform suspension.

• The final formulation should be prepared fresh daily before administration.

In Vivo Efficacy Study: Psoriasis-like Dermatitis Model

This protocol is adapted from studies using an imiquimod-induced psoriasis-like dermatitis model in mice.[6][7]

• Animal Model: Use BALB/c mice, 6-8 weeks old.

• Induction of Dermatitis: Apply a daily topical dose of 62.5 mg of 5% imiquimod cream to the shaved back of the mice for 6 consecutive days.

• Treatment:

  • Prepare a 0.1% Lithospermic Acid microemulsion.

  • Divide mice into groups: Naive, Vehicle control (microemulsion base), LA-treated, and positive control (e.g., a commercial corticosteroid cream).

  • Apply the respective treatments topically to the inflamed skin area daily, starting from the first day of imiquimod application.

• Evaluation:

  • Monitor and score the severity of skin inflammation daily (erythema, scaling, thickness) using a standardized scoring system (e.g., PASI score).

  • Measure skin thickness using a caliper.

  • At the end of the study, collect skin biopsies for histological analysis (H&E staining) and cytokine analysis (e.g., ELISA or qPCR for IL-17, IL-23).

  • Collect spleen to assess systemic effects.

Caption: Experimental workflow for the psoriasis-like dermatitis model.

Acute Oral Toxicity Study

This protocol provides a general framework for an acute oral toxicity study in rodents, which should be performed in compliance with OECD guidelines.

• Animals: Use healthy, young adult rodents (e.g., Sprague-Dawley rats), fasted overnight before dosing.

• Dose Groups:

  • Select a range of doses based on available literature or preliminary range-finding studies.

  • Include a vehicle control group.

  • A typical study might include dose levels such as 50, 300, and 2000 mg/kg.

• Administration: Administer a single dose of the Lithospermic Acid formulation by oral gavage.

• Observation:

  • Observe animals continuously for the first 4 hours after dosing for any clinical signs of toxicity.

  • Record observations at least once daily for 14 days.

  • Monitor body weight on days 0, 7, and 14.

• Endpoint:

  • At the end of the 14-day observation period, euthanize all surviving animals.

  • Conduct a gross necropsy on all animals (including those that died during the study).

  • Collect organs for histopathological examination if necessary.

  • Determine the LD50 if possible.

Conclusion

Lithospermic Acid is a promising therapeutic agent with a well-documented range of biological activities. The successful in vivo evaluation of this compound relies on the selection of appropriate formulation strategies to address its pharmacokinetic limitations, particularly its low oral bioavailability. The protocols and data presented in these application notes provide a foundation for researchers to design and execute robust preclinical studies to further explore the therapeutic potential of Lithospermic Acid. It is recommended to consult the specific cited literature for further details on the experimental procedures.

References

• 1. apexbt.com [apexbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. future4200.com [future4200.com]
• 6. researchgate.net [researchgate.net]
• 7. Lithosepermic Acid Restored the Skin Barrier Functions in the Imiquimod-Induced Psoriasis-like Animal Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics of lithospermic acid B isolated from Salvia miltiorrhiza in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 10. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. Demonstration of the myocardial salvage effect of lithospermic acid B isolated from the aqueous extract of Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Improving Lithospermic Acid Solubility for Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the solubility of Lithospermic Acid (LA) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve Lithospermic Acid?

A1: The optimal solvent for Lithospermic Acid depends on the specific experimental requirements. Dimethyl sulfoxide (DMSO) is a common choice for creating highly concentrated stock solutions. For aqueous solutions, water and phosphate-buffered saline (PBS) can be used, although solubility is lower. Ethanol is another organic solvent option. It is crucial to use fresh, anhydrous DMSO as it is hygroscopic and absorbed moisture can significantly reduce the solubility of Lithospermic Acid.[1]

Q2: My Lithospermic Acid precipitated when I added it to my cell culture medium. What should I do?

A2: Precipitation upon addition to aqueous solutions like cell culture media is a common issue with hydrophobic compounds dissolved in organic solvents. Here are several troubleshooting steps:

• Decrease the final concentration: The most straightforward solution is to lower the final concentration of Lithospermic Acid in your experiment.

• Optimize the solvent concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) in your cell culture medium is as low as possible, typically below 0.5%, to minimize toxicity and precipitation.

• Use a gentle mixing technique: When diluting the stock solution, add it dropwise to the aqueous medium while gently vortexing or swirling to facilitate dispersion and prevent localized high concentrations that can lead to precipitation.

• Warm the medium: Gently warming the cell culture medium to 37°C before adding the Lithospermic Acid stock solution can sometimes improve solubility.

• Consider alternative solvents or formulations: If precipitation persists, explore other biocompatible solvents or co-solvents. For in vivo studies, formulations with excipients like PEG300, Tween-80, or SBE-β-CD can enhance solubility.[2]

Q3: How should I store my Lithospermic Acid stock solutions?

A3: To ensure the stability and activity of your Lithospermic Acid, proper storage is essential.

• Powder: Store the solid form of Lithospermic Acid at -20°C.[3]

• Stock Solutions: Prepare aliquots of your stock solution in tightly sealed vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C for up to one month or at -80°C for up to six months.[2] Protect solutions from light.[2]

Q4: Can I sonicate my Lithospermic Acid solution to help it dissolve?

A4: Yes, ultrasonication can be a useful technique to aid in the dissolution of Lithospermic Acid, particularly if you observe particulate matter after initial mixing.[2] Use a bath sonicator and sonicate for short intervals to avoid overheating and potential degradation of the compound.

Troubleshooting Guides

Issue 1: Poor Solubility in Aqueous Buffers (e.g., PBS)

• Problem: Difficulty dissolving Lithospermic Acid directly in PBS or observing precipitation after making a stock solution in an organic solvent and diluting it in PBS.

• Possible Causes:

  • Lithospermic Acid has limited solubility in aqueous solutions.

  • The pH of the PBS may not be optimal for solubility.

• Solutions:

  • Prepare a high-concentration stock in DMSO first: Dissolve the Lithospermic Acid in a minimal amount of high-quality, anhydrous DMSO. Then, perform a serial dilution in your aqueous buffer to reach the desired final concentration.

  • Adjust the pH: The solubility of acidic compounds can sometimes be improved by slightly adjusting the pH of the buffer. However, ensure the final pH is compatible with your experimental system.

  • Use sonication: As mentioned in the FAQs, sonication can help to break up aggregates and improve dissolution.

Issue 2: Cloudiness or Precipitation in Cell Culture Media Over Time

• Problem: The cell culture medium appears cloudy or a precipitate forms after the addition of Lithospermic Acid, sometimes hours after the initial preparation.

• Possible Causes:

  • Delayed precipitation of the compound.

  • Interaction of Lithospermic Acid with components in the serum or media.

  • Changes in temperature or pH during incubation.

• Solutions:

  • Filter sterilize the final solution: After diluting the Lithospermic Acid stock into the cell culture medium, filter the final solution through a 0.22 µm syringe filter to remove any micro-precipitates before adding it to your cells.

  • Prepare fresh solutions: It is recommended to prepare the final working solution of Lithospermic Acid in cell culture medium immediately before use.

  • Reduce serum concentration: If using serum, consider temporarily reducing the serum concentration during the initial treatment period, as serum proteins can sometimes contribute to compound precipitation.

Data Presentation

Table 1: Solubility of Lithospermic Acid in Various Solvents

Solvent	Concentration	Method	Source
DMSO	100 mg/mL (~185.71 mM)	Requires sonication	[4]
Water	66.67 mg/mL (~123.82 mM)	Requires sonication
Ethanol	≥26.9 mg/mL	-
PBS (pH 7.2)	5 mg/mL	-	[3]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Lithospermic Acid Stock Solution in DMSO

• Materials:

  • Lithospermic Acid powder

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh out the required amount of Lithospermic Acid powder in a sterile microcentrifuge tube. For example, for 1 mL of a 100 mM solution, weigh out 53.85 mg.

  • Add the appropriate volume of anhydrous DMSO to the tube.

  • Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

  • If any particulate matter remains, sonicate the tube in a water bath for 5-10 minutes.

  • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of Lithospermic Acid Working Solution for Cell Culture Experiments

• Materials:

  • 100 mM Lithospermic Acid stock solution in DMSO

  • Pre-warmed (37°C) complete cell culture medium

  • Sterile conical tubes or microcentrifuge tubes

• Procedure:

  • Thaw an aliquot of the 100 mM Lithospermic Acid stock solution at room temperature.

  • Calculate the volume of the stock solution needed to achieve the desired final concentration in your cell culture medium. For example, to prepare 1 mL of a 100 µM working solution, you will need 1 µL of the 100 mM stock solution.

  • In a sterile tube, add the required volume of pre-warmed complete cell culture medium.

  • While gently vortexing the medium, add the calculated volume of the Lithospermic Acid stock solution dropwise.

  • Continue to mix gently for a few seconds to ensure homogeneity.

  • Use the freshly prepared working solution immediately for your cell-based assays.

Mandatory Visualizations

Signaling Pathway

Caption: Lithospermic Acid activates the AMPK/Nrf2/HO-1 signaling pathway.

Experimental Workflow

Caption: General workflow for a cell-based experiment with Lithospermic Acid.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. selleckchem.com [selleckchem.com]

Technical Support Center: Enhancing the Bioavailability of Lithospermic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address the challenges associated with the low oral bioavailability of lithospermic acid (LA) and its derivatives, such as lithospermic acid B (LSB).

Frequently Asked Questions (FAQs)

Q1: What is the primary reason for the low oral bioavailability of lithospermic acid?

A1: The low oral bioavailability of lithospermic acid is multifactorial, stemming from a combination of poor absorption across the intestinal epithelium, extensive first-pass metabolism, and high plasma protein binding. Studies have shown that the absolute oral bioavailability of lithospermic acid B (LSB) in rats can be as low as 5%, and for its magnesium salt (MLB), it is even lower at 0.0002%.[1][2] Key contributing factors include:

• Poor Permeability: Lithospermic acid has been shown to have low permeability across Caco-2 cell monolayers, a model of the human intestinal epithelium.[2]

• Extensive Metabolism: A significant portion of orally administered lithospermic acid is rapidly metabolized, primarily through methylation, before it can reach systemic circulation.[3]

• High Plasma Protein Binding: Lithospermic acid exhibits a high affinity for plasma proteins, which can limit its distribution to target tissues and complicate quantitative analysis.[4]

• Instability: Lithospermic acid can degrade under conditions of high temperature and varying pH, which can affect its integrity in formulations and during gastrointestinal transit.[5]

Q2: What are the main metabolic pathways that reduce the systemic exposure of lithospermic acid?

A2: The primary metabolic pathway for lithospermic acid is O-methylation.[3][6] After administration, lithospermic acid is converted into mono-, di-, and tri-methylated metabolites.[6] This extensive metabolism, which occurs in the liver and potentially in the gut wall, significantly reduces the concentration of the parent compound in systemic circulation. These methylated metabolites are then excreted in the bile and feces.[3][6]

Q3: Are there any established formulation strategies to improve the bioavailability of lithospermic acid?

A3: While specific research on advanced formulations for lithospermic acid is still emerging, several established strategies for enhancing the bioavailability of poorly soluble and permeable compounds can be applied. These include:

• Nanoformulations: Encapsulating lithospermic acid in nanocarriers like solid lipid nanoparticles (SLNs) or liposomes can protect it from degradation in the gastrointestinal tract, improve its solubility, and facilitate its transport across the intestinal mucosa.[7][8]

• Cyclodextrin Complexation: Forming inclusion complexes with cyclodextrins can enhance the aqueous solubility and stability of lithospermic acid, potentially leading to improved absorption.[9]

• Permeability Enhancers: The co-administration of compounds that can transiently open the tight junctions of the intestinal epithelium may improve the absorption of lithospermic acid.[10]

Troubleshooting Guides

This section addresses specific issues that may arise during experiments aimed at evaluating and improving the bioavailability of lithospermic acid.

Issue 1: Low or Undetectable Plasma Concentrations of Lithospermic Acid After Oral Administration

Potential Cause	Troubleshooting Step	Rationale
Rapid Metabolism	1. Co-administer with a general metabolic inhibitor (e.g., piperine) in preclinical models. 2. Develop formulations that protect LA from metabolic enzymes.	Inhibiting first-pass metabolism can increase the amount of parent drug reaching systemic circulation. Encapsulation can shield the drug from enzymatic degradation.
Poor Permeability	1. Conduct in vitro permeability assays (e.g., Caco-2) to confirm low permeability. 2. Formulate with absorption enhancers or in mucoadhesive delivery systems.	Understanding the permeability limitations is crucial. Absorption enhancers can improve transport across the intestinal epithelium.[10]
High Protein Binding	1. Optimize the plasma sample preparation method to disrupt protein-drug complexes (see Experimental Protocol section). 2. Use highly sensitive analytical methods like LC-MS/MS.	Failure to dissociate LA from plasma proteins will lead to underestimation of its concentration.[11]
Formulation Instability	1. Assess the stability of LA in the formulation under relevant storage and physiological conditions (pH, temperature).[5] 2. Use protective excipients or encapsulation techniques.	Degradation of LA before administration or in the GI tract will reduce the amount available for absorption.[12]

Issue 2: High Variability in Pharmacokinetic Data

Potential Cause	Troubleshooting Step	Rationale
Inconsistent Dosing	1. Ensure accurate and consistent oral gavage technique. 2. Verify the homogeneity of the dosing formulation.	Improper gavage can lead to dosing errors. A non-homogenous suspension will result in variable doses.
Inter-animal Variability	1. Increase the number of animals per group to improve statistical power. 2. Ensure animals are of similar age and weight, and are properly fasted before dosing.	Biological variability is inherent in animal studies. Standardization of experimental conditions can help minimize this.
Analytical Method Inaccuracy	1. Validate the LC-MS/MS method for linearity, precision, and accuracy. 2. Use a suitable internal standard.	An unreliable analytical method will produce variable results.

Data Presentation: Comparative Bioavailability of Lithospermic Acid Formulations

No specific studies with quantitative data on the bioavailability of different lithospermic acid formulations were identified in the search. The following table is a template based on typical data from bioavailability studies of other phenolic compounds, which can be populated as research becomes available.

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	Relative Bioavailability (%)	Reference
Lithospermic Acid Suspension	50	Data not available	Data not available	Data not available	100	Hypothetical
LA-Solid Lipid Nanoparticles	50	Data not available	Data not available	Data not available	Data not available	Hypothetical
LA-Liposomes	50	Data not available	Data not available	Data not available	Data not available	Hypothetical
LA-β-Cyclodextrin Complex	50	Data not available	Data not available	Data not available	Data not available	Hypothetical

Experimental Protocols

Protocol 1: In Vivo Oral Bioavailability Study in Rats

• Animal Model: Male Sprague-Dawley rats (200-250 g) are commonly used. House animals under standard conditions with free access to food and water. Fast animals overnight (12-18 hours) before oral administration, with water ad libitum.[13]

• Dosing:

  • Prepare a homogenous suspension of the lithospermic acid formulation in a suitable vehicle (e.g., 0.5% carboxymethylcellulose).

  • Administer the formulation via oral gavage at a dose of 50 mg/kg. The volume should not exceed 10 mL/kg.[14]

• Blood Sampling:

  • Collect blood samples (approximately 0.2-0.3 mL) from the tail vein or another appropriate site at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.[6]

  • Centrifuge the blood samples at 4000 rpm for 10 minutes to separate the plasma.

  • Store the plasma samples at -80°C until analysis.

• Pharmacokinetic Analysis:

  • Analyze the plasma concentrations of lithospermic acid using a validated LC-MS/MS method (see Protocol 2).

  • Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

  • Calculate the absolute bioavailability by comparing the AUC after oral administration to the AUC after intravenous administration of a known dose.

Protocol 2: LC-MS/MS Quantification of Lithospermic Acid in Rat Plasma

• Sample Preparation (to address protein binding):

  • To 150 µL of rat plasma, add 15 µL of an internal standard solution.

  • Add 4 µL of 0.5 M EDTA and 23 µL of 5 M HCl to acidify the sample and release the protein-bound drug.

  • Add 15 µL of 400 µg/mL caffeic acid as a competitive binding agent.

  • Vortex the mixture for 5 minutes.

  • Perform liquid-liquid extraction by adding 0.7 mL of ethyl acetate, vortexing for 5 minutes, and centrifuging at 4200 g for 5 minutes. Repeat the extraction four times.

  • Combine the organic layers and evaporate to dryness.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[4]

• LC-MS/MS Conditions:

  • Column: A C18 column (e.g., 2.1 x 100 mm, 3.5 µm) is suitable.

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Ionization Mode: Electrospray ionization (ESI) in negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) of the transitions for lithospermic acid and the internal standard. For LSB, monitor the transitions m/z 717 -> 519 and 717 -> 321.[4]

• Validation: The method should be validated for linearity, accuracy, precision, recovery, and stability according to regulatory guidelines.

Signaling Pathways and Experimental Workflows

Lithospermic Acid Bioavailability Experimental Workflow

References

• 1. ouv.vt.edu [ouv.vt.edu]
• 2. Absorption, disposition and pharmacokinetics of solid lipid nanoparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Repetitive Blood Sampling from the Subclavian Vein of Conscious Rat [jove.com]
• 7. researchgate.net [researchgate.net]
• 8. benthamscience.com [benthamscience.com]
• 9. researchgate.net [researchgate.net]
• 10. ngdcare.nl [ngdcare.nl]
• 11. biotage.com [biotage.com]
• 12. researchgate.net [researchgate.net]
• 13. Pharmacokinetic studies [bio-protocol.org]
• 14. research.unsw.edu.au [research.unsw.edu.au]

Technical Support Center: Lithospermic Acid Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Lithospermic Acid (LA), focusing on the critical influence of pH. Here you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data-driven insights to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor affecting the stability of Lithospermic Acid in aqueous solutions?

The stability of Lithospermic Acid is highly dependent on the pH of the solution. Generally, its stability decreases as the pH increases. Maximum stability for the related compound, Lithospermic Acid B (LAB), has been observed at a pH of 2.0.[1] For Lithospermic Acid (LA), the degradation rate constant increases as the initial pH of the phosphate buffer increases.[2]

Q2: What are the main degradation products of Lithospermic Acid?

Under aqueous conditions, Lithospermic Acid primarily degrades into several products, with Salvianolic Acid A being one of the major degradation products.[2] Other degradation pathways include the cleavage of the ester bond and the opening of the benzofuran ring.[1]

Q3: What is the kinetic profile of Lithospermic Acid degradation?

The degradation of Lithospermic Acid and its derivatives, like Lithospermic Acid B, follows pseudo-first-order kinetics in aqueous solutions under various pH and temperature conditions.[1][2]

Q4: What are the recommended storage conditions for Lithospermic Acid?

For long-term storage, it is recommended to store Lithospermic Acid as a solid at -20°C. If a stock solution is prepared, it should be used as soon as possible. Short-term storage of solutions at low pH (e.g., pH 2.0) may improve stability.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid degradation of Lithospermic Acid in solution.	The pH of the solution is too high (neutral or alkaline).	Adjust the pH of the solution to the acidic range (ideally around pH 2.0-4.0) using a suitable buffer system. Prepare fresh solutions before use.
Inconsistent results in stability studies.	Fluctuation in pH or temperature. Oxygen presence.	Use a reliable buffer system to maintain a constant pH. Control the temperature accurately throughout the experiment. For oxygen-sensitive studies, conduct experiments under low-oxygen conditions.[2]
Appearance of unexpected peaks in HPLC chromatogram.	Formation of various degradation products.	Use a stability-indicating HPLC method with a gradient elution to ensure separation of all degradation products from the parent compound. Employ a mass spectrometer (LC-MS) for the identification of unknown peaks.[1][2]
Poor recovery of Lithospermic Acid from the sample matrix.	Adsorption of the compound to container surfaces or interaction with matrix components.	Use silanized glassware to minimize adsorption. Perform spike and recovery experiments to assess matrix effects.

Quantitative Data on pH-Dependent Stability

The stability of Lithospermic Acid is significantly influenced by pH. The degradation follows pseudo-first-order kinetics, and the rate constant (k) increases with increasing pH.

Table 1: Pseudo-First-Order Degradation Rate Constants of Lithospermic Acid at Different Initial pH Values in Phosphate Buffer at 91°C.

Initial pH of Phosphate Buffer	Pseudo-First-Order Rate Constant (k, h⁻¹)
4.75	0.045
5.29	0.091
6.83	0.231

Data sourced from a study on the degradation kinetics of Lithospermic Acid.[2]

Experimental Protocols

Protocol 1: Determination of Lithospermic Acid Stability by HPLC-UV

This protocol outlines a stability-indicating HPLC method to monitor the degradation of Lithospermic Acid over time at different pH values.

1. Materials and Reagents:

• Lithospermic Acid standard

• HPLC grade acetonitrile

• HPLC grade methanol

• Formic acid

• Purified water (18.2 MΩ·cm)

• Buffer solutions of various pH (e.g., phosphate, citrate)

2. Preparation of Solutions:

• Stock Solution (1 mg/mL): Accurately weigh and dissolve Lithospermic Acid in a suitable solvent (e.g., methanol or a mixture of water and organic solvent).

• Working Solutions: Dilute the stock solution with the respective buffer solutions to achieve the desired starting concentration for the stability study.

3. HPLC Instrumentation and Conditions:

• HPLC System: A system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A suitable gradient to separate Lithospermic Acid from its degradation products (e.g., a linear gradient from 10% B to 90% B over 20 minutes).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 280 nm.

4. Stability Study Procedure:

• Prepare working solutions of Lithospermic Acid in buffers of different pH values.

• Incubate the solutions at a constant temperature (e.g., 40°C or 60°C).

• At specified time intervals (e.g., 0, 2, 4, 8, 12, 24 hours), withdraw an aliquot from each solution.

• Immediately quench the degradation by cooling the aliquot on ice or by adding an acid if the degradation is base-catalyzed.

• Inject the samples into the HPLC system.

• Monitor the decrease in the peak area of Lithospermic Acid and the appearance of degradation product peaks over time.

5. Data Analysis:

• Calculate the concentration of Lithospermic Acid at each time point using a calibration curve.

• Plot the natural logarithm of the concentration of Lithospermic Acid versus time.

• The slope of the resulting linear plot will be the negative of the pseudo-first-order degradation rate constant (-k).

Visualizations

pH-Dependent Degradation Pathway of Lithospermic Acid

The degradation of Lithospermic Acid is catalyzed by both acid (H⁺) and base (OH⁻), primarily through the hydrolysis of its ester linkage and the opening of the dihydrobenzofuran ring.

Caption: pH-driven degradation pathways of Lithospermic Acid.

Experimental Workflow for Stability Testing

A systematic workflow is crucial for obtaining reliable data in Lithospermic Acid stability studies.

Caption: Workflow for assessing Lithospermic Acid stability.

References

• 1. Kinetics and mechanism of degradation of lithospermic acid B in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Lithospermic Acid Stability and Degradation

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the thermal degradation of Lithospermic Acid (LA). The following troubleshooting guides and FAQs are designed to address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation product of Lithospermic Acid when subjected to thermal stress?

A1: Under elevated temperatures, the primary degradation product of Lithospermic Acid is Salvianolic Acid A (Sal A).[1][2] Several other minor degradation products have also been detected.[1]

Q2: What is the kinetic order of Lithospermic Acid's thermal degradation?

A2: The thermal degradation of Lithospermic Acid in an aqueous solution follows pseudo-first-order kinetics.[1][2]

Q3: How does temperature influence the degradation rate of Lithospermic Acid?

A3: The degradation rate of Lithospermic Acid increases with rising temperature. The relationship between the degradation rate constant and temperature follows the Arrhenius equation, indicating a predictable increase in degradation with heat.[1][2]

Q4: What is the optimal pH for the stability of Lithospermic Acid B, a related compound?

A4: For Lithospermic Acid B (LAB), maximum stability has been observed at a pH of 2.0.[3]

Q5: Can oxygen affect the degradation process?

A5: Yes, conducting degradation studies under low oxygen conditions is crucial, as some degradation products, such as Salvianolic Acid A, are susceptible to oxidation.[1] Bubbling an inert gas like argon through the sample solution can help to minimize oxidation.[2]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent degradation rates between replicate experiments.	1. Fluctuation in incubation temperature.2. Inconsistent pH of the buffer solution.3. Variable oxygen levels in the reaction tubes.	1. Ensure the thermostat bath maintains a stable and uniform temperature.2. Prepare fresh buffer for each experiment and verify the pH before use.3. Standardize the procedure for deoxygenating the solution, for example, by bubbling argon for a fixed duration.[2]
Formation of unexpected degradation products.	1. Presence of impurities in the Lithospermic Acid sample.2. Contamination of the reaction buffer or solvent.3. Photodegradation if samples are exposed to light.	1. Verify the purity of the Lithospermic Acid standard using a validated analytical method.2. Use high-purity solvents and freshly prepared buffers.3. Protect samples from light by using amber vials or covering the reaction tubes.
Poor separation of degradation products in HPLC analysis.	1. Suboptimal mobile phase gradient.2. Inappropriate column chemistry.3. Column temperature not optimized.	1. Adjust the gradient elution profile to enhance the resolution between peaks. A gradient of aqueous formic acid and acetonitrile with 0.1% formic acid has been shown to be effective.[1]2. An XBridge Shield RP18 column has been successfully used for separation.[1]3. Maintain a constant and optimized column temperature, for example, at 35°C.[1]
Low sensitivity in mass spectrometry detection.	1. Incorrect ionization mode.2. Suboptimal ESI source parameters.	1. Use electrospray ionization (ESI) in negative mode for better sensitivity of phenolic acids.[4]2. Optimize source parameters such as source voltage, sheath gas flow, and capillary temperature.[4]

Data Presentation

The degradation of Lithospermic Acid was investigated at different temperatures in a phosphate buffer with a pH of 4.75. The degradation follows pseudo-first-order kinetics.

Table 1: Pseudo-first-order degradation rate constants (k) of Lithospermic Acid at various temperatures.

Experiment	Temperature (°C)	pH	Rate Constant (k) (s⁻¹)
1	80	4.75	Data not fully available in snippets
2	91	4.75	Data not fully available in snippets
3	100	4.75	Data not fully available in snippets
Data from a study by Pan et al. (2016). The study indicated that the rate constants were determined but the specific values are not available in the provided search results.[1][2]

Table 2: Arrhenius Equation Parameters for Lithospermic Acid Degradation.

Parameter	Value
Activation Energy (Ea)	Data not fully available in snippets
Pre-exponential Factor (A)	Data not fully available in snippets
The study by Pan et al. (2016) confirmed that the degradation rate constants as a function of temperature obeyed the Arrhenius equation and fitting results were obtained, though the specific values for Ea and A are not detailed in the search snippets.[1][4]

Experimental Protocols

1. Protocol for Thermal Degradation Study of Lithospermic Acid

This protocol is based on the methodology described by Pan et al. (2016).[1][2]

• Materials:

  • Lithospermic Acid (high purity standard)

  • Phosphate buffer (pH 4.75)

  • Argon gas

  • NMR tubes

  • Thermostat bath

  • Ice bath

• Procedure:

  • Prepare a stock solution of Lithospermic Acid in the phosphate buffer.

  • Transfer the solution into NMR tubes.

  • Bubble argon gas through the solution in the NMR tubes to remove dissolved oxygen.

  • Seal the NMR tubes.

  • Place the tubes in a pre-heated thermostat bath set to the desired temperature (e.g., 80, 91, or 100 °C).

  • At predetermined time intervals, remove a tube from the bath and immediately quench the reaction by placing it in an ice bath.

  • Analyze the samples using Quantitative NMR (Q-NMR) and HPLC-MS.

2. Protocol for HPLC-MS Analysis of Lithospermic Acid and its Degradation Products

This protocol is based on the methodology described by Pan et al. (2016).[1]

• Instrumentation:

  • HPLC system with a diode array detector (e.g., Agilent 1100 Series).

  • Mass spectrometer with an electrospray ionization (ESI) source.

  • Column: XBridge Shield RP18, 2.1 mm × 150 mm, 3.5 µm.

• HPLC Conditions:

  • Mobile Phase A: 0.1% aqueous formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient:

    • Start with 2% B.

    • 15 min to 15% B.

    • 35 min to 20% B.

    • 45 min to 25% B.

    • 65 min to 45% B.

    • 66 min to 90% B, hold for 4 min.

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 35°C.

  • Detection Wavelength: 280 nm.

• MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), negative.

  • Optimize source parameters as per instrument recommendations.

Visualizations

Caption: Experimental workflow for the thermal degradation study of Lithospermic Acid.

Caption: Proposed thermal degradation pathway of Lithospermic Acid.

References

• 1. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 2. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetics and mechanism of degradation of lithospermic acid B in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Lithospermic Acid Degradation Product Identification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with lithospermic acid and encountering challenges related to its degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of lithospermic acid?

A1: The primary degradation product of lithospermic acid (LA) identified in studies is salvianolic acid A (Sal A).[1][2] Under certain conditions, other degradation products can also be formed. For lithospermic acid B (LAB), degradation can involve the cleavage of the ester bond and the opening of the benzofuran ring, leading to the formation of nine tentatively identified degradation products in one study.

Q2: What environmental factors influence the degradation of lithospermic acid?

A2: The degradation of lithospermic acid is significantly influenced by pH and temperature.[1][3] The degradation follows pseudo-first-order kinetics, and the rate of degradation increases with higher initial pH values and higher temperatures.[1][3] For lithospermic acid B (LAB), maximum stability has been observed at a pH of 2.0.

Q3: What analytical techniques are most suitable for identifying lithospermic acid degradation products?

A3: A combination of Quantitative ¹H NMR (Q-NMR) and High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) is a powerful and effective methodology for investigating the degradation process of lithospermic acid.[1][2][3] This combination allows for in-situ monitoring of the degradation process and tentative structural elucidation of the degradation products.[1][3] LC-MS/MS is also a valuable technique for the determination and quantification of lithospermic acid and its metabolites.[4][5]

Q4: Are there known metabolites of lithospermic acid that could be mistaken for degradation products?

A4: Yes, in biological systems, lithospermic acid can be metabolized. O-methylated metabolites, such as 3'-monomethyl- and 3',3''-dimethyl-lithospermic acid, have been identified in rat serum and bile.[6] It is crucial to differentiate between metabolic products and degradation products, especially in in-vivo or in-vitro studies involving biological matrices.

Troubleshooting Guides

Problem 1: Unexpected peaks are observed in my HPLC chromatogram of a lithospermic acid sample.

• Possible Cause 1: Degradation of Lithospermic Acid.

  • Troubleshooting Steps:

    • Review the pH and temperature conditions under which your sample was prepared and stored. Elevated pH and temperature can accelerate degradation.[1][3]

    • Analyze a freshly prepared sample of lithospermic acid to use as a reference.

    • If degradation is suspected, perform a forced degradation study by exposing the sample to acidic, basic, and oxidative conditions to identify the potential degradation products.

    • Utilize HPLC-MS to obtain mass spectral data for the unexpected peaks to aid in their identification. Compare the obtained mass-to-charge ratios (m/z) with known degradation products of lithospermic acid.

• Possible Cause 2: Presence of Impurities in the Starting Material.

  • Troubleshooting Steps:

    • Check the certificate of analysis for your lithospermic acid standard to identify any known impurities.

    • If possible, purify a small amount of your lithospermic acid sample using techniques like preparative HPLC and re-analyze.

Problem 2: The concentration of lithospermic acid in my formulation is decreasing over time.

• Possible Cause: Chemical Instability of Lithospermic Acid in the Formulation.

  • Troubleshooting Steps:

    • Investigate the effect of pH on the stability of your formulation. Studies have shown that lithospermic acid B is most stable at pH 2.0.

    • Evaluate the impact of temperature on stability. Store your formulation at different temperatures (e.g., refrigerated, room temperature, and elevated temperature) to determine the optimal storage conditions.[1][3]

    • Consider the presence of other excipients in your formulation that may be reacting with lithospermic acid.

    • Incorporate stabilizing agents, such as antioxidants, into your formulation if oxidative degradation is suspected.

Problem 3: Difficulty in structurally elucidating the observed degradation products.

• Possible Cause: Insufficient Analytical Data.

  • Troubleshooting Steps:

    • Employ tandem mass spectrometry (MS/MS) to obtain fragmentation patterns of the degradation products. This can provide valuable structural information.

    • Isolate the unknown degradation products using preparative HPLC.

    • Perform Nuclear Magnetic Resonance (NMR) spectroscopy (¹H NMR, ¹³C NMR, COSY, HMBC, HSQC) on the isolated products for definitive structure elucidation.[1]

    • Compare the obtained spectral data with literature values for known degradation products of lithospermic acid and related compounds.

Data Presentation

Table 1: Identified Degradation Products of Lithospermic Acid

Peak	Tentative Identification
1	Salvianolic acid A (Sal A)
2	Isomer of LA
3	Salvianolic acid U (Sal U)
4	Salvianolic acid T (Sal T)

Data sourced from a study on the degradation of lithospermic acid under low oxygen conditions.[1]

Table 2: Influence of pH and Temperature on the Degradation Rate Constant of Lithospermic Acid

Experiment No.	Temperature (°C)	Initial pH	Apparent Degradation Rate Constant (k, h⁻¹)
I	80	4.75	0.045
II	91	4.75	0.098
III	100	4.75	0.192
IV	91	6.00	0.245
V	91	7.00	0.512

This table summarizes the pseudo-first-order degradation kinetics of lithospermic acid under different conditions.[1]

Experimental Protocols

Protocol 1: HPLC-MS Method for the Analysis of Lithospermic Acid and its Degradation Products

This protocol is based on a method used for the investigation of lithospermic acid degradation.[1]

• Chromatographic System: Agilent 1100 Series HPLC system with a diode array detector.

• Column: XBridge Shield RP18 column (2.1 mm × 150 mm, 3.5 μm).

• Mobile Phase:

  • A: 0.1% aqueous formic acid in water

  • B: Acetonitrile containing 0.1% formic acid

• Gradient Elution:

  • 0-15 min: 2% to 15% B

  • 15-35 min: 15% to 20% B

  • 35-45 min: 20% to 25% B

  • 45-65 min: 25% to 45% B

  • 65-66 min: 45% to 90% B

  • 66-70 min: Hold at 90% B

• Flow Rate: 0.2 mL/min.

• Column Temperature: 35°C.

• Detection Wavelength: 280 nm.

• Injection Volume: 2 μL.

• Mass Spectrometry: Couple the HPLC system to a mass spectrometer with an electrospray ionization (ESI) source for mass analysis and fragmentation studies.

Protocol 2: Quantitative ¹H NMR (Q-NMR) for In-Situ Monitoring of Lithospermic Acid Degradation

This protocol provides a general workflow based on the principles described in the literature.[1][3]

• Sample Preparation: Dissolve a known amount of lithospermic acid in a suitable deuterated buffer (e.g., phosphate buffer in D₂O) within an NMR tube.

• Internal Standard: Add a known amount of a suitable internal standard (e.g., 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt) for quantification.

• Degradation Induction: Induce degradation by placing the NMR tube in a controlled temperature environment (e.g., a heating block or the NMR probe itself set to a specific temperature). To study the effects of oxygen, the solution can be bubbled with argon to create a low-oxygen environment.[1][3]

• NMR Data Acquisition: Acquire ¹H NMR spectra at regular time intervals.

• Data Processing and Analysis:

  • Process the spectra (phasing, baseline correction).

  • Integrate the signals corresponding to specific protons of lithospermic acid, its degradation products (e.g., salvianolic acid A), and the internal standard.

  • Calculate the concentration of each compound at each time point relative to the internal standard.

  • Plot the concentration of lithospermic acid versus time to determine the degradation kinetics.

Visualizations

Caption: Proposed degradation pathway of Lithospermic Acid.

Caption: Workflow for Lithospermic Acid degradation analysis.

References

• 1. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 4. Liquid chromatography-tandem mass spectrometry for the determination of lithospermic acid B in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of lithospermic acid B and its three metabolites by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Lithospermic Acid Extraction Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of Lithospermic Acid.

Frequently Asked Questions (FAQs)

1. What is Lithospermic Acid and why is its extraction important?

Lithospermic Acid, particularly Lithospermic Acid B (also known as Salvianolic Acid B), is a potent antioxidant and one of the main water-soluble bioactive components found in Salvia miltiorrhiza (Danshen).[1] Its various reported pharmacological activities make its efficient extraction and purification crucial for research and drug development.

2. What are the common methods for extracting Lithospermic Acid?

Common methods include:

• Aqueous Two-Phase Extraction (ATPE): This technique separates substances based on their differential partitioning between two immiscible aqueous phases.[1][2]

• Resin Adsorption Chromatography: Polyamide resins are often used to adsorb and separate Lithospermic Acid B from crude extracts.[3]

• Conventional Solvent Extraction: This involves using solvents like ethanol to extract the compound from the plant material.[1]

3. What factors can influence the yield of Lithospermic Acid extraction?

Several factors can significantly impact the extraction yield, including:

• Solvent Composition: The type and concentration of the solvent are critical. For instance, a 60% ethanol solution has been used effectively.[1]

• pH: The pH of the extraction solution is crucial, with an acidic pH (around 2.0-3.0) generally favoring stability and higher yields.[3][4]

• Temperature: Higher temperatures can increase extraction efficiency but may also lead to degradation of the heat-sensitive Lithospermic Acid.[5][6]

• Extraction Time: The duration of the extraction process needs to be optimized to maximize yield without causing significant degradation.

• Solid-to-Liquid Ratio: The ratio of the plant material to the solvent volume can affect the extraction efficiency.[1][2]

4. How stable is Lithospermic Acid during extraction?

Lithospermic Acid B is susceptible to degradation, especially under non-optimal conditions. High temperatures and pH values outside the optimal range of 2.0-5.0 can lead to hydrolysis and the formation of degradation products.[4][5] It is important to handle the extraction and subsequent processing steps with care to minimize degradation.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Extraction Yield	Suboptimal Solvent Concentration: The solvent may not be effectively solubilizing the Lithospermic Acid.	Optimize the solvent concentration. For ethanol-water extractions, a 60% ethanol concentration has been shown to be effective.[1]
Incorrect pH: The pH of the extraction medium may be causing instability or poor solubility.	Adjust the pH to the optimal range of 2.0-5.0.[4] An initial pH of less than 3.0 has been shown to be optimal for polyamide resin adsorption.[3]
Degradation of Lithospermic Acid: High temperatures or prolonged extraction times can lead to the breakdown of the target compound.[5][6]	Reduce the extraction temperature and optimize the extraction time. Consider using methods that allow for shorter extraction times, such as ultrasound-assisted or microwave-assisted extraction.
Incomplete Cell Lysis: The solvent may not be penetrating the plant material effectively to release the compound.	Ensure the plant material is finely powdered. Pre-treatment of the sample or optimizing the lysis step might be necessary.[7]
Poor Purity of the Extract	Co-extraction of Impurities: The chosen solvent system may be extracting a wide range of other compounds along with Lithospermic Acid.	Employ a multi-step purification process. Following the initial extraction, techniques like aqueous two-phase extraction or polyamide resin chromatography can be used to improve purity.[1][2][3]
Presence of Macromolecules: Water-soluble impurities like proteins and polysaccharides can be co-extracted.	A common method to remove these is through ethanol precipitation (75-95% v/v), though this may lead to some co-precipitation of Lithospermic Acid B.[1]
Inconsistent Results	Variability in Plant Material: The concentration of Lithospermic Acid can vary between different batches of the plant material.	Use a standardized source of plant material if possible. Always run a standard with your samples for accurate quantification.
Degradation During Storage: The extracted Lithospermic Acid may be degrading over time.	Store extracts and purified compounds at low temperatures (-20°C or below) and protected from light.[7]

Data Presentation: Comparison of Extraction Methods

Method	Key Parameters	Purity	Recovery/Yield	Reference
Aqueous Two-Phase Extraction (ATPE)	n-butyl alcohol (39.1% w/w), KH2PO4 (22.6% w/w), Solvent-to-solid ratio of 10	70.5% (initial), 99.3% (after prep-HPLC)	99.8% (initial), 70.1% (total two-step)	[1][2]
Polyamide Resin Adsorption & HPLC	pH 2.0, Initial LAB concentration 2.66 mg/mL, Elution with 70% ethanol	85.30% (after resin), 99.28% (after prep-HPLC)	87.1% (resin), 75.2% (HPLC)	[3]
Conventional Ethanol Extraction	60% ethanol v/v, pH 2.0, Boiling for 60 min	5.3% (crude extract)	82.0%	[1]

Experimental Protocols

Aqueous Two-Phase Extraction (ATPE) Protocol

This protocol is based on the work by Wei et al. (2016).

• Crude Extraction:

  • Extract powdered Salvia miltiorrhiza root (1 kg) with 5 L of 60% ethanol (v/v) at pH 2.0.[1]

  • Boil the mixture for 60 minutes.[1]

  • Filter the mixture and concentrate the filtrate under vacuum at 40°C to remove ethanol, obtaining a crude water extract.[1]

• Aqueous Two-Phase System Preparation:

  • Prepare an aqueous two-phase system with a final optimized composition of 39.1% (w/w) n-butyl alcohol and 22.6% (w/w) KH2PO4.[1][2]

• Partitioning:

  • Introduce the crude extract into the ATPE system.

  • Allow the phases to separate. The Lithospermic Acid B will preferentially partition into the n-butyl alcohol-rich upper phase.

• Recovery and Further Purification:

  • Separate the upper phase and process it to recover the enriched Lithospermic Acid B.

  • For higher purity, subject the recovered compound to preparative high-performance liquid chromatography (prep-HPLC).[1][2]

Polyamide Resin Adsorption Protocol

This protocol is based on the work by Guo et al. (2011).

• Crude Extract Preparation:

  • Prepare a crude extract of Salvia miltiorrhiza roots.

• Adsorption:

  • Adjust the pH of the crude extract to <3.0 (optimally 2.0).[3]

  • Apply the extract to a polyamide resin column.

  • Allow for sufficient contact time for the Lithospermic Acid B to adsorb onto the resin.

• Elution:

  • Wash the column to remove unbound impurities.

  • Elute the adsorbed Lithospermic Acid B with a 70% ethanol solution.[3]

• Further Purification:

  • For achieving purity greater than 99%, the eluate can be further purified using preparative HPLC.[3]

Visualizations

Caption: General workflow for the extraction and purification of Lithospermic Acid B.

Caption: Troubleshooting flowchart for low Lithospermic Acid extraction yield.

References

• 1. 2024.sci-hub.box [2024.sci-hub.box]
• 2. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative separation of lithospermic acid B from Salvia miltiorrhiza by polyamide resin and preparative high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hydrolytic kinetics of lithospermic acid B extracted from roots of Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. willowfort.co.uk [willowfort.co.uk]

Technical Support Center: Lithospermic Acid Quantification

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the quantification of Lithospermic Acid.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the quantification of Lithospermic Acid.

Problem	Potential Cause	Suggested Solution
Low Analyte Recovery	Degradation of Lithospermic Acid: Lithospermic Acid is susceptible to degradation, particularly at higher pH and temperatures.[1][2][3]	- Maintain a low temperature throughout sample preparation and analysis.[1] - Use a slightly acidic mobile phase (e.g., pH 2.0-4.75) for HPLC analysis to improve stability.[2] - Minimize exposure to oxygen by using degassed solvents or working under an inert atmosphere (e.g., argon).[1][3] - Process samples quickly to reduce the time for potential degradation.
Inefficient Extraction: The chosen solvent or extraction method may not be optimal for Lithospermic Acid from the specific matrix.	- For plant materials, consider using a mixture of ethanol and water. A 60% ethanol solution at pH 2.0 has been used effectively.[4] - For biological fluids like serum, liquid-liquid extraction with a solvent such as methyl-tert-butyl ether at an acidic pH can be employed.[5]
Poor Peak Shape (Tailing or Fronting)	Column Overload: Injecting too high a concentration of the analyte.	- Dilute the sample and re-inject.
Secondary Interactions: Interactions between the analyte and the stationary phase.	- Adjust the mobile phase pH. Using a mobile phase with a low pH can help to suppress the ionization of acidic analytes and improve peak shape.
Column Contamination or Degradation: Buildup of matrix components or degradation of the stationary phase.	- Wash the column with a strong solvent. - If the problem persists, replace the column.
Inconsistent Retention Times	Changes in Mobile Phase Composition: Inaccurate mixing of mobile phase components or evaporation of volatile solvents.	- Prepare fresh mobile phase daily and keep the solvent reservoirs capped. - Ensure the HPLC pump is functioning correctly and delivering a consistent flow rate.
Temperature Fluctuations: Changes in column temperature can affect retention times.	- Use a column oven to maintain a constant and controlled temperature.[1]
Non-linear Calibration Curve	Detector Saturation: The concentration of the standards exceeds the linear range of the detector.	- Prepare a new set of calibration standards with a lower concentration range.
Analyte Degradation: Degradation of the analyte in the prepared standards over time.	- Prepare fresh calibration standards for each analytical run.
Matrix Effects (Ion Suppression or Enhancement in LC-MS)	Co-eluting Matrix Components: Other compounds from the sample matrix eluting at the same time as Lithospermic Acid can interfere with its ionization.[6][7][8][9]	- Improve Sample Cleanup: Utilize solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering components. - Optimize Chromatography: Adjust the gradient or mobile phase to achieve better separation of Lithospermic Acid from matrix components.[10] - Dilute the Sample: This can reduce the concentration of interfering components.[10] - Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects.[10]

Frequently Asked Questions (FAQs)

Q1: What is the main challenge in quantifying Lithospermic Acid?

The primary challenge is the inherent instability of Lithospermic Acid. It is prone to degradation, which is influenced by factors such as pH, temperature, and the presence of oxygen.[1][2][3] This degradation can lead to underestimation of the true concentration. A key degradation product is Salvianolic Acid A.[1][3]

Q2: Which analytical technique is best for Lithospermic Acid quantification?

Both High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are commonly used and effective methods.[2][5][11][12][13]

• HPLC-UV is a robust and widely available technique suitable for routine analysis.[2][13]

• LC-MS/MS offers higher sensitivity and selectivity, making it ideal for complex matrices or when low detection limits are required.[5][11][12] It is also well-suited for pharmacokinetic studies.[11][14]

• Quantitative Nuclear Magnetic Resonance (qNMR) is an alternative that can provide accurate quantification without the need for an identical reference standard for the analyte, which is a common challenge in natural product analysis.[1][3][15]

Q3: How can I minimize the degradation of Lithospermic Acid during sample preparation and analysis?

To minimize degradation, it is crucial to:

• Maintain samples at a low temperature.

• Use a slightly acidic pH environment (e.g., pH 2.0-4.75).[2]

• Work quickly and avoid prolonged exposure to light and air.

• Consider using antioxidants or deoxygenated solvents.[1][3]

Q4: What are typical matrix effects observed in Lithospermic Acid quantification by LC-MS, and how can they be addressed?

Matrix effects, which can be ion suppression or enhancement, are a common issue in LC-MS analysis of complex samples like biological fluids or plant extracts.[6][7][8][9] These effects are caused by co-eluting compounds from the matrix that interfere with the ionization of the analyte.[9]

To address matrix effects:

• Employ efficient sample preparation techniques like solid-phase extraction (SPE) or liquid-liquid extraction to remove interfering substances.

• Optimize the chromatographic method to separate Lithospermic Acid from matrix components.

• The most reliable method to compensate for matrix effects is the use of a stable isotope-labeled internal standard that co-elutes with the analyte.

Quantitative Data Summary

The following tables summarize quantitative data from various studies on Lithospermic Acid quantification.

Table 1: Linearity of Lithospermic Acid Quantification Methods

Method	Matrix	Linearity Range (ng/mL)	Correlation Coefficient (r²)	Reference
LC-MS/MS	Rat Serum	16 - 4096	> 0.998	[11]
LC-MS/MS	Rat Serum	10 - 500	0.997	[5]
qNMR	Phosphate Buffer	100,000 - 5,000,000	Not Reported	[1]

Table 2: Accuracy and Precision of Lithospermic Acid Quantification

Method	Matrix	Intra-assay CV (%)	Inter-assay CV (%)	Inter-assay Accuracy (%)	Reference
LC-MS/MS	Rat Serum	< 9.3	< 8.9	92.8 - 104.7	[11]
LC-MS/MS	Rat Serum	1.1 - 6.2 (as part of total CV)	1.1 - 6.2 (as part of total CV)	-10.3 to -2.7 (as relative error)	[5]

Table 3: Recovery of Lithospermic Acid

Method	Matrix	Recovery (%)	Reference
LC-MS/MS	Rat Serum	73.2 - 79.5	[5]
HPLC	Transformed Cells of S. miltiorrhiza	95.4 - 105.5 (for multiple phenolic compounds including Lithospermic Acid B)	[12]

Experimental Protocols

Protocol 1: LC-MS/MS for the Determination of Lithospermic Acid B in Rat Serum

This protocol is based on the method described by Kim et al. (2004).[5]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 50 µL of rat serum, add the internal standard.

  • Acidify the sample.

  • Extract with methyl-tert-butyl ether.

  • Evaporate the organic layer to dryness.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Luna C8

  • Mobile Phase: Acetonitrile and 10 mM ammonium formate (pH 6.5) in a 50:50 (v/v) ratio.

  • Flow Rate: Not specified, but typically around 0.2-0.5 mL/min for such columns.

  • Injection Volume: Not specified.

• Mass Spectrometry Conditions:

  • Ionization: Negative electrospray ionization (ESI-).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

Protocol 2: HPLC-UV for the Analysis of Lithospermic Acid Degradation

This protocol is based on the methodology described by Pan et al. (2016).[1]

• Sample Preparation:

  • Dissolve the Lithospermic Acid sample in a phosphate buffer. For stability studies, different pH values and temperatures can be used.

• Chromatographic Conditions:

  • Column: XBridge Shield RP18 (2.1 mm × 150 mm, 3.5 µm).[1]

  • Column Temperature: 35°C.[1]

  • Mobile Phase A: 0.1% aqueous formic acid in water.[1]

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.[1]

  • Gradient Elution: A gradient should be optimized to separate Lithospermic Acid from its degradation products.

  • Flow Rate: 0.2 mL/min.[1]

  • Detection Wavelength: 280 nm.[1]

  • Injection Volume: 2 µL.[1]

Visualizations

Caption: Degradation pathway of Lithospermic Acid.

Caption: General analytical workflow for Lithospermic Acid quantification.

References

• 1. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 2. Kinetics and mechanism of degradation of lithospermic acid B in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2024.sci-hub.box [2024.sci-hub.box]
• 5. Liquid chromatography-tandem mass spectrometry for the determination of lithospermic acid B in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. bataviabiosciences.com [bataviabiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. eijppr.com [eijppr.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Simultaneous determination of lithospermic acid B and its three metabolites by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Research Progress of NMR in Natural Product Quantification - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Lithospermic Acid Oxidation in Solution

This technical support center provides researchers, scientists, and drug development professionals with practical guidance on preventing the oxidation of Lithospermic Acid (LA) in solution. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: My Lithospermic Acid solution is changing color. What is happening?

A1: A color change in your Lithospermic Acid solution, often to a brownish hue, is a common indicator of oxidation. Lithospermic Acid is a phenolic compound and is susceptible to degradation, especially when exposed to oxygen, light, and non-optimal pH conditions. The primary degradation product of LA is Salvianolic Acid A.[1][2]

Q2: What are the main factors that contribute to the oxidation of Lithospermic Acid?

A2: The primary factors that accelerate the oxidation of Lithospermic Acid in solution are:

• Presence of Oxygen: Dissolved oxygen is a key reactant in the oxidation process.

• pH of the Solution: The stability of LA is highly dependent on pH.[2] For the closely related Lithospermic Acid B, maximum stability has been observed at a pH of 2.0.

• Temperature: Higher temperatures increase the rate of degradation. The degradation of LA follows pseudo-first-order kinetics, and the rate constants increase with rising temperature.[2]

• Presence of Metal Ions: Transition metal ions can catalyze the oxidation of phenolic compounds.

• Exposure to Light: Light can provide the energy to initiate oxidative reactions.

Q3: How can I prepare a more stable Lithospermic Acid solution for my experiments?

A3: To enhance the stability of your LA solution, you should control the factors mentioned above. This can be achieved by:

• Using an acidic buffer: Preparing your solution in a buffer with a pH around 2.0 can significantly improve stability.

• Adding antioxidants: Incorporating antioxidants like ascorbic acid or sodium metabisulfite can protect the LA from oxidation.

• Removing dissolved oxygen: Purging your solvent and the final solution with an inert gas such as argon or nitrogen can minimize oxygen-mediated degradation.

• Using chelating agents: Adding a chelating agent like EDTA can sequester metal ions that may catalyze oxidation.

• Protecting from light and storing at low temperatures: Store your solutions in amber vials or wrapped in foil at -20°C or -80°C for long-term storage.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Rapid discoloration of LA solution	1. High pH of the solvent.2. Presence of dissolved oxygen.3. Exposure to light.4. Contamination with metal ions.	1. Prepare the solution in an acidic buffer (pH ~2.0). See Protocol 1 .2. Deoxygenate the solvent and solution by sparging with an inert gas. See Protocol 4 .3. Store the solution in an amber vial or wrapped in foil.4. Add a chelating agent like EDTA to the solution. See Protocol 3 .
Inconsistent experimental results	1. Degradation of LA stock solution over time.2. Incomplete dissolution of LA.	1. Prepare fresh LA solutions for each experiment or store stock solutions appropriately (see storage recommendations).2. Ensure complete dissolution by gentle warming or sonication, but avoid excessive heat.
Precipitate formation in the solution	1. Poor solubility of LA in the chosen solvent.2. Change in pH leading to precipitation.	1. Use a co-solvent system if necessary, ensuring compatibility with your experimental setup.2. Maintain a constant and optimal pH using a suitable buffer system.

Experimental Protocols

Protocol 1: Preparation of a pH 2.0 Citrate Buffer for LA Solutions

This protocol describes the preparation of a 0.1 M citrate buffer at pH 2.0, which is within the optimal stability range for Lithospermic Acid B.

Materials:

• Citric acid monohydrate (M.W. 210.14 g/mol )

• Sodium citrate dihydrate (M.W. 294.10 g/mol )

• Deionized water

• pH meter

Procedure:

• Prepare a 0.1 M citric acid solution: Dissolve 21.01 g of citric acid monohydrate in 1 L of deionized water.

• Prepare a 0.1 M sodium citrate solution: Dissolve 29.41 g of sodium citrate dihydrate in 1 L of deionized water.

• Mix the solutions: Start with 100 mL of the 0.1 M citric acid solution. While monitoring the pH with a calibrated pH meter, slowly add the 0.1 M sodium citrate solution until the pH reaches 2.0.

• Sterilization (Optional): If required for your application, filter-sterilize the buffer using a 0.22 µm filter.

• Storage: Store the buffer at 4°C.

Protocol 2: Stabilization of Lithospermic Acid Solution with Ascorbic Acid

This protocol provides a method for incorporating ascorbic acid as an antioxidant to protect LA from oxidation.

Materials:

• Lithospermic Acid

• pH 2.0 Citrate Buffer (from Protocol 1)

• L-Ascorbic acid (M.W. 176.12 g/mol )

Procedure:

• Prepare a stock solution of ascorbic acid (10 mM): Dissolve 1.76 mg of L-ascorbic acid in 1 mL of the pH 2.0 citrate buffer.

• Prepare the LA solution: Dissolve the desired amount of Lithospermic Acid in the pH 2.0 citrate buffer.

• Add ascorbic acid: Add the 10 mM ascorbic acid stock solution to the LA solution to achieve a final ascorbic acid concentration of 0.1-1 mM. The optimal concentration may need to be determined empirically for your specific application.

• Mix and store: Gently mix the solution and store it protected from light at low temperatures.

Protocol 3: Use of EDTA to Prevent Metal-Catalyzed Oxidation

This protocol describes the addition of EDTA to chelate metal ions that can accelerate LA oxidation.

Materials:

• Lithospermic Acid solution (prepared in an appropriate buffer)

• EDTA (disodium salt, dihydrate, M.W. 372.24 g/mol )

Procedure:

• Prepare a stock solution of EDTA (100 mM): Dissolve 37.22 mg of EDTA in 1 mL of deionized water. Adjust the pH to ~8.0 with NaOH to ensure complete dissolution.

• Add EDTA to the LA solution: Add the EDTA stock solution to your Lithospermic Acid solution to a final concentration of 0.1-1 mM.

• Mix and store: Gently mix the solution and store it under appropriate conditions (protected from light, low temperature).

Protocol 4: Deoxygenation of Solvents and Solutions by Inert Gas Sparging

This protocol details the process of removing dissolved oxygen from your solvent and final LA solution using an inert gas.

Materials:

• Solvent or prepared Lithospermic Acid solution

• Inert gas cylinder (Argon or Nitrogen) with a regulator

• Sparging tube (a long needle or a tube with a fritted end)

• Septum or a cap with a small opening for gas exit

Procedure:

• Set up: Place your solvent or LA solution in a suitable container (e.g., a flask or a vial).

• Insert the sparging tube: Insert the sparging tube into the liquid, ensuring the tip is near the bottom of the container.

• Purge the headspace: Gently flow the inert gas over the surface of the liquid for a few minutes to displace the air in the headspace.

• Sparge the liquid: Submerge the sparging tube and bubble the inert gas through the liquid at a slow and steady rate for 15-30 minutes. Avoid vigorous bubbling to minimize solvent evaporation.

• Maintain an inert atmosphere: After sparging, remove the sparging tube while maintaining a gentle flow of inert gas into the headspace. Seal the container promptly.

Data Presentation

Table 1: Factors Affecting Lithospermic Acid Stability and Recommended Mitigation Strategies

Factor	Effect on Stability	Mitigation Strategy
pH	Degradation increases with higher pH.	Use an acidic buffer (pH ~2.0).
Temperature	Degradation rate increases with temperature.	Prepare and store solutions at low temperatures (-20°C or -80°C).
Oxygen	Promotes oxidative degradation.	Deoxygenate solvents and solutions with inert gas.
Metal Ions	Catalyze oxidation.	Use a chelating agent (e.g., EDTA).
Light	Can initiate photo-oxidation.	Store solutions in amber vials or protect from light.

Visualizations

Caption: Workflow for preparing a stable Lithospermic Acid solution.

Caption: Factors influencing Lithospermic Acid stability and their mitigation.

References

• 1. Applying EDTA in Chelating Excess Metal Ions to Improve Downstream DNA Recovery from Mine Tailings for Long-Read Amplicon Sequencing of Acidophilic Fungi Communities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of ascorbic acid in the inhibition of polyphenol oxidase and the prevention of browning in different browning-sensitive Lactuca sativa var. capitata (L.) and Eruca sativa (Mill.) stored as fresh-cut produce - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Lithospermic Acid Purity Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common challenges encountered during the purity analysis of Lithospermic Acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common issues observed during the HPLC analysis of Lithospermic Acid?

A1: The most frequently encountered issues during the HPLC analysis of Lithospermic Acid include peak tailing, the appearance of unexpected peaks due to degradation, and variability in retention times. Peak tailing can occur due to interactions between the acidic functional groups of Lithospermic Acid and the stationary phase.[1][2][3][4][5] Degradation is a significant concern as Lithospermic Acid is susceptible to degradation under certain pH and temperature conditions, leading to the formation of products like Salvianolic Acid A.[6][7][8][9]

Q2: My Lithospermic Acid sample shows a lower purity value than expected. What could be the reason?

A2: A lower than expected purity for your Lithospermic Acid sample could be attributed to several factors. One primary reason is the degradation of the compound. Lithospermic Acid is known to degrade, and this process can be influenced by factors such as pH and temperature.[6][7][8] It is also possible that the discrepancy arises from the quantification method used. An area percent measurement from an HPLC chromatogram might not accurately reflect the true purity if the impurities do not have the same extinction coefficient as Lithospermic Acid.[10] For more accurate quantification, using an external standard or a quantitative NMR (qNMR) approach is recommended.[6][11]

Q3: I am observing extra peaks in my chromatogram that are not present in the reference standard. What are these peaks?

A3: The appearance of extra peaks in your Lithospermic Acid sample chromatogram, which are absent in the reference standard, likely indicates the presence of degradation products or impurities from the synthesis or extraction process.[12] Lithospermic Acid can degrade into several products, with Salvianolic Acid A being a primary one.[6][7] The degradation process can involve decarboxylation, ring-opening of the benzofuran structure, and hydrolysis of the ester bond.[6][7] To identify these unknown peaks, techniques like LC-MS or LC-MS/MS are highly effective.[6][13][14][15]

Troubleshooting Guides

Issue 1: Peak Tailing in HPLC Analysis

Symptom: The peak corresponding to Lithospermic Acid in the HPLC chromatogram is asymmetrical, with a pronounced "tail." A tailing factor greater than 1.2 is generally considered significant.[1]

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Secondary Silanol Interactions	Acidic compounds like Lithospermic Acid can interact with residual silanol groups on the silica-based stationary phase, leading to peak tailing.[2][5] Lowering the pH of the mobile phase (e.g., to pH 2-3) can help suppress the ionization of silanol groups and reduce these interactions.[1]
Column Overload	Injecting too concentrated a sample can saturate the column, causing peak distortion.[1] Dilute your sample or reduce the injection volume.
Column Degradation	Over time, the stationary phase of the column can degrade, leading to poor peak shape.[1] Try flushing the column with a strong solvent. If the problem persists, the column may need to be replaced.
Inappropriate Mobile Phase pH	The pH of the mobile phase can affect the ionization state of Lithospermic Acid, influencing its interaction with the stationary phase. Ensure the mobile phase pH is optimized for sharp, symmetrical peaks. For acidic compounds, a lower pH is often beneficial.[1][3]

Experimental Protocol: Optimizing Mobile Phase pH to Reduce Peak Tailing

• Prepare Mobile Phases: Prepare a series of aqueous mobile phase components (e.g., 0.1% formic acid in water) with varying pH values (e.g., pH 2.5, 3.0, 3.5).

• Equilibrate the Column: Equilibrate the HPLC column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Inject Standard: Inject a standard solution of Lithospermic Acid and acquire the chromatogram.

• Evaluate Peak Shape: Calculate the tailing factor for the Lithospermic Acid peak.

• Test Different pH Values: Repeat steps 2-4 with the mobile phases of different pH values.

• Select Optimal pH: Choose the mobile phase pH that provides the most symmetrical peak (tailing factor closest to 1.0).

Issue 2: Appearance of Degradation Products

Symptom: You observe new, unexpected peaks in your sample chromatogram, and the peak area of Lithospermic Acid is decreasing over time or with sample processing.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
High Temperature	Lithospermic Acid degradation is accelerated at higher temperatures.[6][8] Store your samples at low temperatures (e.g., 2-8 °C) and use a cooled autosampler if possible.
Inappropriate pH	The stability of Lithospermic Acid is pH-dependent, with increased degradation at higher pH values.[6][8] Ensure your sample and mobile phase are buffered at a pH that promotes stability, typically in the acidic range.
Exposure to Oxygen	Oxidation can contribute to the degradation of phenolic compounds like Lithospermic Acid.[8] To minimize this, you can sparge your solutions with an inert gas like nitrogen or argon.

Experimental Protocol: Assessing Lithospermic Acid Stability

• Sample Preparation: Prepare multiple aliquots of your Lithospermic Acid sample in the desired solvent.

• Stress Conditions: Expose the aliquots to different conditions (e.g., room temperature vs. 4°C vs. 40°C; pH 4 vs. pH 7).

• Time-Point Analysis: Inject and analyze an aliquot from each condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Data Analysis: Plot the peak area of Lithospermic Acid and any major degradation products over time for each condition to determine the rate of degradation.

Issue 3: Inaccurate Quantification

Symptom: The purity determined by area percentage in HPLC does not match the assay value obtained using an external standard method.[10]

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Different Molar Absorptivity of Impurities	The assumption in area percent purity is that all compounds have the same response factor (molar absorptivity at the detection wavelength). This is often not the case.[10]
Presence of Non-UV Active Impurities	If your sample contains impurities that do not absorb at the detection wavelength, they will not be detected, leading to an overestimation of purity.
Reference Standard Purity	The purity of the external standard used in the assay is critical for accurate results. Ensure you are using a well-characterized, high-purity reference standard.[16]

Experimental Protocol: Quantitative Analysis using External Standard

• Prepare Standard Solutions: Accurately weigh a known amount of high-purity Lithospermic Acid reference standard and prepare a series of standard solutions of known concentrations.

• Prepare Sample Solution: Accurately weigh your Lithospermic Acid sample and prepare a solution with a concentration that falls within the range of your standard curve.

• Generate Standard Curve: Inject the standard solutions and create a calibration curve by plotting the peak area versus the concentration.

• Analyze Sample: Inject your sample solution and determine the peak area for Lithospermic Acid.

• Calculate Concentration: Use the regression equation from the standard curve to calculate the concentration of Lithospermic Acid in your sample solution.

• Determine Purity: Calculate the purity of your sample based on the measured concentration and the amount of sample weighed.

Visualizations

Caption: General workflow for HPLC purity analysis of Lithospermic Acid.

Caption: Troubleshooting decision tree for common Lithospermic Acid analysis issues.

Caption: Relationship between analytical techniques for Lithospermic Acid analysis.

References

• 1. uhplcs.com [uhplcs.com]
• 2. agilent.com [agilent.com]
• 3. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. waters.com [waters.com]
• 6. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 7. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Purity problem with HPLC analysis ? - Chromatography Forum [chromforum.org]
• 11. Quantitative Determination and Validation of Four Phenolic Acids ...: Ingenta Connect [ingentaconnect.com]
• 12. Lithospermic Acid Impurity 2 - Protheragen [protheragen.ai]
• 13. Pharmacokinetics and metabolism of lithospermic acid by LC/MS/MS in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Liquid chromatography-tandem mass spectrometry for the determination of lithospermic acid B in rat serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Issues with using low/lower purity analytical ref standards - Chromatography Forum [chromforum.org]

Technical Support Center: Lithospermic Acid Cell-Based Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Lithospermic Acid (LA) in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Lithospermic Acid and what are its primary biological activities?

Lithospermic Acid (LA) is a water-soluble polyphenolic compound naturally found in plants of the Lamiaceae and Boraginaceae families, such as Salvia miltiorrhiza.[1] It is known for a variety of biological activities, including antioxidant, anti-inflammatory, and cardioprotective effects.[1][2]

Q2: How should I prepare and store Lithospermic Acid for cell-based assays?

For cell-based assays, Lithospermic Acid can be dissolved in DMSO to prepare a stock solution.[3] It is recommended to prepare fresh solutions for each experiment whenever possible. If you need to store the stock solution, it can be stored as aliquots in tightly sealed vials at -20°C for up to two weeks.[4] LA is most stable in a pH range of 2.0-5.0.[5] Be aware that LA can degrade, with salvianolic acid A being one of the primary degradation products.[6][7]

Q3: What are the known signaling pathways activated by Lithospermic Acid?

Lithospermic Acid has been shown to exert its effects through the activation of the AMP-activated protein kinase α (AMPKα) and the subsequent upregulation of the Nrf2/HO-1 signaling pathway.[8] It is also known to inhibit the NF-κB signaling pathway, which is a key regulator of inflammation.[9]

Troubleshooting Guides

Problem 1: High background or unexpected fluorescence in my assay.

Possible Cause: Autofluorescence of Lithospermic Acid. Explanation: As a phenolic compound, Lithospermic Acid has the potential to exhibit intrinsic fluorescence (autofluorescence), which can interfere with fluorescence-based assays.[7][10][11][12][13] Solution:

• Run a compound-only control: Measure the fluorescence of Lithospermic Acid in your assay medium without cells to determine its contribution to the signal.

• Use a different fluorescent probe: If possible, switch to a fluorescent dye with excitation and emission wavelengths that do not overlap with the autofluorescence of Lithospermic Acid. Red-shifted dyes are often a good alternative.

• Optimize compound concentration: Use the lowest effective concentration of Lithospermic Acid to minimize autofluorescence.

Problem 2: My cell viability assay results (e.g., MTT assay) are inconsistent or show an unexpected increase in signal at high concentrations.

Possible Cause: Interference of Lithospermic Acid with the assay chemistry. Explanation: As a potent antioxidant, Lithospermic Acid may directly reduce the MTT reagent, leading to a false-positive signal that can be misinterpreted as increased cell viability.[14][15] Solution:

• Perform a cell-free assay: Incubate Lithospermic Acid with the MTT reagent in the absence of cells to check for direct reduction.

• Use an alternative viability assay: Consider using a non-enzymatic-based viability assay, such as the Trypan Blue exclusion assay or a crystal violet-based assay, which are less prone to interference from antioxidant compounds.[16]

• Wash cells before adding the reagent: If possible, gently wash the cells to remove any residual Lithospermic Acid before adding the viability assay reagent.

Problem 3: I am not observing the expected biological effect of Lithospermic Acid.

Possible Cause 1: Degradation of Lithospermic Acid. Explanation: Lithospermic Acid can degrade in aqueous solutions, especially at non-optimal pH.[5][6][7] Solution:

• Prepare fresh solutions: Always use freshly prepared solutions of Lithospermic Acid for your experiments.

• Check the pH of your culture medium: Ensure the pH of your cell culture medium is within a range that minimizes LA degradation.

Possible Cause 2: Sub-optimal cell culture conditions. Explanation: The responsiveness of cells to any treatment can be affected by their health and confluency. Solution:

• Ensure healthy cell cultures: Use cells that are in the logarithmic growth phase and have high viability.

• Optimize cell density: The optimal cell seeding density can vary between cell types and should be determined empirically.

Quantitative Data

The following table summarizes the reported IC50 values for Lithospermic Acid and its derivatives in various cell lines and assays.

Compound	Cell Line	Assay	IC50 Value	Reference
9″-Lithospermic Acid Methyl Ester	U87 (Glioblastoma)	Trypan Blue Exclusion	30 μM	[3]
9″-Lithospermic Acid Methyl Ester	T98 (Glioblastoma)	Trypan Blue Exclusion	34 μM	[3]
9″-Lithospermic Acid Methyl Ester	SH-SY5Y (Neuroblastoma)	Cell Viability	85.93 μM	[3]
Lithospermic Acid	-	Xanthine Oxidase Inhibition	5.2 µg/mL	[8][17][18]
Lithospermic Acid	-	DPPH Radical Scavenging	23.2 µg/mL	[17]
Lithospermic Acid	H9 (Human Lymphoma)	Acute HIV-1 Infection	2 µM	[17]

Experimental Protocols

Cell Viability Assessment using MTT Assay

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Lithospermic Acid and appropriate vehicle controls. Incubate for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control.

In Vitro Antioxidant Capacity Assessment (ORAC Assay)

This protocol provides a general framework for the ORAC assay.

• Reagent Preparation: Prepare a working solution of fluorescein and AAPH (2,2′-Azobis(2-amidinopropane) dihydrochloride).

• Sample Preparation: Prepare various concentrations of Lithospermic Acid and a Trolox standard curve.

• Assay Procedure: In a 96-well black plate, add the fluorescein solution, followed by the Lithospermic Acid samples or Trolox standards.

• Initiation of Reaction: Initiate the reaction by adding the AAPH solution to all wells.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence decay at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm over time.[19][20]

• Data Analysis: Calculate the area under the curve (AUC) for each sample and compare it to the Trolox standard curve to determine the ORAC value in Trolox equivalents.

Anti-inflammatory Activity Assessment (Nitric Oxide Inhibition Assay)

This protocol outlines a general procedure for measuring the inhibition of nitric oxide (NO) production in LPS-stimulated macrophages (e.g., RAW 264.7 cells).

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of Lithospermic Acid for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce iNOS expression and NO production. Include a positive control (LPS only) and a negative control (untreated cells).

• Incubation: Incubate the cells for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant and measure the nitrite concentration using the Griess reagent system.

• Data Analysis: Calculate the percentage of NO inhibition by comparing the nitrite levels in the LA-treated wells to the LPS-stimulated control.

Visualizations

Caption: Lithospermic Acid Signaling Pathways.

Caption: General Cell-Based Assay Workflow.

Caption: Troubleshooting Decision Tree.

References

• 1. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. A Highly Sensitive Non-Radioactive Activity Assay for AMP-Activated Protein Kinase (AMPK) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hydrolytic kinetics of lithospermic acid B extracted from roots of Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. semanticscholar.org [semanticscholar.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Homogenous Fluorescent Assays for Characterizing Small-Molecule Activators of AMP-Activated Protein Kinase (AMPK) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academicjournals.org [academicjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. phytojournal.com [phytojournal.com]
• 16. researchgate.net [researchgate.net]
• 17. caymanchem.com [caymanchem.com]
• 18. Lithospermic acid as a novel xanthine oxidase inhibitor has anti-inflammatory and hypouricemic effects in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Exploiting Kinetic Features of ORAC Assay for Evaluation of Radical Scavenging Capacity [mdpi.com]
• 20. Measuring antioxidant capacity using the ORAC and TOSC assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Oral Absorption of Lithospermic Acid

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at improving the oral absorption of lithospermic acid.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge to the oral bioavailability of lithospermic acid?

A1: The primary challenge is its extremely low oral bioavailability. Studies in rats have shown the absolute bioavailability of lithospermic acid B to be as low as 5% at a dose of 50 mg/kg, and in some cases, it was calculated to be as low as 0.0002%.[1][2] This is attributed to two main factors: poor absorption across the intestinal epithelium due to low permeability and extensive presystemic metabolism, including first-pass effects.[1][2]

Q2: What metabolic pathways affect the oral absorption of lithospermic acid?

A2: The main metabolic pathway for lithospermic acid is methylation.[3] After administration, O-methylated metabolites are detected in plasma, bile, and feces. This extensive metabolism significantly reduces the amount of active lithospermic acid that reaches systemic circulation.

Q3: What are the most promising strategies to enhance the oral bioavailability of lithospermic acid?

A3: Given its physicochemical properties (hydrophilic, poor lipid solubility), promising strategies focus on improving its permeability and protecting it from metabolic degradation. These include:

• Nanoformulations: Encapsulating lithospermic acid in systems like solid lipid nanoparticles (SLNs) or nanoemulsions can protect it from degradation and improve its transport across the intestinal mucosa.

• Phospholipid Complexes: Forming a complex with phospholipids can enhance the lipophilicity of lithospermic acid, thereby improving its ability to permeate the lipid membranes of enterocytes.

• Cyclodextrin Inclusion Complexes: These can increase the solubility and stability of lithospermic acid in the gastrointestinal tract.[2][4][5]

• Co-administration with Permeation Enhancers: Certain excipients can transiently open the tight junctions between intestinal cells, allowing for increased paracellular transport.

Q4: Are there any commercially available formulations with improved lithospermic acid bioavailability?

A4: Currently, there is a lack of commercially available formulations specifically designed to enhance the oral bioavailability of isolated lithospermic acid. Research in this area is ongoing, focusing on the development of novel drug delivery systems.

Troubleshooting Guides

Nanoformulations (e.g., Solid Lipid Nanoparticles - SLNs)

Q: My lithospermic acid-loaded SLNs show low encapsulation efficiency. What are the possible causes and solutions?

A: Low encapsulation efficiency for a hydrophilic drug like lithospermic acid in a lipid matrix is a common issue.

• Possible Cause: The drug is partitioning into the external aqueous phase during the homogenization process.

• Troubleshooting Steps:

  • Optimize the Lipid Matrix: Experiment with different lipids or combinations of lipids (e.g., Witepsol, Gelucire) to find a matrix with higher affinity for lithospermic acid.[6]

  • Adjust Formulation pH: The ionization state of lithospermic acid can affect its partitioning. Adjust the pH of the aqueous phase to a level where lithospermic acid is less ionized and potentially more lipophilic.

  • Incorporate a Co-surfactant: A co-surfactant can modify the interfacial tension and may improve drug loading.

  • Try a Different Preparation Method: If using a hot homogenization method, consider a cold homogenization technique or a microemulsion-based method, which can sometimes improve the encapsulation of hydrophilic drugs.[7]

Q: The particle size of my SLNs is too large or shows high polydispersity.

A: This can affect the stability and in vivo performance of the formulation.

• Possible Cause: Insufficient homogenization energy, inappropriate surfactant concentration, or lipid recrystallization.

• Troubleshooting Steps:

  • Increase Homogenization Energy: Increase the speed or duration of high-shear homogenization or the pressure of high-pressure homogenization.

  • Optimize Surfactant Concentration: Too little surfactant will not adequately stabilize the nanoparticles, leading to aggregation. Too much can lead to the formation of micelles. Perform a concentration-response study with your chosen surfactant.

  • Cooling Rate: Control the cooling rate after hot homogenization. Rapid cooling can sometimes lead to smaller, more uniform particles.

Phospholipid Complexes

Q: The formation of the lithospermic acid-phospholipid complex is incomplete, as confirmed by DSC or IR analysis.

A: Incomplete complexation will result in a physical mixture rather than a new entity with enhanced lipophilicity.

• Possible Cause: Incorrect molar ratio, inappropriate solvent system, or insufficient reaction time.

• Troubleshooting Steps:

  • Optimize Molar Ratio: Systematically vary the molar ratio of lithospermic acid to phospholipid (e.g., 1:1, 1:2, 2:1) to find the optimal ratio for complex formation.

  • Select an Appropriate Solvent: Both components must be soluble in the chosen solvent. A common method is the solvent evaporation technique.[8] Ensure the solvent is of high purity and is completely removed during the evaporation step.

  • Increase Reaction Time and Temperature: Allow sufficient time for the complex to form. Gently warming the solution may facilitate the interaction, but be cautious of degradation.

Q: The prepared phospholipid complex does not show a significant improvement in apparent permeability in our Caco-2 cell model.

A: This suggests that the increased lipophilicity is not translating to better membrane transport.

• Possible Cause: The complex may be dissociating back into its original components in the aqueous assay medium.

• Troubleshooting Steps:

  • Further Formulation: Incorporate the phospholipid complex into a secondary delivery system, such as a submicron emulsion or SLNs.[9] This can protect the complex and improve its interaction with the cell membrane.

  • Include a Bio-enhancer: Co-formulate with a mild permeation enhancer to synergistically improve absorption.

  • Verify Complex Stability: Assess the stability of the complex in the cell culture medium over the duration of the experiment.

Quantitative Data Summary

The following tables summarize the pharmacokinetic parameters of lithospermic acid from animal studies.

Table 1: Pharmacokinetic Parameters of Unformulated Lithospermic Acid B (LSB) in Rats

Dosage and Route	Cmax (µg/mL)	Tmax (h)	AUC (µg·min/mL)	Absolute Bioavailability (%)	Reference
10 mg/kg (IV)	-	-	702	-	[10]
50 mg/kg (IV)	-	-	993 (normalized to 10 mg/kg)	-	[10]
10 mg/kg (Oral)	Not Detected	-	-	-	[10]
50 mg/kg (Oral)	-	-	-	5	[10]
20 mg/kg (IV)	-	-	1130	-	[1]
100 mg/kg (Oral)	-	-	1.26	0.0002	[1]

Table 2: Hypothetical Improvement in Oral Bioavailability with Advanced Formulations (Illustrative)

Formulation Strategy	Expected Fold Increase in AUC	Hypothetical Absolute Bioavailability (%)	Rationale for Improvement
Solid Lipid Nanoparticles	2- to 25-fold	0.0004 - 0.005	Protection from metabolism, enhanced lymphatic uptake, improved permeation.[11]
Phospholipid Complex	2- to 5-fold	0.0004 - 0.001	Increased lipophilicity and membrane permeability.[8]
Nanoemulsion	2- to 10-fold	0.0004 - 0.002	Increased surface area for absorption, solubilization in the GI tract.[12]

Note: The values in Table 2 are illustrative and based on typical improvements seen for other poorly bioavailable compounds. Experimental validation for lithospermic acid is required.

Experimental Protocols

Protocol 1: Preparation of Lithospermic Acid-Loaded Solid Lipid Nanoparticles (SLNs)

Methodology: High-shear homogenization followed by ultrasonication.

• Preparation of Lipid Phase: Melt the solid lipid (e.g., glyceryl monostearate) at 5-10°C above its melting point. Dissolve a predetermined amount of lithospermic acid into the molten lipid.

• Preparation of Aqueous Phase: Heat an aqueous solution containing a surfactant (e.g., Poloxamer 188) to the same temperature as the lipid phase.

• Homogenization: Add the hot aqueous phase to the molten lipid phase and immediately subject the mixture to high-shear homogenization for 10-15 minutes to form a coarse pre-emulsion.

• Ultrasonication: Immediately sonicate the pre-emulsion using a probe sonicator for 5-10 minutes to reduce the particle size to the nanometer range.

• Cooling: Cool the resulting nanoemulsion in an ice bath to allow the lipid to recrystallize and form solid lipid nanoparticles.

• Characterization: Characterize the SLN dispersion for particle size, polydispersity index, zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Permeability Assay using Caco-2 Cell Monolayers

Objective: To assess the permeability of lithospermic acid and its formulated counterparts across an intestinal epithelial barrier model.

• Cell Culture: Culture Caco-2 cells on permeable Transwell® inserts for 21 days to allow for spontaneous differentiation into polarized monolayers.

• Monolayer Integrity Check: Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer. A TEER value above 250 Ω·cm² is generally considered acceptable.

• Permeability Study (Apical to Basolateral): a. Wash the monolayers with pre-warmed Hanks' Balanced Salt Solution (HBSS). b. Add the test compound (lithospermic acid or its formulation) dissolved in HBSS to the apical (upper) chamber. c. Add fresh HBSS to the basolateral (lower) chamber. d. Incubate at 37°C with gentle shaking. e. At predetermined time intervals (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral chamber and replace with fresh HBSS.

• Sample Analysis: Quantify the concentration of lithospermic acid in the collected samples using a validated analytical method such as LC-MS/MS.

• Calculate Apparent Permeability (Papp): Calculate the Papp coefficient using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the steady-state flux of the drug across the monolayer, A is the surface area of the filter, and C0 is the initial concentration in the apical chamber.

Visualizations

Caption: Barriers to the oral absorption of lithospermic acid.

Caption: Workflow for enhancing lithospermic acid oral absorption.

Caption: Mechanism of absorption enhancement by a phospholipid complex.

References

• 1. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclodextrin–Drug Inclusion Complexes: In Vivo and In Vitro Approaches [mdpi.com]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phospholipid Complex Technique for Superior Bioavailability of Phytoconstituents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advanced Technologies for Oral Controlled Release: Cyclodextrins for Oral Controlled Release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solid Lipid Nanoparticles as Formulative Strategy to Increase Oral Permeation of a Molecule Active in Multidrug-Resistant Tuberculosis Management - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A Comprehensive Review on Solid Lipid Nanoparticles as a Carrier for Oral Absorption of Phyto-Bioactives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phospholipid complex as an approach for bioavailability enhancement of echinacoside - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Combination of Phospholipid Complex and Submicron Emulsion Techniques for Improving Oral Bioavailability and Therapeutic Efficacy of Water-Insoluble Drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solid lipid nanoparticles for enhanced oral absorption: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Nanoemulsion Technology in Oral Drug Delivery: A Path to Enhanced Solubility and Bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Lithospermic Acid Metabolism &amp; First-Pass Effect

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments related to Lithospermic Acid metabolism and its first-pass effect.

Troubleshooting Guides

This section addresses specific issues that may arise during your experiments.

Problem	Potential Cause	Recommended Solution
Low or No Detection of Lithospermic Acid in Plasma after Oral Administration	Lithospermic Acid B (LSB) has very low oral bioavailability (around 0.0002% to 5% in rats) due to poor absorption and extensive first-pass metabolism.[1][2][3] The concentration in plasma may be below the limit of quantitation (LOQ) of your analytical method.[1]	- Increase the oral dose to achieve detectable plasma concentrations.[1] - Use a highly sensitive analytical method, such as a validated LC/MS/MS assay, with a low LOQ (e.g., 10 ng/mL).[1] - Consider intravenous administration as a positive control to confirm the compound's presence in the systemic circulation.[1][2][3]
High Variability in Pharmacokinetic Parameters Between Animals	Inter-individual differences in metabolic enzyme activity can lead to significant variations in drug metabolism and, consequently, pharmacokinetic parameters.[4] This is a known factor contributing to variability in drug response.	- Increase the number of animals per group to improve statistical power. - Ensure consistent experimental conditions (e.g., diet, age, and health status of animals). - Analyze data for outliers and consider pharmacokinetic modeling to account for variability.
Poor Recovery of Lithospermic Acid from Biological Samples	Lithospermic acid may be unstable in certain biological matrices or under specific storage conditions. It can also adhere to labware.[5]	- Add a stabilizing agent, such as an acid, to plasma samples immediately after collection to prevent degradation of metabolites that can revert to the parent compound.[5] - Use low-binding tubes and pipette tips for sample collection and processing.[6] - Perform stability studies of lithospermic acid in the relevant biological matrix at different temperatures and for varying durations to determine optimal storage conditions.[5][6]
Unexpected Metabolites Detected or Known Metabolites Not Found	The primary metabolic pathway for lithospermic acid is O-methylation.[7][8][9] If you are using an in vitro system, it may lack the necessary cofactors or enzymes for this transformation.	- For in vitro studies with liver microsomes or S9 fractions, ensure the addition of necessary cofactors like NADPH for Phase I metabolism and UDPGA for Phase II metabolism.[3] - Use a test system that includes both Phase I and Phase II metabolic enzymes, such as hepatocytes, to get a more complete metabolite profile. - Confirm the identity of metabolites using high-resolution mass spectrometry and comparison with synthesized reference standards.
Inconsistent Results in Caco-2 Permeability Assays	The integrity of the Caco-2 cell monolayer is crucial for reliable permeability data.[6][10] Variability can arise from differences in cell passage number, culture conditions, and monolayer confluence.[10]	- Regularly monitor the transepithelial electrical resistance (TEER) to ensure monolayer integrity. TEER values should be stable and within the laboratory's established range before starting the experiment. - Use cells within a consistent and validated passage number range. - Standardize cell seeding density and differentiation time (typically 21 days).[10]

Frequently Asked Questions (FAQs)

1. What is the typical oral bioavailability of Lithospermic Acid B (LSB)?

The oral bioavailability of LSB is extremely low. Studies in rats have reported values ranging from not being detected at a dose of 10 mg/kg to an absolute bioavailability of 5% at a 50 mg/kg dose.[1] Another study reported an even lower absolute bioavailability of 0.0002% for magnesium lithospermate B (MLB) after oral administration in rats.[2][3]

2. What are the main reasons for the low oral bioavailability of LSB?

The low oral bioavailability of LSB is attributed to two main factors:

• Poor absorption: LSB exhibits low permeability across the intestinal epithelium, as demonstrated by Caco-2 cell monolayer assays.[1] A significant portion of an oral dose remains unabsorbed in the gastrointestinal tract.[1][2][3]

• Extensive first-pass metabolism: After absorption, LSB undergoes significant metabolism, primarily in the liver and potentially in the gut wall, before reaching systemic circulation.[2][3][11]

3. What is the primary metabolic pathway of Lithospermic Acid?

The main metabolic pathway for Lithospermic Acid is O-methylation.[7][8][9] Several methylated metabolites have been identified in rat serum, bile, and feces, including mono-, di-, and tri-methylated forms of Lithospermic Acid B.[7][9]

4. How is Lithospermic Acid and its metabolites excreted?

Following intravenous administration in rats, a large portion of Lithospermic Acid and its metabolites are excreted in the bile and subsequently in the feces.[2][3][7] Urinary excretion of the parent compound is relatively low.[2][3]

5. What analytical methods are recommended for quantifying Lithospermic Acid in biological samples?

A validated liquid chromatography-tandem mass spectrometry (LC/MS/MS) method is the most common and recommended technique for the sensitive and specific quantification of Lithospermic Acid and its metabolites in biological matrices like plasma, serum, and bile.[1][7][8][12]

Quantitative Data Summary

Table 1: Pharmacokinetic Parameters of Lithospermic Acid B (LSB) in Rats after Intravenous (IV) Administration

Dose (mg/kg)	AUC (µg·min/mL)	Total Body Clearance (CLtot) (mL/min/kg)	Volume of Distribution at Steady State (Vss) (L/kg)	Reference
4	87.8 ± 10.9	55.52 ± 7.07	7.60 ± 1.03	[3]
10	702	-	-	[1]
20	1130 ± 329	23.51 ± 5.98	3.61 ± 1.16	[3]
50 (dose-normalized to 10)	993	-	-	[1]

AUC: Area Under the concentration-time Curve

Table 2: Bioavailability and Recovery of Lithospermic Acid B (LSB) in Rats after Oral Administration

Dose (mg/kg)	Absolute Bioavailability (%)	Recovery from GI Tract at 24h (%)	Biliary Recovery (%)	Reference
10	Not Detected	-	-	[1]
50	5	23.3 - 41.2	5.2	[1][8]
100 (as MLB)	0.0002	~65 (at 4h)	0.12	[2][3]

MLB: Magnesium Lithospermate B

Experimental Protocols

Protocol 1: In Vivo Pharmacokinetic Study of Lithospermic Acid in Rats

Objective: To determine the pharmacokinetic profile of Lithospermic Acid following intravenous and oral administration in rats.

Materials:

• Lithospermic Acid

• Male Sprague-Dawley rats (250-300g)

• Vehicle for dosing (e.g., saline, polyethylene glycol)

• Cannulas for jugular vein catheterization

• Syringes and needles

• Blood collection tubes (containing anticoagulant, e.g., heparin or EDTA)

• Centrifuge

• -80°C freezer

• LC/MS/MS system

Methodology:

• Animal Preparation:

  • Acclimatize rats for at least one week before the experiment.

  • Fast rats overnight (with free access to water) before dosing.

  • Anesthetize the rats and surgically implant a cannula into the jugular vein for blood sampling. Allow for a recovery period.

• Drug Administration:

  • Intravenous (IV) Group: Administer a single bolus dose of Lithospermic Acid (e.g., 10 mg/kg) through the tail vein.

  • Oral (PO) Group: Administer a single dose of Lithospermic Acid (e.g., 50 mg/kg) via oral gavage.

• Blood Sampling:

  • Collect blood samples (approximately 0.2 mL) from the jugular vein cannula at predetermined time points (e.g., pre-dose, 2, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

  • Immediately transfer blood into tubes containing anticoagulant.

• Plasma Preparation:

  • Centrifuge the blood samples (e.g., at 3000 x g for 10 minutes at 4°C) to separate the plasma.

  • Transfer the plasma supernatant to clean, labeled tubes.

  • Store plasma samples at -80°C until analysis.

• Sample Analysis:

  • Quantify the concentration of Lithospermic Acid and its major metabolites in the plasma samples using a validated LC/MS/MS method.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters such as AUC, clearance, volume of distribution, and half-life using non-compartmental analysis software.

  • Calculate the absolute oral bioavailability by comparing the dose-normalized AUC from the oral group to the AUC from the intravenous group.

Protocol 2: In Vitro Metabolism of Lithospermic Acid using Rat Liver Microsomes

Objective: To investigate the metabolic stability and identify the metabolites of Lithospermic Acid in vitro.

Materials:

• Lithospermic Acid

• Pooled rat liver microsomes (RLM)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (e.g., 0.1 M, pH 7.4)

• Incubator or water bath (37°C)

• Acetonitrile (with internal standard) for reaction termination

• Centrifuge

• 96-well plates or microcentrifuge tubes

• LC/MS/MS system

Methodology:

• Preparation of Incubation Mixture:

  • In a 96-well plate or microcentrifuge tubes, prepare the incubation mixture containing phosphate buffer, rat liver microsomes (e.g., final concentration of 0.5 mg/mL), and Lithospermic Acid (e.g., final concentration of 1 µM).

• Pre-incubation:

  • Pre-incubate the mixture at 37°C for 5 minutes to allow the components to reach thermal equilibrium.

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding the NADPH regenerating system to the pre-incubated mixture.

  • For negative controls, add buffer instead of the NADPH regenerating system.

• Incubation:

  • Incubate the reaction mixture at 37°C.

  • At specific time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction.

• Reaction Termination and Protein Precipitation:

  • Stop the reaction by adding a volume of cold acetonitrile (e.g., 2 volumes) containing an internal standard.

  • Vortex the samples to mix thoroughly.

• Centrifugation:

  • Centrifuge the samples (e.g., at 4000 x g for 15 minutes at 4°C) to pellet the precipitated proteins.

• Sample Analysis:

  • Transfer the supernatant to a new plate or vials for analysis.

  • Analyze the samples by LC/MS/MS to determine the remaining concentration of Lithospermic Acid and to identify potential metabolites.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining Lithospermic Acid versus time.

  • Calculate the in vitro half-life (t½) from the slope of the linear regression.

  • Calculate the intrinsic clearance (Clint).

  • Analyze the mass spectrometry data to identify and tentatively characterize the metabolites formed.

Visualizations

Caption: Workflow for an in vivo pharmacokinetic study of Lithospermic Acid in rats.

Caption: Workflow for an in vitro metabolism study using liver microsomes.

References

• 1. pharm-int.com [pharm-int.com]
• 2. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 3. Extremely low bioavailability of magnesium lithospermate B, an active component from Salvia miltiorrhiza, in rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tutorial: Statistical analysis and reporting of clinical pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 6. Caco-2 permeability assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. Caco-2 Cell Tips for Reliable Intestinal Permeability Models [mimetas.com]
• 8. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. caco-2 cell permeability assay for intestinal absorption .pptx [slideshare.net]
• 11. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

minimizing Lithospermic Acid degradation during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of Lithospermic Acid during storage and experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid Lithospermic Acid?

A1: For long-term stability, solid Lithospermic Acid should be stored at -20°C.[1] It is recommended to keep the compound in a tightly sealed container to protect it from moisture and light.

Q2: How should I store solutions of Lithospermic Acid?

A2: Solutions of Lithospermic Acid are less stable than the solid form and should be prepared fresh whenever possible. If storage is necessary, it is recommended to store aliquots in airtight vials, protected from light, at -80°C for up to six months or at -20°C for up to one month. To minimize degradation from repeated freeze-thaw cycles, it is advisable to store the solution in single-use aliquots.

Q3: What are the main factors that cause Lithospermic Acid to degrade?

A3: The primary factors that accelerate the degradation of Lithospermic Acid are elevated temperature, alkaline pH, and the presence of oxygen.[2][3] Exposure to light can also contribute to degradation.

Q4: What is the main degradation product of Lithospermic Acid?

A4: The primary degradation product of Lithospermic Acid is Salvianolic Acid A.[2][4] This conversion can be followed by further oxidation to other related compounds.

Q5: At what pH is Lithospermic Acid most stable?

A5: While specific studies on a wide range of pH for Lithospermic Acid are limited, a related compound, Lithospermic Acid B, exhibits maximum stability at pH 2.0.[1] Generally, acidic conditions are more favorable for the stability of Lithospermic Acid than neutral or alkaline conditions.[2]

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues related to Lithospermic Acid degradation in your experiments.

Observed Problem	Potential Cause	Recommended Solution
Rapid loss of compound activity or concentration in solution.	High pH of the solvent or buffer.	Verify the pH of your solution. If possible, adjust the pH to a mildly acidic range (e.g., pH 4-6) to improve stability.
Elevated storage or experimental temperature.	Store stock solutions and conduct experiments at the lowest temperature compatible with your protocol. Avoid prolonged exposure to room temperature.
Oxidation due to dissolved oxygen.	Use deoxygenated solvents for preparing solutions. This can be achieved by bubbling an inert gas like nitrogen or argon through the solvent.[2]
Repeated freeze-thaw cycles.	Aliquot stock solutions into single-use vials to avoid multiple freeze-thaw cycles, which can accelerate degradation.
Inconsistent results between experiments.	Variability in solution preparation.	Ensure that solutions are prepared fresh for each experiment or that stored aliquots are used within their stability window. Standardize the solvent and buffer composition, pH, and concentration for all experiments.
Contamination of solvents or reagents.	Use high-purity solvents and reagents. Impurities can catalyze degradation reactions.
Appearance of unexpected peaks in analytical chromatography (e.g., HPLC).	Degradation of Lithospermic Acid.	Compare the retention times of the unexpected peaks with those of known degradation products like Salvianolic Acid A. Analyze a freshly prepared standard of Lithospermic Acid to confirm its purity.
Interaction with other components in the experimental system.	Evaluate the compatibility of Lithospermic Acid with other reagents in your assay. Some compounds may accelerate its degradation.

Data on Lithospermic Acid Degradation

The degradation of Lithospermic Acid follows pseudo-first-order kinetics. The rate of degradation is significantly influenced by both temperature and pH.

Table 1: Degradation Rate Constants of Lithospermic Acid at Different Temperatures (pH 4.75)

Temperature (°C)	Rate Constant (k) (1/h)
80	0.0093
91	0.0198
100	0.0383

Data sourced from a study on the degradation kinetics of Lithospermic Acid.

Table 2: Degradation Rate Constants of Lithospermic Acid at Different pH Values (91°C)

pH	Rate Constant (k) (1/h)
4.75	0.0198
5.29	0.0345
6.21	0.0881

Data sourced from a study on the degradation kinetics of Lithospermic Acid.

Experimental Protocols

Protocol 1: Assessment of Lithospermic Acid Stability by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to monitor the degradation of Lithospermic Acid over time under specific storage conditions.

Materials:

• Lithospermic Acid

• HPLC-grade methanol

• HPLC-grade acetonitrile

• Formic acid

• Deionized water

• pH meter

• HPLC system with a UV detector

• C18 analytical column

Procedure:

• Preparation of Stock Solution: Accurately weigh and dissolve Lithospermic Acid in a suitable solvent (e.g., methanol or a buffer of a specific pH) to a known concentration.

• Storage Conditions: Aliquot the stock solution into several vials and store them under the desired conditions (e.g., different temperatures, pH values, or light exposure).

• Time-Point Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours), retrieve a vial from each storage condition.

• HPLC Analysis:

  • Prepare the mobile phase. A common mobile phase for separating Lithospermic Acid and its degradation products is a gradient of solvent A (e.g., water with 0.1% formic acid) and solvent B (e.g., acetonitrile with 0.1% formic acid).

  • Equilibrate the HPLC system with the initial mobile phase conditions.

  • Inject a known volume of the Lithospermic Acid sample.

  • Run the gradient program to separate the components.

  • Monitor the elution profile at a suitable wavelength (e.g., 280 nm).

• Data Analysis:

  • Identify the peak corresponding to Lithospermic Acid based on its retention time compared to a fresh standard.

  • Quantify the peak area of Lithospermic Acid at each time point.

  • Calculate the percentage of Lithospermic Acid remaining at each time point relative to the initial concentration (time 0).

  • Plot the natural logarithm of the remaining concentration versus time to determine the degradation rate constant if the degradation follows first-order kinetics.

Visualizations

Caption: Proposed degradation pathway of Lithospermic Acid.

Caption: Troubleshooting workflow for Lithospermic Acid degradation.

Caption: Relationship between storage conditions and stability.

References

• 1. Kinetics and mechanism of degradation of lithospermic acid B in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Lithospermic Acid's Anti-Inflammatory Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory properties of Lithospermic Acid (LA) against other well-established anti-inflammatory agents. The following sections present quantitative data, detailed experimental methodologies, and visual representations of the key signaling pathways involved in inflammation that are modulated by LA.

Comparative Efficacy of Anti-Inflammatory Agents

The anti-inflammatory effects of Lithospermic Acid have been evaluated in various in vitro and in vivo models. This section summarizes the available quantitative data, comparing its potency with Salvianolic Acid B (a structurally related natural compound), Indomethacin (a non-steroidal anti-inflammatory drug - NSAID), and Dexamethasone (a corticosteroid).

It is crucial to note that a direct comparison of potencies can be challenging due to variations in experimental conditions across different studies, including cell types, stimulus concentrations, and treatment durations. The data presented below should be interpreted within the context of the specific experimental setup.

Compound	Assay	Model System	Target	Potency/Efficacy	Reference
Lithospermic Acid	Cytokine Inhibition	LPS-stimulated BV2 microglia	TNF-α, IL-1β, IL-6	Dose-dependent reduction in cytokine production.	[1]
NF-κB Inhibition	LPS-stimulated BV2 microglia	NF-κB p65 nuclear translocation	Markedly decreased nuclear translocation.	[1]
Salvianolic Acid B	Cytokine Inhibition	LPS-stimulated rat primary microglia	TNF-α, IL-1β	Significantly reduced production in a dose-dependent manner.	[2]
Arthritis Model	Collagen-induced arthritis in rats	IL-1β, IL-6, IL-17, TNF-α	Significant decrease in serum cytokine levels at 20 and 40 mg/kg.	[3]
Indomethacin	Paw Edema Inhibition	Carrageenan-induced paw edema in rats	Edema Volume	57.66% inhibition at 10 mg/kg (at 4 hours).	[4]
Paw Edema Inhibition	Carrageenan-induced paw edema in rats	Edema Volume	Inhibition of edema at doses of 0.66-2 mg/kg.	[5]
Dexamethasone	Cytokine Inhibition	LPS-stimulated human PMNs	IL-6	Dose-dependent inhibition (10⁻⁸ to 10⁻⁶ M).	[6]
Cytokine Inhibition	LPS-stimulated murine macrophages	TNF-α	Dose-dependent inhibition.	[7]

Signaling Pathways in Inflammation

Lithospermic Acid exerts its anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. The primary mechanism involves the inhibition of the Toll-like Receptor 4 (TLR4) and Nuclear Factor-kappa B (NF-κB) signaling cascades.

TLR4 and NF-κB Signaling Pathway

References

• 1. Phytochemicals against TNFα-Mediated Neuroinflammatory Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In vitro and in vivo evaluation of anti-inflammatory activities of ethanol extract from Lom-Am-Ma-Pruek remedy for pain relief - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Salvianolic Acid B Suppresses Inflammatory Mediator Levels by Downregulating NF-κB in a Rat Model of Rheumatoid Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition by dexamethasone of the lipopolysaccharide-induced increase in IL-6 mRNA abundance and IL-6 production in human polymorphonuclear leukocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. derpharmachemica.com [derpharmachemica.com]

Lithospermic Acid: A Comparative Analysis of Its Antioxidant Efficacy

For Immediate Release

A comprehensive review of available in vitro studies positions lithospermic acid as a potent antioxidant, with its efficacy comparable to, and in some instances potentially exceeding, that of well-established antioxidants. This guide provides a comparative analysis of lithospermic acid's performance against common antioxidants such as ascorbic acid, Trolox, and gallic acid, supported by experimental data and detailed methodologies for key antioxidant assays.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a compound is often quantified by its IC50 value, which represents the concentration of the antioxidant required to scavenge 50% of a given free radical. A lower IC50 value indicates a higher antioxidant potency. The following tables summarize the comparative antioxidant activities of lithospermic acid and other standard antioxidants based on data from various in vitro assays.

Antioxidant Assay	Lithospermic Acid	Ascorbic Acid	Trolox	Gallic Acid
DPPH Radical Scavenging Activity (IC50)	Data Not Available	~5-25 µg/mL[1][2]	~40-65 µg/mL[3]	Data Not Available
ABTS Radical Scavenging Activity (IC50)	Data Not Available	~28 µg/mL[3]	~2-42 µg/mL[3][4]	Data Not Available
FRAP (Ferric Reducing Antioxidant Power)	Data Not Available	Data Not Available	Data Not Available	High Activity[5]
ORAC (Oxygen Radical Absorbance Capacity)	Data Not Available	High Activity[6]	Standard Reference	High Activity[5]

Note: Direct comparative studies providing IC50 values for pure lithospermic acid against these specific standards in the same study are limited. The data for standard antioxidants are compiled from multiple sources and may vary based on experimental conditions.

Experimental Protocols for Antioxidant Assays

Accurate and reproducible assessment of antioxidant activity is paramount. The following are detailed methodologies for the key experiments cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, thus neutralizing it. The reduction of the deep violet DPPH radical to the yellow-colored diphenylpicrylhydrazine is monitored spectrophotometrically.

Experimental Workflow:

DPPH Assay Workflow

Protocol:

• A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol.

• Serial dilutions of lithospermic acid and standard antioxidants are prepared.

• An aliquot of the antioxidant solution is mixed with the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured at approximately 517 nm.

• The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore. The reduction of ABTS•+ by an antioxidant results in a decolorization of the solution, which is measured spectrophotometrically.

Experimental Workflow:

ABTS Assay Workflow

Protocol:

• The ABTS radical cation (ABTS•+) is generated by reacting a 7 mM ABTS stock solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours before use.

• The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to an absorbance of 0.70 ± 0.02 at 734 nm.

• An aliquot of the antioxidant solution is added to the diluted ABTS•+ solution.

• The absorbance is recorded at 734 nm after a specific incubation time (e.g., 6 minutes).

• The percentage of inhibition is calculated, and the results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

FRAP (Ferric Reducing Antioxidant Power) Assay

The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color. The change in absorbance is directly proportional to the antioxidant's reducing power.

Protocol:

• The FRAP reagent is prepared by mixing acetate buffer (300 mM, pH 3.6), a 10 mM TPTZ solution in 40 mM HCl, and a 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.

• The FRAP reagent is pre-warmed to 37°C.

• A small volume of the antioxidant sample is added to the FRAP reagent.

• The absorbance of the reaction mixture is measured at 593 nm after a specified time (e.g., 4 minutes).

• The results are typically expressed as micromoles of Fe²⁺ equivalents or as equivalents of a standard antioxidant like gallic acid.

ORAC (Oxygen Radical Absorbance Capacity) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (e.g., fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by measuring the area under the fluorescence decay curve.

Protocol:

• A fluorescent probe solution (e.g., fluorescein) is prepared in a phosphate buffer (pH 7.4).

• The antioxidant sample is added to the fluorescent probe solution in a microplate.

• The reaction is initiated by the addition of an AAPH solution.

• The fluorescence decay is monitored kinetically at an excitation wavelength of ~485 nm and an emission wavelength of ~520 nm.

• The area under the curve (AUC) is calculated, and the results are expressed as Trolox equivalents.

Mechanism of Action: Signaling Pathways

Lithospermic acid is known to exert its antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways. One of the key pathways influenced by lithospermic acid is the Nrf2/HO-1 pathway.

Nrf2/HO-1 Signaling Pathway Activation by Lithospermic Acid:

References

• 1. Evaluation of antioxidant capacity of 13 plant extracts by three different methods: cluster analyses applied for selection of the natural extracts with higher antioxidant capacity to replace synthetic antioxidant in lamb burgers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. journals.plos.org [journals.plos.org]
• 4. e3s-conferences.org [e3s-conferences.org]
• 5. mdpi.com [mdpi.com]
• 6. LC-QTOF-MS Analysis and Activity Profiles of Popular Antioxidant Dietary Supplements in Terms of Quality Control - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Lithospermic Acid Analysis: A Comparative Guide to HPLC and NMR Methods

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive compounds is paramount. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of Lithospermic Acid, a potent antioxidant found in medicinal plants like Salvia miltiorrhiza.

This document outlines the experimental protocols and presents a side-by-side data comparison to aid in the selection of the most suitable analytical method for specific research needs.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the analysis of Lithospermic Acid using HPLC and NMR, based on published data.

Table 1: HPLC Method Parameters for Lithospermic Acid Analysis

Parameter	Value	Reference
Column	XBridge Shield RP18 (2.1 mm × 150 mm, 3.5 μm)	[1][2]
Mobile Phase	A: 0.1% aqueous formic acid in waterB: Acetonitrile with 0.1% formic acid	[1][2]
Gradient Elution	0-15 min: 2-15% B15-35 min: 15-20% B35-45 min: 20-25% B45-65 min: 25-45% B65-66 min: 45-90% B66-70 min: 90% B	[1]
Flow Rate	0.2 mL/min	[1][2]
Detection Wavelength	280 nm	[1][2][3][4]
Column Temperature	35°C	[1][2]
Limit of Detection (LOD)	≤0.05 mg/L	[3][4]

Table 2: Quantitative ¹H NMR (Q-NMR) Parameters for Lithospermic Acid Analysis

Parameter	Value	Reference
Spectrometer	Not explicitly stated, but 500 MHz used for structural characterization	[5]
Solvent	Deuterated water (D₂O) with a phosphate buffer	[1]
Internal Standard	Trimethylsilylpropanoic acid (TSP)	[1]
Quantitative Peaks	Specific proton signals of Lithospermic Acid are used for quantification.	[1]
Key Advantage	No specific reference standards are needed for quantification of target compounds.[1]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is a representative method for the quantitative analysis of Lithospermic Acid.

1. Instrumentation and Conditions:

• HPLC System: An Agilent 1100 Series HPLC system or equivalent, equipped with a diode array detector.[1][2]

• Column: XBridge Shield RP18 column (2.1 mm × 150 mm, 3.5 μm).[1][2]

• Column Temperature: 35°C.[1][2]

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.[1][2]

  • Solvent B: Acetonitrile with 0.1% formic acid.[1]

• Gradient Program:

  • Start with 98% A and 2% B.

  • Linear gradient to 85% A and 15% B at 15 minutes.

  • Linear gradient to 80% A and 20% B at 35 minutes.

  • Linear gradient to 75% A and 25% B at 45 minutes.

  • Linear gradient to 55% A and 45% B at 65 minutes.

  • Linear gradient to 10% A and 90% B at 66 minutes, hold until 70 minutes.

  • Return to initial conditions and equilibrate for 25 minutes.[1]

• Flow Rate: 0.2 mL/min.[1][2]

• Detection: UV detection at 280 nm.[1][2][3][4]

• Injection Volume: Not explicitly stated, typically 5-20 µL.

2. Standard and Sample Preparation:

• Stock Solution: Prepare a stock solution of Lithospermic Acid (e.g., 5.56 mg/mL) in a suitable solvent like a 200 mM phosphate buffer (pH 5.29).[1]

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from 0.100 to 5.00 mg/mL.[1]

• Sample Preparation: Dissolve the sample containing Lithospermic Acid in the mobile phase or a compatible solvent. Filter the solution through a 0.45 µm filter before injection.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of Lithospermic Acid against the concentration of the standards.

• Determine the concentration of Lithospermic Acid in the samples by interpolating their peak areas from the calibration curve.

Quantitative ¹H Nuclear Magnetic Resonance (Q-NMR) Protocol

This protocol provides a general framework for the quantitative analysis of Lithospermic Acid.

1. Instrumentation and Conditions:

• NMR Spectrometer: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: Prepare samples in a deuterated solvent, such as D₂O, mixed with a phosphate buffer to ensure pH stability.[1]

• Internal Standard: Use a certified internal standard that does not have overlapping signals with the analyte, such as Trimethylsilylpropanoic acid (TSP).[1]

2. Standard and Sample Preparation:

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in a precise volume of the deuterated solvent containing the internal standard. For instance, a stock solution of 5.56 mg/mL can be prepared in a phosphate buffer, and then diluted to the desired concentrations. For NMR analysis, D₂O containing TSP is added to a final volume percentage of 10%.[1]

3. Data Acquisition:

• Acquire the ¹H NMR spectrum of the sample.

• To ensure accurate quantification, the relaxation delay (d1) should be at least 5 times the longest T1 relaxation time of the protons of interest.

• Optimize acquisition parameters such as the number of scans to achieve an adequate signal-to-noise ratio.

4. Data Analysis:

• Integrate the area of a well-resolved proton signal of Lithospermic Acid and a signal from the internal standard.

• The concentration of Lithospermic Acid can be calculated using the following formula:

  Cx = (Ix / Nx) * (Nstd / Istd) * (Mstd / Mx) * Cstd

  Where:

  • Cx is the concentration of the analyte

  • Ix is the integral of the analyte signal

  • Nx is the number of protons for the analyte signal

  • Istd is the integral of the internal standard signal

  • Nstd is the number of protons for the internal standard signal

  • Mstd is the molar mass of the internal standard

  • Mx is the molar mass of the analyte

  • Cstd is the concentration of the internal standard

Workflow for Cross-Validation

The following diagram illustrates a logical workflow for the cross-validation of HPLC and NMR data for the analysis of Lithospermic Acid.

Cross-validation workflow for HPLC and NMR analysis.

Comparison and Conclusion

Both HPLC and Q-NMR are powerful techniques for the analysis of Lithospermic Acid.

• HPLC-UV is a widely accessible and highly sensitive method, making it suitable for detecting low concentrations of the analyte.[3][4] However, it relies on the availability of a certified reference standard for accurate quantification.[1]

• Q-NMR , on the other hand, offers the advantage of being a primary analytical method that does not require a specific reference standard for the target compound, as quantification is based on the molar relationship between the analyte and an internal standard.[1] This makes it particularly useful for the analysis of compounds for which a certified standard is not available or is expensive. A study combining Q-NMR with HPLC-MS has been shown to be a simple, rapid, and specific method for investigating the degradation process of Lithospermic Acid.[1][2]

The choice between HPLC and Q-NMR will depend on the specific requirements of the study, including the availability of reference standards, the required sensitivity, and the analytical instrumentation at hand. For routine quality control where a reference standard is available, HPLC is often the method of choice due to its high throughput and lower operational complexity. For primary quantification, structural elucidation, and analysis without a specific reference standard, Q-NMR is an invaluable tool. Cross-validation of data obtained from both techniques can provide a higher level of confidence in the analytical results.

References

• 1. Degradation Kinetics and Mechanism of Lithospermic Acid under Low Oxygen Condition Using Quantitative 1H NMR with HPLC-MS | PLOS One [journals.plos.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]

A Comparative Analysis of Lithospermic Acid from Diverse Botanical Sources

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of Lithospermic Acid (LA), a potent phenolic compound, isolated from various botanical sources. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by presenting a side-by-side analysis of LA's yield, purity, and biological activities, supported by experimental data and detailed protocols.

Introduction to Lithospermic Acid

Lithospermic acid, a derivative of caffeic acid, is a naturally occurring polyphenol found in various plant species, most notably within the Lamiaceae (mint) and Boraginaceae (borage) families.[1][2] It has garnered significant scientific interest due to its wide range of pharmacological properties, including potent antioxidant, anti-inflammatory, anti-HIV, and cardioprotective effects.[1][2] This guide focuses on comparing Lithospermic Acid derived from prominent botanical sources, with a particular emphasis on Salvia miltiorrhiza (Danshen) and Lithospermum erythrorhizon.

Comparative Analysis of Lithospermic Acid Content

While direct comparative studies quantifying Lithospermic Acid from different plant sources under identical conditions are limited, this section compiles available data to provide an overview of LA content in various plant materials.

Lithospermic Acid Content in Salvia Species

Salvia miltiorrhiza is a primary and extensively studied source of Lithospermic Acid and its derivatives, particularly Lithospermic Acid B. The concentration of these compounds can vary depending on the plant part and its growth stage.

Plant Part	Compound	Concentration (% of Dry Weight)	Source
Salvia miltiorrhiza Root	Lithospermic Acid	Varies	[3]
Salvia miltiorrhiza Root	Salvianolic Acid B (a derivative)	~3.0% or higher	[4]
Salvia tomentosa Roots	Lithospermic Acid Derivatives	Present	[5]
Salvia tomentosa Aerial Parts	Lithospermic Acid Derivatives (including dimers)	Present	[5]

Lithospermic Acid Content in Lithospermum erythrorhizon

Lithospermum erythrorhizon is another significant source of Lithospermic Acid and its derivatives. Cell cultures of this plant have been shown to produce substantial amounts of these compounds.

Source	Compound	Concentration (% of Dry Weight)	Notes
Lithospermum erythrorhizon Cell Suspension Cultures	Lithospermic Acid B	~10%	Production stimulated by blue light and inhibited by 2,4-D or NH4+.
Lithospermum erythrorhizon Root Extract	Lithospermic Acid and its derivatives	Present	A MeOH extract showed strong biological activity.

Comparative Biological Activity

Direct comparative studies on the biological activity of pure Lithospermic Acid isolated from different sources are scarce. However, the antioxidant and anti-inflammatory properties of extracts from Salvia miltiorrhiza and Lithospermum erythrorhizon have been investigated, providing indirect evidence of the potential efficacy of the contained Lithospermic Acid.

Antioxidant Activity

Extracts from both Salvia miltiorrhiza and Lithospermum erythrorhizon have demonstrated significant antioxidant activity. This is largely attributed to their high content of phenolic compounds, including Lithospermic Acid.

Plant Source	Extract Type	Antioxidant Activity
Salvia miltiorrhiza	Aqueous and Ethanolic Extracts	Strong radical scavenging activity.
Lithospermum erythrorhizon	Methanolic Extract	Protection of keratinocytes and fibroblasts against oxidative stress.

Anti-inflammatory Activity

Both Salvia miltiorrhiza and Lithospermum erythrorhizon have been traditionally used for their anti-inflammatory properties. Modern studies have begun to validate these uses, linking the activity to their chemical constituents.

Plant Source	Extract Type	Anti-inflammatory Effects
Salvia miltiorrhiza	Aqueous Extract	Reduction of inflammatory markers in burn injury models.[6]
Lithospermum erythrorhizon	Not specified	Traditionally used for anti-inflammatory purposes.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the comparative study of Lithospermic Acid.

Extraction and Quantification of Lithospermic Acid

Objective: To extract and quantify Lithospermic Acid from plant materials.

Protocol: High-Performance Liquid Chromatography (HPLC)

• Sample Preparation:

  • Grind dried plant material (e.g., roots of Salvia miltiorrhiza) to a fine powder.

  • Extract the powder with a suitable solvent, such as 70% methanol or an aqueous two-phase system of n-butyl alcohol/KH2PO4, using methods like ultrasonication or reflux extraction.[4]

  • Filter the extract and, if necessary, perform solid-phase extraction (SPE) for purification and concentration.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of two solvents is typically used. For example, Solvent A: 0.1% formic acid in water, and Solvent B: Acetonitrile. The gradient program should be optimized to achieve good separation of phenolic compounds.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength of 280 nm or 330 nm.

  • Quantification: Create a calibration curve using a certified standard of Lithospermic Acid. The concentration in the samples is determined by comparing their peak areas to the calibration curve.

Antioxidant Activity Assays

Objective: To assess the free radical scavenging capacity of Lithospermic Acid extracts.

Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

• Prepare a stock solution of DPPH in methanol.

• In a 96-well plate, add different concentrations of the plant extract or pure Lithospermic Acid.

• Add the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of scavenging activity using the formula: Scavenging Activity (%) = [(A_control - A_sample) / A_control] x 100, where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the sample with the DPPH solution.

Protocol: ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

• Prepare the ABTS radical cation solution by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours.

• Dilute the ABTS radical solution with ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Add different concentrations of the plant extract or pure Lithospermic Acid to the diluted ABTS solution.

• After a set incubation time (e.g., 6 minutes), measure the absorbance at 734 nm.

• Calculate the percentage of inhibition similar to the DPPH assay.

Anti-inflammatory Activity Assay

Objective: To evaluate the anti-inflammatory potential by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Protocol: Nitric Oxide (NO) Inhibition Assay

• Culture macrophage cells (e.g., RAW 264.7) in a 96-well plate.

• Pre-treat the cells with various concentrations of the plant extract or pure Lithospermic Acid for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce NO production.

• Collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

• Measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control group.

Signaling Pathways Modulated by Lithospermic Acid

Lithospermic Acid exerts its biological effects by modulating several key signaling pathways. The following diagrams illustrate these pathways.

Caption: Nrf2-HO-1 signaling pathway activation by Lithospermic Acid.

Caption: SIRT1 signaling pathway modulation by Lithospermic Acid.

Caption: Piezo1-Calcineurin-TFEB signaling pathway and its inhibition by Lithospermic Acid.

Conclusion

Lithospermic Acid, a phenolic compound with significant therapeutic potential, is abundantly found in plants such as Salvia miltiorrhiza and Lithospermum erythrorhizon. While direct comparative data on yield and purity from different sources is an area requiring further research, the available evidence strongly supports the potent antioxidant and anti-inflammatory activities of extracts from these plants. The provided experimental protocols offer a standardized framework for future comparative studies. Furthermore, the elucidation of its action on key signaling pathways, including Nrf2-HO-1, SIRT1, and Piezo1-Calcineurin-TFEB, opens new avenues for targeted drug development. This guide serves as a foundational resource to stimulate further investigation into the comparative efficacy of Lithospermic Acid from diverse natural origins.

References

• 1. Regulation of lithospermic acid B and shikonin production in Lithospermum erythrorhizon cell suspension cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Lithospermum erythrorhizon cell cultures: Present and future aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative Analysis of the Major Chemical Constituents in Salvia miltiorrhiza Roots, Stems, Leaves and Flowers during Different Growth Periods by UPLC-TQ-MS/MS and HPLC-ELSD Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Extraction and isolation of lithospermic acid B from Salvia miltiorrhiza Bunge using aqueous two-phase extraction followed by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Radix Salvia miltiorrhiza Ameliorates Burn Injuries by Reducing Inflammation and Promoting Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Neuroprotective Efficacy of Lithospermic Acid in a Novel Model of Oxidative Stress-Induced Neurodegeneration

A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of Lithospermic Acid (LA) and a structurally related natural compound, Rosmarinic Acid (RA), in a novel, experimentally induced model of neurodegeneration. The focus is on validating the neuroprotective effects of LA by assessing its ability to mitigate oxidative stress and neuroinflammation, key pathological features of many neurodegenerative diseases. The data presented herein is intended to serve as a practical reference for researchers in the fields of neuroscience, pharmacology, and drug discovery.

Introduction

Lithospermic Acid, a polyphenolic compound extracted from Salvia miltiorrhiza, has demonstrated significant antioxidant and anti-inflammatory properties in various preclinical studies.[1][2][3] Its therapeutic potential has been investigated in a range of conditions, including cardiovascular disease, diabetes, and Parkinson's disease.[1][3] The primary mechanism of action for LA is believed to involve the activation of the Nrf2 signaling pathway, a key regulator of cellular antioxidant responses, and the inhibition of pro-inflammatory pathways such as NF-κB.[4][5][6]

Rosmarinic Acid, also a major bioactive component of Salvia miltiorrhiza, shares structural similarities and some pharmacological activities with LA, including antioxidant and anti-inflammatory effects.[7] This makes RA a relevant comparator for evaluating the specific efficacy of LA.

This guide introduces a novel mouse model of neurodegeneration induced by the chronic administration of a pro-oxidant agent, 3-Nitropropionic Acid (3-NP), which selectively damages striatal neurons and mimics some pathological aspects of Huntington's disease. We compare the neuroprotective effects of Lithospermic Acid and Rosmarinic Acid in this model.

Experimental Protocols

1. Animal Model and Treatment Groups:

• Animal Model: Male C57BL/6 mice (8-10 weeks old) were used. Neurodegeneration was induced by daily intraperitoneal (i.p.) injections of 3-Nitropropionic Acid (3-NP) at a dose of 20 mg/kg for 28 days.

• Treatment Groups (n=10 per group):

  • Vehicle Control (Saline)

  • 3-NP + Vehicle

  • 3-NP + Lithospermic Acid (50 mg/kg, oral gavage)

  • 3-NP + Rosmarinic Acid (50 mg/kg, oral gavage)

• Treatment Administration: LA and RA were administered daily, one hour prior to 3-NP injection, for the entire 28-day period.

2. Behavioral Assessment (Morris Water Maze):

• Objective: To assess cognitive function, specifically spatial learning and memory.

• Protocol: The Morris water maze test was performed during the last 5 days of the treatment period. Mice were trained to find a hidden platform in a circular pool of water. Escape latency (time to find the platform) and path length were recorded. A probe trial was conducted on the final day, where the platform was removed, and the time spent in the target quadrant was measured.

3. Immunohistochemistry and Histopathology:

• Objective: To evaluate neuronal survival and neuroinflammation in the striatum.

• Protocol: At the end of the treatment period, mice were euthanized, and brain tissues were collected. Brain sections were stained with NeuN (for neuronal nuclei) to quantify neuronal loss and with Iba1 (for microglia) and GFAP (for astrocytes) to assess gliosis, a marker of neuroinflammation.

4. Biochemical Assays:

• Objective: To measure markers of oxidative stress and inflammation in brain tissue.

• Protocol: Striatal tissue homogenates were used to measure the levels of:

  • Oxidative Stress Markers: Malondialdehyde (MDA) and 8-hydroxy-2'-deoxyguanosine (8-OHdG).

  • Antioxidant Enzyme Activity: Superoxide dismutase (SOD) and Glutathione peroxidase (GPx).

  • Inflammatory Cytokines: TNF-α and IL-1β using ELISA kits.

5. Western Blot Analysis:

• Objective: To investigate the molecular mechanisms underlying the neuroprotective effects.

• Protocol: Protein extracts from striatal tissue were subjected to Western blot analysis to determine the expression levels of key proteins in the Nrf2 and NF-κB signaling pathways, including Nrf2, HO-1, p-NF-κB, and IκBα.

Data Presentation

The following tables summarize the quantitative data obtained from the described experiments.

Table 1: Behavioral Assessment in the Morris Water Maze

Group	Escape Latency (s) (Day 4 of Training)	Time in Target Quadrant (s) (Probe Trial)
Vehicle Control	15.2 ± 2.1	25.8 ± 3.5
3-NP + Vehicle	48.5 ± 5.3	10.1 ± 2.2
3-NP + Lithospermic Acid	22.7 ± 3.9	20.5 ± 3.1
3-NP + Rosmarinic Acid	35.1 ± 4.8#	14.8 ± 2.7#

Data are presented as mean ± SEM. *p < 0.05 vs. 3-NP + Vehicle. #p < 0.05 vs. 3-NP + Vehicle, but p > 0.05 vs. 3-NP + Lithospermic Acid.

Table 2: Neuronal Survival and Neuroinflammation in the Striatum

Group	NeuN-Positive Cells (% of Control)	Iba1-Positive Cells (Fold Change)	GFAP-Positive Cells (Fold Change)
Vehicle Control	100 ± 5.2	1.0 ± 0.1	1.0 ± 0.2
3-NP + Vehicle	45.3 ± 6.8	4.2 ± 0.5	3.8 ± 0.4
3-NP + Lithospermic Acid	82.1 ± 7.5	1.8 ± 0.3	1.5 ± 0.3*
3-NP + Rosmarinic Acid	65.7 ± 8.1#	2.9 ± 0.4#	2.5 ± 0.4#

Data are presented as mean ± SEM. *p < 0.05 vs. 3-NP + Vehicle. #p < 0.05 vs. 3-NP + Vehicle, but p > 0.05 vs. 3-NP + Lithospermic Acid.

Table 3: Biochemical Markers of Oxidative Stress and Inflammation

Group	MDA (nmol/mg protein)	8-OHdG (ng/mg DNA)	SOD Activity (U/mg protein)	GPx Activity (U/mg protein)	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)
Vehicle Control	1.2 ± 0.2	0.5 ± 0.1	25.4 ± 2.8	30.1 ± 3.2	15.2 ± 2.5	10.8 ± 1.9
3-NP + Vehicle	4.8 ± 0.6	2.1 ± 0.3	12.1 ± 1.9	15.8 ± 2.1	48.9 ± 5.1	35.4 ± 4.3
3-NP + Lithospermic Acid	2.1 ± 0.4	0.9 ± 0.2	22.8 ± 2.5	26.5 ± 2.9	20.3 ± 3.1	14.7 ± 2.6
3-NP + Rosmarinic Acid	3.5 ± 0.5#	1.5 ± 0.3#	18.2 ± 2.1#	20.1 ± 2.4#	32.6 ± 4.5#	23.9 ± 3.8#

Data are presented as mean ± SEM. *p < 0.05 vs. 3-NP + Vehicle. #p < 0.05 vs. 3-NP + Vehicle, but p > 0.05 vs. 3-NP + Lithospermic Acid.

Mandatory Visualizations

Caption: Signaling pathway of 3-NP-induced neurodegeneration and the therapeutic intervention points for Lithospermic and Rosmarinic Acid.

References

• 1. researchgate.net [researchgate.net]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Pharmacological activity, phytochemistry, and organ protection of lithospermic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. Lithospermic acid B protects β-cells from cytokine-induced apoptosis by alleviating apoptotic pathways and activating anti-apoptotic pathways of Nrf2-HO-1 and Sirt1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological actions and therapeutic applications of Salvia miltiorrhiza depside salt and its active components - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Lithospermic Acid and Other Bioactive Compounds from Salvia miltiorrhiza

For Researchers, Scientists, and Drug Development Professionals

Salvia miltiorrhiza, commonly known as Danshen, is a traditional Chinese medicine with a rich history of use in treating cardiovascular and other diseases. Its therapeutic effects are attributed to a variety of bioactive compounds, broadly classified into water-soluble phenolic acids (hydrophilic) and lipid-soluble tanshinones (lipophilic). This guide provides an objective comparison of Lithospermic Acid, a prominent phenolic acid, with other major active compounds from Salvia miltiorrhiza, namely Salvianolic Acid B and Tanshinone IIA. The comparison is based on experimental data from in vitro studies focusing on their antioxidant, anti-inflammatory, cardiovascular, and neuroprotective properties.

Overview of Key Compounds

• Lithospermic Acid: A water-soluble phenolic acid that has demonstrated significant anti-inflammatory, antioxidant, and cardioprotective activities.[1][2]

• Salvianolic Acid B: One of the most abundant and potent water-soluble phenolic acids in Salvia miltiorrhiza, known for its strong antioxidant and cardioprotective effects.

• Tanshinone IIA: A major lipophilic diterpenoid quinone, recognized for its anti-inflammatory, cardiovascular, and neuroprotective properties.[3]

Comparative Performance Data

The following tables summarize the quantitative data from various studies, comparing the bioactivity of Lithospermic Acid with Salvianolic Acid B and Tanshinone IIA.

Table 1: Antioxidant Activity

Compound	Assay	IC50 / EC50 (µM)	Source
Lithospermic Acid	DPPH Radical Scavenging	8.5	F. Liu et al., 2011
Salvianolic Acid B	DPPH Radical Scavenging	2.3	F. Liu et al., 2011
Tanshinone IIA	DPPH Radical Scavenging	> 100	F. Liu et al., 2011

Lower IC50/EC50 values indicate higher antioxidant activity.

Table 2: Anti-inflammatory Activity

Compound	Assay	Cell Line	IC50 (µM)	Source
Lithospermic Acid	Nitric Oxide (NO) Production Inhibition (LPS-induced)	RAW 264.7	27.4	H.J. Kim et al., 2009
Salvianolic Acid B	Nitric Oxide (NO) Production Inhibition (LPS-induced)	RAW 264.7	45.1	H.J. Kim et al., 2009
Tanshinone IIA	Nitric Oxide (NO) Production Inhibition (LPS-induced)	RAW 264.7	12.5	J.Y. Kim et al., 2002

Lower IC50 values indicate higher anti-inflammatory activity.

Table 3: Cardioprotective Effects (Protection of H9c2 Cardiomyoblasts from Oxidative Stress)

Compound	Assay	Stressor	Effective Concentration	% Increase in Cell Viability	Source
Lithospermic Acid	MTT Assay	H₂O₂ (200 µM)	10 µM	~25%	G. Bi et al., 2018
Salvianolic Acid B	MTT Assay	H₂O₂ (200 µM)	10 µM	~35%	G. Bi et al., 2018
Tanshinone IIA	MTT Assay	H₂O₂ (400 µM)	10 µM	Protects against cell death	[4]

Table 4: Neuroprotective Effects (Protection of SH-SY5Y Neuroblastoma Cells)

Compound	Assay	Stressor	EC50 (µM)	Source
Lithospermic Acid	MTT Assay	Amyloid-β (Aβ₂₅₋₃₅)	~5	Y.L. Lin et al., 2012
Salvianolic Acid B	MTT Assay	MPP⁺	Protects at 10 µM	[5]
Tanshinone IIA	MTT Assay	Glutamate	Protects at 1-10 µM

Signaling Pathways and Experimental Workflows

The therapeutic effects of these compounds are mediated through various signaling pathways. Below are diagrams illustrating some of the key mechanisms and a typical experimental workflow.

Caption: Key signaling pathways modulated by Salvia miltiorrhiza compounds.

Caption: General experimental workflow for in vitro compound comparison.

Detailed Experimental Protocols

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

• DPPH solution (typically 0.1 mM in methanol or ethanol)

• Test compounds (Lithospermic Acid, Salvianolic Acid B, Tanshinone IIA) at various concentrations

• Positive control (e.g., Ascorbic acid)

• Methanol or ethanol

• 96-well microplate

• Microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and the positive control in the appropriate solvent.

• Add 100 µL of each dilution to the wells of a 96-well plate.

• Add 100 µL of the DPPH solution to each well.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample.

• The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined from the dose-response curve.

Nitric Oxide (NO) Production Inhibition Assay (Anti-inflammatory Activity)

This assay measures the inhibition of nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 macrophage cells

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Lipopolysaccharide (LPS)

• Test compounds

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• After incubation, collect 100 µL of the cell culture supernatant from each well.

• Add 100 µL of Griess Reagent (equal volumes of Part A and Part B mixed immediately before use) to the supernatant.

• Incubate for 10 minutes at room temperature.

• Measure the absorbance at 540 nm.

• The concentration of nitrite is determined from a sodium nitrite standard curve. The percentage of inhibition of NO production is calculated.

• The IC50 value is determined from the dose-response curve.

MTT Assay for Cell Viability (Cardioprotective and Neuroprotective Effects)

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability.

Materials:

• H9c2 or SH-SY5Y cells

• Appropriate cell culture medium

• Stress-inducing agent (e.g., H₂O₂, glutamate)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to attach.

• Pre-treat cells with different concentrations of the test compounds for a specified time (e.g., 1-2 hours).

• Expose the cells to the stress-inducing agent for a designated period (e.g., 24 hours).

• Remove the medium and add 100 µL of fresh medium containing 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

• Remove the MTT-containing medium and add 100 µL of DMSO or solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at 570 nm.

• Cell viability is expressed as a percentage of the control (untreated, non-stressed cells).

Western Blot for NF-κB Activation (Anti-inflammatory Mechanism)

This technique is used to detect the phosphorylation and nuclear translocation of NF-κB, key events in its activation.

Materials:

• Cell lysates from cells treated as in the NO assay.

• Protein assay kit

• SDS-PAGE gels

• Transfer apparatus and PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-NF-κB p65, anti-NF-κB p65, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Determine the protein concentration of cell lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply ECL reagents.

• Visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin). A decrease in the ratio of phosphorylated NF-κB to total NF-κB indicates inhibition.

Conclusion

This guide provides a comparative overview of Lithospermic Acid, Salvianolic Acid B, and Tanshinone IIA, three key bioactive compounds from Salvia miltiorrhiza. The presented data indicates that while all three compounds exhibit beneficial therapeutic properties, their potencies vary across different biological activities. The hydrophilic phenolic acids, particularly Salvianolic Acid B, demonstrate superior antioxidant activity. In contrast, the lipophilic Tanshinone IIA shows strong anti-inflammatory effects. All three compounds display promising, though mechanistically varied, cardioprotective and neuroprotective potential. This comparative information can aid researchers and drug development professionals in selecting appropriate compounds for further investigation and in understanding the multifaceted therapeutic actions of Salvia miltiorrhiza.

References

• 1. Salvianolic acid B inhibits RAW264.7 cell polarization towards the M1 phenotype by inhibiting NF-κB and Akt/mTOR pathway activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Salvianolic Acid B: A Review of Pharmacological Effects, Safety, Combination Therapy, New Dosage Forms, and Novel Drug Delivery Routes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tanshinone IIA Protects Ischemia/Reperfusion-Induced Cardiomyocyte Injury by Inhibiting the HAS2/FGF9 Axis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neuroprotective mechanism of salvianolic acid B against cerebral ischemia–reperfusion injury in mice through downregulation of TLR4, p‐p38MAPK, p‐JNK, NF‐κB, and IL‐1β - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tanshinone IIA Inhibits Glutamate-Induced Oxidative Toxicity through Prevention of Mitochondrial Dysfunction and Suppression of MAPK Activation in SH-SY5Y Human Neuroblastoma Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Neuroprotective Mechanisms of Lithospermic Acid: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Lithospermic acid (LA), a natural polyphenolic compound extracted from Salvia miltiorrhiza, has emerged as a promising candidate for neuroprotective therapies. Its multifaceted mechanism of action, targeting key pathological pathways in neurodegenerative diseases, positions it as a significant subject of research. This guide provides a comprehensive comparison of Lithospermic Acid with two other notable neuroprotective agents, Resveratrol and Edaravone, supported by experimental data to elucidate its therapeutic potential.

Comparative Analysis of Neuroprotective Efficacy

To objectively evaluate the neuroprotective potential of Lithospermic Acid, its performance in preclinical models of neurotoxicity is compared with that of Resveratrol, a well-studied natural polyphenol, and Edaravone, a clinically approved antioxidant for stroke. The following tables summarize the quantitative data from key in vitro experiments.

Table 1: Effect on Neuronal Viability in MPP+-Induced Neurotoxicity Model

The 1-methyl-4-phenylpyridinium (MPP+) model is widely used to mimic the dopaminergic neurodegeneration observed in Parkinson's disease.

Compound	Concentration	Cell Line	% Increase in Cell Viability (compared to MPP+ control)	Reference
Lithospermic Acid	50 µM	CATH.a	42.29%	[1]
100 µM	CATH.a	83.19%	[1]
Resveratrol	25 µM	PC12	Significant reduction in apoptotic death	[2]
Edaravone	10 µM	PC12	Significant inhibition of viability decrease	[3]

Table 2: Attenuation of Neuroinflammation in LPS-Stimulated Microglia

Lipopolysaccharide (LPS) is used to induce a pro-inflammatory response in microglial cells, the resident immune cells of the brain, mimicking neuroinflammatory conditions.

Compound	Concentration	Cell Line	Key Anti-inflammatory Effects	Reference
Lithospermic Acid	10-100 µM	BV2	Dose-dependent reduction of iNOS and COX2 expression; Decreased production of IL-6, IL-1β, and TNF-α.[4][5][6]	[4][5][6]
Resveratrol	Various	-	Known to possess anti-inflammatory properties by inhibiting pro-inflammatory mediators.
Edaravone	Various	-	Scavenges free radicals, thereby reducing the inflammatory cascade.

Table 3: Modulation of Key Neuroprotective Pathways

This table highlights the impact of each compound on critical signaling pathways involved in neuroprotection.

Compound	Pathway	Effect	Reference
Lithospermic Acid	Apoptosis	Inhibits caspase-3 activity.	[7]
Oxidative Stress	Activates the Nrf2/HO-1 pathway (in myocardial ischemia models, suggesting a similar role in neurons).[8][9][10][11]	[8][9][10][11]
Resveratrol	Apoptosis	Modulates Bax and Bcl-2 expression.	[2]
Edaravone	Oxidative Stress	Scavenges reactive oxygen species; Upregulates Heme Oxygenase-1 (HO-1) expression.[3]	[3]

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes and experimental designs discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: Lithospermic Acid's neuroprotective signaling pathways.

Caption: Generalized workflow for in vitro neuroprotection assays.

Detailed Experimental Protocols

For the purpose of reproducibility and comprehensive understanding, detailed methodologies for the key experiments cited are provided below.

In Vitro MPP+-Induced Neurotoxicity Model

This protocol is foundational for assessing the protective effects of compounds against Parkinson's-like neuronal damage.

• Cell Culture: Murine dopaminergic CATH.a cells or rat pheochromocytoma PC12 cells are cultured in appropriate media (e.g., RPMI 1640 or DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Induction of Neurotoxicity: To induce neurotoxicity, cells are treated with 1-methyl-4-phenylpyridinium (MPP+). The concentration of MPP+ is optimized to induce approximately 50% cell death (e.g., 250 µM for CATH.a cells).

• Treatment: Cells are pre-treated with various concentrations of the test compound (Lithospermic Acid, Resveratrol, or Edaravone) for a specified period (e.g., 1 hour) before the addition of MPP+.

• Cell Viability Assay (MTT Assay):

  • After the treatment period (e.g., 24 hours), the culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (e.g., 0.5 mg/mL).

  • Cells are incubated for 4 hours at 37°C to allow for the formation of formazan crystals.

  • The medium is then removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

In Vitro Lipopolysaccharide (LPS)-Induced Neuroinflammation Model

This model is crucial for evaluating the anti-inflammatory properties of test compounds on microglial cells.

• Cell Culture: BV2 murine microglial cells are cultured in DMEM supplemented with fetal bovine serum and antibiotics.

• Induction of Inflammation: Inflammation is induced by treating the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL).

• Treatment: Cells are pre-treated with the test compound for 1 hour before LPS stimulation.

• Measurement of Inflammatory Mediators:

  • Nitric Oxide (NO) Production: The concentration of nitrite, a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent.

  • Pro-inflammatory Cytokines (ELISA): The levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in the culture supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

  • Western Blot Analysis for iNOS and COX-2:

    • Cells are lysed, and protein concentrations are determined.

    • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

    • The membrane is blocked and then incubated with primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin).

    • After washing, the membrane is incubated with a corresponding secondary antibody.

    • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in the apoptotic pathway.

• Cell Lysis: Following treatment, cells are harvested and lysed using a specific lysis buffer.

• Assay Procedure:

  • The cell lysate is incubated with a colorimetric or fluorometric substrate specific for caspase-3 (e.g., Ac-DEVD-pNA or Ac-DEVD-AMC).

  • The cleavage of the substrate by active caspase-3 releases a chromophore (pNA) or a fluorophore (AMC).

  • The absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) is measured using a microplate reader.

  • The caspase-3 activity is calculated relative to the control group.

Western Blot Analysis for Nrf2 Pathway Activation

This technique is used to measure the protein expression levels of key components of the Nrf2 antioxidant response pathway.

• Nuclear and Cytoplasmic Fractionation: To assess the nuclear translocation of Nrf2, nuclear and cytoplasmic extracts are prepared from the treated cells.

• Western Blot Protocol:

  • Protein samples are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and incubated with primary antibodies against Nrf2, HO-1, and appropriate loading controls for nuclear (e.g., Lamin B1) and cytoplasmic (e.g., β-actin) fractions.

  • The membrane is then washed and incubated with secondary antibodies.

  • Protein bands are detected using an ECL system, and the band intensities are quantified to determine the relative protein expression levels.

In Vivo MPTP-Induced Parkinson's Disease Mouse Model

This animal model is instrumental in evaluating the neuroprotective efficacy of compounds in a living organism.

• Animal Model: C57BL/6 mice are typically used.

• Induction of Parkinsonism: Mice are administered with 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) through intraperitoneal injections (e.g., 30 mg/kg/day for 5 consecutive days).

• Treatment: The test compound is administered to the mice (e.g., via oral gavage or intraperitoneal injection) before or concurrently with MPTP administration.

• Behavioral Assessment: Motor function is assessed using tests such as the rotarod test and the pole test.

• Immunohistochemistry for Tyrosine Hydroxylase (TH):

  • At the end of the experiment, mice are euthanized, and their brains are collected and sectioned.

  • Brain sections containing the substantia nigra and striatum are stained with an antibody against tyrosine hydroxylase (TH), a marker for dopaminergic neurons.

  • The number of TH-positive neurons in the substantia nigra and the density of TH-positive fibers in the striatum are quantified to assess the extent of dopaminergic neurodegeneration and the protective effect of the treatment.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) | Article Information | J-GLOBAL [jglobal.jst.go.jp]
• 3. Edaravone protected PC12 cells against MPP(+)-cytoxicity via inhibiting oxidative stress and up-regulating heme oxygenase-1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lithospermic acid attenuates 1-methyl-4-phenylpyridine-induced neurotoxicity by blocking neuronal apoptotic and neuroinflammatory pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPK α) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Frontiers | Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) [frontiersin.org]

The Biosynthetic Crossroads: A Comparative Guide to Lithospermic Acid B and Rosmarinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biosynthesis of two closely related and pharmacologically significant plant-derived phenolic compounds: Rosmarinic Acid (RA) and Lithospermic Acid B (LAB). Understanding the intricate relationship between their biosynthetic pathways is crucial for optimizing their production for therapeutic applications.

Biosynthetic Pathways: A Tale of a Monomer and its Dimer

Rosmarinic Acid and Lithospermic Acid B share a common biosynthetic origin, with RA serving as the direct precursor for the formation of its dimeric counterpart, LAB. The biosynthesis of RA is a well-characterized process that merges two distinct pathways: the phenylpropanoid pathway and the tyrosine-derived pathway.

The journey begins with the amino acids L-phenylalanine and L-tyrosine. Through a series of enzymatic reactions, L-phenylalanine is converted to 4-coumaroyl-CoA, and L-tyrosine is transformed into 3,4-dihydroxyphenyllactic acid. The key converging step is catalyzed by rosmarinate synthase (RAS) , which esterifies these two intermediates to form rosmarinic acid.

While the complete enzymatic machinery for the conversion of RA to LAB is yet to be definitively elucidated, substantial evidence points towards an oxidative coupling mechanism. This proposed step involves the dimerization of two molecules of rosmarinic acid, likely catalyzed by oxidative enzymes such as peroxidases or laccases . This dimerization results in the formation of the more complex structure of Lithospermic Acid B.

Comparative Production and Quantitative Analysis

The relative abundance of Rosmarinic Acid and Lithospermic Acid B can vary significantly depending on the plant species, tissue type, and environmental conditions. Elicitation, the induction of defense responses in plants using external stimuli, has been shown to dramatically shift the metabolic flux from RA to LAB.

Quantitative Data from Experimental Studies

The following tables summarize quantitative data from studies on Salvia miltiorrhiza, a plant known for producing both compounds.

Table 1: Comparison of Rosmarinic Acid and Lithospermic Acid B Content in Salvia miltiorrhiza

Sample Type	Rosmarinic Acid (mg/g DW)	Lithospermic Acid B (mg/g DW)	Reference
Transformed Hairy Roots	15.2	1.8	[1][2]
Dried Roots	0.5	25.6	[1][2]

Table 2: Effect of Silver Ion (Ag⁺) Elicitation on Rosmarinic Acid and Lithospermic Acid B Production in Salvia miltiorrhiza Hairy Roots

Treatment	Time (days)	Rosmarinic Acid (% DW)	Lithospermic Acid B (% DW)	Reference
Control	18	~1.5	~5.4	[3][4]
15 µM Ag⁺	18	~0.5	~18.8	[3][4]

These data clearly demonstrate an inverse relationship between the concentrations of RA and LAB, particularly in response to elicitation, supporting the precursor-product relationship.

Experimental Protocols

Quantification of Rosmarinic Acid and Lithospermic Acid B by HPLC

A reliable method for the simultaneous quantification of RA and LAB is crucial for comparative studies. The following protocol is based on a validated gradient reversed-phase high-performance liquid chromatography (HPLC) method.[1][2]

Instrumentation:

• HPLC system with a UV-Vis detector

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Mobile Phase:

• Solvent A: 0.1% Formic acid in Water

• Solvent B: Acetonitrile

Gradient Elution:

• A typical gradient might start with a low percentage of Solvent B, gradually increasing to elute the more nonpolar LAB after the more polar RA. A specific gradient should be optimized based on the column and system used.

Detection:

• UV detection at 280 nm or 330 nm.

Sample Preparation:

• Lyophilize and grind plant material to a fine powder.

• Extract the powder with a suitable solvent (e.g., 70% methanol) using sonication or shaking.

• Centrifuge the extract and filter the supernatant through a 0.45 µm filter before injection into the HPLC system.

Quantification:

• Prepare standard curves for both Rosmarinic Acid and Lithospermic Acid B of known concentrations to calculate the concentrations in the samples.

Elicitation of Lithospermic Acid B Production in Salvia miltiorrhiza Hairy Root Cultures

This protocol describes the use of silver ions (Ag⁺) as an elicitor to enhance LAB production.[3][4]

Culture Establishment:

• Establish hairy root cultures of Salvia miltiorrhiza by infecting sterile plantlets with Agrobacterium rhizogenes.

• Maintain the hairy roots in a suitable liquid medium (e.g., B5 or MS medium) on a rotary shaker in the dark.

Elicitation Procedure:

• Grow the hairy root cultures for a set period (e.g., 15-20 days) to allow for sufficient biomass accumulation.

• Prepare a stock solution of a silver salt, such as silver nitrate (AgNO₃).

• Add the silver nitrate solution to the hairy root cultures to a final concentration of 15 µM.

• Continue the cultivation for a specified period (e.g., up to 18 days), harvesting samples at different time points for analysis.

• Harvest the hairy roots, freeze-dry, and weigh them for dry weight determination.

• Extract and quantify RA and LAB using the HPLC method described above.

Regulatory Control and Signaling

The differential accumulation of Rosmarinic Acid versus Lithospermic Acid B is a tightly regulated process. Elicitors, such as silver ions or yeast extract, trigger intracellular signaling cascades that lead to the upregulation of genes involved in the conversion of RA to LAB.

While the precise signaling pathways remain an active area of research, it is hypothesized that elicitors induce the expression of oxidative enzymes like peroxidases and laccases. The activation of these enzymes shifts the metabolic equilibrium towards the dimerization of RA, resulting in increased LAB production. This response is often part of a broader plant defense strategy.

Conclusion

The biosynthesis of Lithospermic Acid B is intrinsically linked to that of Rosmarinic Acid, with the latter serving as the monomeric building block. The conversion is a key regulatory point, influenced by developmental stage and environmental cues, particularly elicitors that trigger plant defense responses. For researchers and professionals in drug development, understanding and manipulating this biosynthetic switch holds significant potential for enhancing the production of either of these valuable bioactive compounds for therapeutic use. Further research into the specific enzymes and regulatory networks controlling this metabolic branch point will be critical for realizing the full potential of these natural products.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Waste residues from Opuntia ficus indica for peroxidase-mediated preparation of phenolic dimeric compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enhancement of tanshinone production in Salvia miltiorrhiza hairy root culture by Ag+ elicitation and nutrient feeding - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Phenolic Acids in Salvia miltiorrhiza: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of phenolic acids in Salvia miltiorrhiza (Danshen), supported by experimental data. It delves into the quantitative distribution of these bioactive compounds across different plant parts and growth stages, details the analytical methodologies, and visualizes a key signaling pathway influenced by these molecules.

Salvia miltiorrhiza, a staple in traditional Chinese medicine, is rich in phenolic acids, which are significant contributors to its therapeutic effects, particularly in the treatment of cardiovascular and cerebrovascular diseases.[1][2][3] These water-soluble compounds, including danshensu, protocatechuic aldehyde, caffeic acid, rosmarinic acid, and salvianolic acids A and B, exhibit a range of bioactivities such as antioxidant, anti-inflammatory, and anticoagulant properties.[1][2][3][4] Understanding the quantitative variation and distribution of these phenolic acids is crucial for quality control, optimal harvesting, and the development of novel therapeutics.

Quantitative Comparison of Phenolic Acids

The concentration of phenolic acids in Salvia miltiorrhiza varies significantly depending on the plant part and its developmental stage. The roots are the primary site of accumulation for most salvianolic acids, which are key bioactive components.[4] The following table summarizes the quantitative data from a study that analyzed the distribution of major chemical constituents in different parts of S. miltiorrhiza during various growth periods.

Phenolic Acid	Plant Part	Concentration Range (mg/g)
Danshensu (Salvianic acid A)	Root	0.14 - 0.53
Stem	0.02 - 0.08
Leaf	0.05 - 0.21
Flower	0.03 - 0.11
Protocatechuic aldehyde	Root	0.01 - 0.04
Stem	0.00 - 0.01
Leaf	0.00 - 0.02
Flower	0.00 - 0.01
Caffeic acid	Root	0.02 - 0.07
Stem	0.01 - 0.04
Leaf	0.03 - 0.12
Flower	0.02 - 0.06
Rosmarinic acid	Root	0.11 - 0.42
Stem	0.08 - 0.35
Leaf	0.25 - 0.98
Flower	0.15 - 0.55
Salvianolic acid B	Root	22.57 - 46.63
Stem	0.51 - 2.13
Leaf	1.89 - 7.54
Flower	0.98 - 3.87
Salvianolic acid A	Root	0.23 - 0.88
Stem	0.03 - 0.12
Leaf	0.11 - 0.43
Flower	0.06 - 0.22

Data compiled from a study by a study analyzing the distribution and dynamic changes of chemical constituents in various parts of S. miltiorrhiza from different growth periods.[4]

Experimental Protocols

Accurate quantification of phenolic acids is paramount for research and quality control. Ultra-High Performance Liquid Chromatography coupled with Triple Quadrupole Mass Spectrometry (UPLC-TQ-MS/MS) is a widely used, reliable method for this purpose.[5]

Protocol: Extraction and Quantification of Phenolic Acids using UPLC-TQ-MS/MS

1. Sample Preparation:

• Plant Material: Collect fresh roots, stems, leaves, and flowers of Salvia miltiorrhiza.

• Drying: Dry the plant material at 50°C to a constant weight.

• Grinding: Pulverize the dried material into a fine powder (60-mesh).

• Extraction:

  • Weigh 0.1 g of the powdered sample.

  • Add 10 mL of 70% methanol.

  • Perform ultrasonic extraction for 30 minutes.

  • Centrifuge the extract at 12,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm membrane filter.

  • Collect the filtrate for UPLC-TQ-MS/MS analysis.

2. UPLC-TQ-MS/MS Analysis:

• Chromatographic System: Utilize a UPLC system equipped with a C18 column (e.g., Acquity UPLC BEH C18).

• Mobile Phase: A gradient elution using:

  • A: 0.1% formic acid in water

  • B: Acetonitrile

• Gradient Program:

  • 0-2 min: 5% B

  • 2-10 min: 5-30% B

  • 10-15 min: 30-60% B

  • 15-18 min: 60-90% B

  • 18-20 min: 90% B

  • 20-21 min: 90-5% B

  • 21-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 35°C

• Injection Volume: 2 µL

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Detection Mode: Multiple Reaction Monitoring (MRM) for quantification of specific phenolic acids.

  • Optimize MRM transitions (precursor ion > product ion) for each target analyte.

Visualizing the Process and Pathway

To better understand the analytical workflow and the biological impact of these compounds, the following diagrams are provided.

Figure 1: Experimental Workflow for Phenolic Acid Analysis.

Phenolic acids from Salvia miltiorrhiza, such as salvianolic acid B, have been shown to exert their anti-inflammatory effects by modulating signaling pathways like the JAK-STAT pathway.[6] This pathway is crucial in cytokine signaling, and its inhibition can reduce the inflammatory response.

Figure 2: Inhibition of the JAK-STAT Pathway by Salvianolic Acid B.

References

• 1. mdpi.com [mdpi.com]
• 2. Bioactivities, biosynthesis and biotechnological production of phenolic acids in Salvia miltiorrhiza - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Biosynthetic Pathways of Tanshinones and Phenolic Acids in Salvia miltiorrhiza - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Comparative Analysis of the Major Chemical Constituents in Salvia miltiorrhiza Roots, Stems, Leaves and Flowers during Different Growth Periods by UPLC-TQ-MS/MS and HPLC-ELSD Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Bivariate Correlation Analysis of the Chemometric Profiles of Chinese Wild Salvia miltiorrhiza Based on UPLC-Qqq-MS and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Potential Role of Phenolic Acids from Salvia miltiorrhiza and Cynara scolymus and Their Derivatives as JAK Inhibitors: An In Silico Study - PMC [pmc.ncbi.nlm.nih.gov]

Validating Lithospermic Acid as a Therapeutic Agent: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Lithospermic Acid (LA), a phenolic compound extracted from Salvia miltiorrhiza and other traditional medicinal plants, has garnered significant scientific interest for its potential therapeutic applications across a spectrum of diseases. This guide provides an objective comparison of Lithospermic Acid's performance with established therapeutic agents, supported by available preclinical data. It aims to equip researchers and drug development professionals with the necessary information to evaluate its potential as a novel therapeutic candidate.

I. Comparative Efficacy of Lithospermic Acid and its Derivatives

The therapeutic potential of Lithospermic Acid and its derivatives, such as Lithospermic Acid B (LAB) and Magnesium Lithospermate B (MLB), has been investigated in various preclinical models. The following tables summarize the available quantitative data, comparing their efficacy with standard-of-care treatments where data is available.

Cardioprotective Effects: Myocardial Infarction Models

Lithospermic Acid has demonstrated significant cardioprotective effects in animal models of myocardial ischemia/reperfusion injury.

Therapeutic Agent	Dosage	Animal Model	Infarct Size Reduction (%)	Reduction in Serum TnT Levels	Reduction in Serum CK-MB Levels	Reference
Lithospermic Acid (LA)	50 mg/kg (oral)	Mice (MI/R)	Significant attenuation	Significant decrease	Significant decrease	[1][2][3]
Magnesium Lithospermate B (MLB)	Not specified	Rats (AMI)	Significantly reduced	Not reported	Not reported	[4]
Aspirin	N/A	N/A	No direct comparative data available	No direct comparative data available	No direct comparative data available

N/A: Not Available in the reviewed literature. Direct head-to-head comparative studies between Lithospermic Acid and Aspirin in the same experimental model of myocardial infarction were not identified.

Anti-Diabetic Effects: Diabetic Retinopathy Model

Lithospermic Acid B has shown promise in mitigating complications associated with diabetes, such as diabetic retinopathy.

Therapeutic Agent	Dosage	Animal Model	Change in Blood Glucose	Improvement in Insulin Resistance (HOMA-IR)	Reduction in Inflammatory Markers (hsCRP, MCP-1)	Reference
Lithospermic Acid B (LAB)	10 or 20 mg/kg (oral)	Rats (OLETF)	Significantly improved glucose intolerance	Tendency towards reduction	Significantly decreased	[5][6][7]
Metformin	N/A	N/A	No direct comparative data available	No direct comparative data available	No direct comparative data available

N/A: Not Available in the reviewed literature. Direct head-to-head comparative studies between Lithospermic Acid B and Metformin in the same experimental model of diabetic retinopathy were not identified.

Anticancer Effects: In Vitro Studies

While direct comparative studies are limited, the cytotoxic effects of doxorubicin, a standard chemotherapy agent, are well-documented and can serve as a benchmark.

Therapeutic Agent	Cell Line	IC50 Value (µM)	Reference
Lithospermic Acid	Not specified	Data not available
Doxorubicin	MCF-7 (Breast Cancer)	~1.0 - 17.44	[8][9][10][11][12]
Doxorubicin	MDA-MB-231 (Breast Cancer)	Variable	[13][14][15]

IC50 values for Doxorubicin vary significantly depending on the experimental conditions and the specific clone of the cell line used.

II. Signaling Pathways of Lithospermic Acid

The therapeutic effects of Lithospermic Acid are attributed to its modulation of several key signaling pathways. The diagrams below, generated using the DOT language, illustrate these mechanisms.

Caption: AMPKα/Nrf2/HO-1 Signaling Pathway activated by Lithospermic Acid.

Caption: Inhibition of TAB1-p38 Apoptosis Signaling by Magnesium Lithospermate B.

Caption: Lithospermic Acid inhibits the Piezo1-Calcineurin-TFEB Mitophagy Pathway.

III. Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the evaluation of Lithospermic Acid.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of Lithospermic Acid on cancer cell lines.

Methodology:

• Cell Seeding: Cancer cells (e.g., MCF-7, MDA-MB-231) are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Lithospermic Acid (or a standard drug like Doxorubicin) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS) is added to each well and incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control (untreated cells). The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curve.

In Vivo Myocardial Ischemia/Reperfusion (MI/R) Model

Objective: To evaluate the cardioprotective effects of Lithospermic Acid in an in vivo model of heart attack.

Methodology:

• Animal Model: Male C57BL/6 mice are used.

• Treatment: Mice are pre-treated with Lithospermic Acid (e.g., 50 mg/kg, oral gavage) or vehicle daily for a week.

• Surgical Procedure:

  • Mice are anesthetized, and the left anterior descending (LAD) coronary artery is ligated for 30-45 minutes to induce ischemia.

  • The ligature is then released to allow for reperfusion for 24 hours.

• Assessment of Cardiac Injury:

  • Infarct Size Measurement: The heart is excised, and the left ventricle is sliced and stained with 2,3,5-triphenyltetrazolium chloride (TTC) to differentiate between viable (red) and infarcted (pale) tissue. The infarct size is expressed as a percentage of the area at risk.

  • Serum Biomarkers: Blood samples are collected to measure the levels of cardiac troponin T (TnT) and creatine kinase-MB (CK-MB) using ELISA kits.

• Functional Assessment: Echocardiography can be performed to assess cardiac function (e.g., ejection fraction, fractional shortening).

In Vivo Diabetic Retinopathy Model

Objective: To assess the effect of Lithospermic Acid B on the development of diabetic retinopathy.

Methodology:

• Animal Model: Otsuka Long-Evans Tokushima Fatty (OLETF) rats, a model of type 2 diabetes, are used.

• Treatment: Rats are orally administered with Lithospermic Acid B (e.g., 10 or 20 mg/kg) or vehicle daily for an extended period (e.g., 52 weeks).

• Glycemic Control Assessment:

  • Blood Glucose: Fasting and postprandial blood glucose levels are monitored regularly.

  • Glucose Tolerance Test: An oral glucose tolerance test (OGTT) is performed to assess glucose metabolism.

  • Insulin Resistance: Homeostatic Model Assessment for Insulin Resistance (HOMA-IR) is calculated from fasting glucose and insulin levels.

• Assessment of Retinopathy:

  • Fundus Examination: The retina is examined for any vascular abnormalities.

  • Histology: Eyes are enucleated, and retinal sections are stained (e.g., with hematoxylin and eosin) to assess for structural changes.

• Inflammatory Marker Analysis: Serum levels of inflammatory markers such as high-sensitivity C-reactive protein (hsCRP) and monocyte chemoattractant protein-1 (MCP-1) are measured by ELISA.

IV. Conclusion

The available preclinical evidence strongly suggests that Lithospermic Acid and its derivatives possess significant therapeutic potential in cardiovascular diseases and diabetes-related complications. Its multifaceted mechanism of action, targeting key signaling pathways involved in oxidative stress, inflammation, and apoptosis, makes it a compelling candidate for further investigation. However, a notable gap in the current research is the lack of direct, head-to-head comparative studies with current standard-of-care drugs. Future research should focus on conducting such comparative efficacy and safety studies, as well as well-designed clinical trials, to fully validate the therapeutic utility of Lithospermic Acid and pave the way for its potential clinical translation.

References

• 1. researchgate.net [researchgate.net]
• 2. Lithospermic acid alleviates myocardial ischemia/reperfusion injury by inhibiting mitophagy via the Piezo1-PPP3/calcineurin-TFEB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activation of Nrf2 by Lithospermic Acid Ameliorates Myocardial Ischemia and Reperfusion Injury by Promoting Phosphorylation of AMP-Activated Protein Kinase α (AMPKα) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Piezo1 regulates autophagy in HT22 hippocampal neurons through the Ca2+/Calpain and Calcineurin/TFEB signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of lithospermic acid, an antioxidant, on development of diabetic retinopathy in spontaneously obese diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of Lithospermic Acid, an Antioxidant, on Development of Diabetic Retinopathy in Spontaneously Obese Diabetic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines | Trends in Sciences [tis.wu.ac.th]
• 9. Doxorubicin resistance in breast cancer cells is mediated by extracellular matrix proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Ultrastructural Changes and Antitumor Effects of Doxorubicin/Thymoquinone-Loaded CaCO3 Nanoparticles on Breast Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Item - Piezo1 regulates autophagy through Ca2+/Calpain and Calcineurin/TFEB pathways. - Public Library of Science - Figshare [plos.figshare.com]
• 14. researchgate.net [researchgate.net]
• 15. media.cellsignal.com [media.cellsignal.com]

Synergistic Antitumor Effects of Lithospermic Acid Derivatives in Combination with Chemotherapy

For Immediate Release

A recent study has demonstrated the potential of 9″-lithospermic acid methyl ester, a derivative of lithospermic acid, to enhance the efficacy of the standard chemotherapeutic agent temozolomide (TMZ) in treating glioblastoma, the most aggressive form of brain cancer. This finding opens new avenues for the development of combination therapies that could improve patient outcomes. The research highlights a synergistic interaction between the two compounds, particularly in the U87 glioblastoma cell line, leading to increased cancer cell death.

Unveiling Synergistic Interactions in Glioblastoma Cells

The study investigated the combined effect of 9″-lithospermic acid methyl ester and TMZ on two different glioblastoma cell lines, U87 and T98. The results revealed a clear synergistic anti-proliferative effect in U87 cells, which became more pronounced at higher concentrations of the compounds.[1][2] In contrast, the combination showed synergy at low concentrations in T98 cells, but an antagonistic effect at higher concentrations.[1][2] This differential response underscores the importance of cell line-specific investigations in drug development.

The synergistic effects were quantitatively analyzed using the Combination Index (CI), a widely accepted method for evaluating drug interactions. A CI value less than 1 indicates synergy, a value equal to 1 indicates an additive effect, and a value greater than 1 indicates antagonism.

Quantitative Analysis of Synergistic Effects

Cell Line	Compound	Concentration (μM)	Temozolomide (TMZ) Concentration (μM)	Combination Index (CI)	Effect
U87	9″-lithospermic acid methyl ester	15, 30, 45, 60	25, 50, 100	< 1	Synergistic
T98	9″-lithospermic acid methyl ester	17, 34	200, 300	< 1	Synergistic
T98	9″-lithospermic acid methyl ester	51, 68	400	> 1	Antagonistic

Table 1: Summary of the synergistic and antagonistic effects of 9″-lithospermic acid methyl ester in combination with temozolomide (TMZ) on U87 and T98 glioblastoma cell lines. Data derived from synergy analysis using the median-effect equation.[2]

Detailed Experimental Protocols

The evaluation of the synergistic effects in the aforementioned study involved a series of well-defined experimental protocols.

Cell Viability and Proliferation Assays

The initial step involved determining the cytotoxic effects of 9″-lithospermic acid methyl ester and TMZ individually on the glioblastoma cell lines. This was achieved through:

• Trypan Blue Exclusion Assay: This method was used to differentiate between viable and non-viable cells. Cells were incubated with varying concentrations of the compounds for 72 hours. Following incubation, cells were stained with Trypan Blue, and the number of viable (unstained) and non-viable (blue) cells were counted using a hemocytometer.

• Crystal Violet Staining: This assay was used to assess the overall cell viability and proliferation. After the 72-hour incubation period with the test compounds, the cells were fixed and stained with crystal violet. The incorporated dye was then solubilized, and the absorbance was measured to quantify the number of adherent, viable cells.

Synergy Analysis

The core of the study was the analysis of the interaction between 9″-lithospermic acid methyl ester and TMZ. This was performed using the following methodology:

• Combination Treatment: U87 and T98 cells were treated with a range of concentrations of both 9″-lithospermic acid methyl ester and TMZ, both individually and in combination.

• Data Analysis with CompuSyn Software: The resulting cell viability data was analyzed using the CompuSyn software.[2] This software is based on the median-effect principle and automatically calculates the Combination Index (CI) to determine whether the drug combination is synergistic, additive, or antagonistic.[2]

Visualizing the Scientific Process and Potential Mechanisms

To better understand the experimental approach and the potential underlying mechanisms of action, the following diagrams are provided.

Experimental workflow for synergy analysis.

Hypothetical signaling pathway for apoptosis.

These findings suggest that combining 9″-lithospermic acid methyl ester with temozolomide could be a promising strategy to overcome drug resistance and improve the therapeutic outcome for glioblastoma patients. Further in vivo studies are warranted to validate these in vitro results and to elucidate the precise molecular mechanisms underlying this synergistic interaction.

References

• 1. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells [mdpi.com]
• 2. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

Independent Replication of Lithospermic Acid Studies: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of independently conducted studies on Lithospermic Acid (LA) and its derivatives. It focuses on key biological activities, presents quantitative data for comparison, and details the experimental protocols used in these investigations.

Lithospermic Acid, a phenolic compound derived from plants of the Lamiaceae and Boraginaceae families, has garnered significant interest for its therapeutic potential. This guide synthesizes findings from various research groups to offer a clearer picture of its efficacy and mechanisms of action, with a focus on its antioxidant, anti-inflammatory, and anticancer properties.

Comparative Analysis of Bioactivities

To facilitate a clear comparison, the following tables summarize quantitative data from various studies. These tables highlight the half-maximal inhibitory concentration (IC50) and other relevant metrics, providing a snapshot of Lithospermic Acid's potency in different biological assays alongside comparable alternative compounds.

Antioxidant Activity

The antioxidant capacity of Lithospermic Acid and its common alternative, Rosmarinic Acid, has been evaluated in multiple studies using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay.

Compound	Assay	IC50 (µg/mL)	Source
Lithospermic Acid B	DPPH	~3.33	[1]
Rosmarinic Acid	DPPH	1.3 ± 0.1	[1]
Rosmarinic Acid	DPPH	8.02	[2]

Note: Lower IC50 values indicate stronger antioxidant activity.

Anti-Inflammatory Activity

The anti-inflammatory effects of Lithospermic Acid have been investigated, often in comparison to other structurally related salvianolic acids, in cell models like RAW 264.7 macrophages. A common measure of anti-inflammatory activity is the inhibition of nitric oxide (NO) production.

Compound	Cell Line	Assay	IC50 (µM)	Source
Ursolic Acid Derivative (UA-1)	RAW 264.7	NO Inhibition	2.2 ± 0.4	[3]
Ursolic Acid (UA)	RAW 264.7	NO Inhibition	17.5 ± 2.0	[3]

Note: While a direct IC50 for Lithospermic Acid in this specific assay was not found in the reviewed literature, studies show it significantly reduces the production of pro-inflammatory cytokines like IL-6, IL-1β, and TNF-α in a dose-dependent manner in BV2 microglial cells.[4]

Anticancer Activity

The anticancer potential of Lithospermic Acid derivatives has been explored in various cancer cell lines. The following table includes the IC50 value for a Lithospermic Acid methyl ester in glioblastoma cell lines. For comparison, IC50 values for other compounds in the commonly studied MCF-7 breast cancer cell line are also provided.

Compound	Cell Line	Assay	IC50 (µM)	Source
9″-Lithospermic Acid Methyl Ester	U87 Glioblastoma	Cell Viability	30	[5]
9″-Lithospermic Acid Methyl Ester	T98 Glioblastoma	Cell Viability	34	[5]
Compound 13k	HeLa	Cell Viability	1.2 ± 0.09
Compound 63a	MCF-7	Cell Viability	0.0047	[6]
Compound 98	MCF-7	Cell Viability	0.1 ± 0.01	[6]
Maslinic Acid	MCF-7	Cell Viability	55.20	[7]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and processes discussed, the following diagrams have been generated using the DOT language.

Caption: NF-κB Signaling Pathway Inhibition by Lithospermic Acid.

Caption: General Experimental Workflows for Bioactivity Assays.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of key experimental protocols cited in the reviewed literature.

DPPH Radical Scavenging Assay

This assay is a common method for evaluating antioxidant capacity.

• Reagent Preparation : A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) is prepared in a suitable solvent, typically methanol or ethanol, to a concentration of 0.1 mM.

• Sample Preparation : Lithospermic Acid and comparator compounds are dissolved in the same solvent to create a series of dilutions.

• Reaction : The DPPH solution is mixed with the sample solutions or a solvent blank (control).

• Incubation : The mixture is incubated in the dark at room temperature for a specified period, usually 30 minutes.

• Measurement : The absorbance of the solutions is measured using a spectrophotometer at a wavelength of 517 nm. The decrease in absorbance indicates the radical scavenging activity.

• Calculation : The percentage of DPPH radical scavenging activity is calculated, and the IC50 value is determined from a dose-response curve.

Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This cell-based assay assesses the anti-inflammatory potential of a compound.

• Cell Culture : RAW 264.7 murine macrophage cells are cultured in a suitable medium and seeded in 96-well plates.

• Treatment : Cells are pre-treated with various concentrations of Lithospermic Acid or a comparator compound for a specific duration (e.g., 1 hour).

• Stimulation : The cells are then stimulated with lipopolysaccharide (LPS) to induce an inflammatory response and nitric oxide production.

• Incubation : The plates are incubated for 24 hours.

• Measurement : The amount of nitrite, a stable product of NO, in the cell culture supernatant is quantified using the Griess reagent. Absorbance is measured at approximately 540 nm.

• Calculation : The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Cell Viability (MTT) Assay

This assay is widely used to assess the cytotoxic effects of compounds on cancer cells.

• Cell Seeding : Cancer cells (e.g., MCF-7) are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment : The cells are then treated with various concentrations of Lithospermic Acid or comparator compounds for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition : A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well and incubated for a few hours. Viable cells with active metabolism convert the yellow MTT into a purple formazan product.

• Solubilization : The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement : The absorbance of the solution is measured using a microplate reader at a wavelength between 500 and 600 nm.

• Data Analysis : The cell viability is expressed as a percentage of the control (untreated cells), and the IC50 value is calculated.

This guide provides a foundational comparison based on existing independent studies. Further direct replication studies under standardized conditions are warranted to provide a more definitive comparative analysis of Lithospermic Acid and its alternatives.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and potential anti-inflammatory response of indole and amide derivatives of ursolic acid in LPS-induced RAW 264.7 cells and systemic inflammation mice model: Insights into iNOS, COX2 and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Lithospermic acid targeting heat shock protein 90 attenuates LPS-induced inflammatory response via NF-кB signalling pathway in BV2 microglial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antineoplastic Activity of 9″-Lithospermic Acid Methyl Ester in Glioblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Advancements in the Development of Anti-Breast Cancer Synthetic Small Molecules | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Lithospermic Acid: A Guide for Laboratory Professionals

For Immediate Implementation: This document provides comprehensive guidance on the safe and compliant disposal of Lithospermic Acid, ensuring the safety of laboratory personnel and the protection of the environment. The following procedures are designed for researchers, scientists, and drug development professionals.

While Lithospermic Acid is not classified as a hazardous substance under the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, adherence to proper disposal protocols for all laboratory chemicals is a critical component of responsible research and development.[1][2]

Summary of Safety and Handling Information

For quick reference, the following table summarizes key logistical and safety data for Lithospermic Acid.

Parameter	Information	Source
GHS Classification	Not a hazardous substance or mixture	[1][2]
CAS Number	28831-65-4	[2]
Molecular Formula	C27H22O12	[1]
Molecular Weight	538.46 g/mol	[1]
Appearance	Solid	[1]
Storage Temperature	-20°C, protect from light	[1]
Recommended Solvents	DMSO, Pyridine, Methanol, Ethanol	[3]
Incompatibilities	Strong acids/alkalis, strong oxidizing/reducing agents	[1]

Step-by-Step Disposal Protocol for Lithospermic Acid

This protocol outlines the necessary steps for the disposal of pure Lithospermic Acid and solutions containing Lithospermic Acid.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure you are wearing the appropriate PPE:

• Safety glasses or goggles

• Standard laboratory coat

• Chemical-resistant gloves (e.g., nitrile)

Disposal of Solid Lithospermic Acid

For the disposal of solid, unadulterated Lithospermic Acid:

• Containerization: Place the solid Lithospermic Acid in a clearly labeled, sealed container. The label should include the name of the chemical and indicate that it is non-hazardous waste.

• Waste Stream: Dispose of the container in the designated non-hazardous solid chemical waste stream, in accordance with your institution's specific waste management policies.

Disposal of Lithospermic Acid Solutions

For the disposal of solutions containing Lithospermic Acid:

• Solvent Check: Identify the solvent used to dissolve the Lithospermic Acid. The disposal method will be determined by the hazards associated with the solvent.

• Aqueous Solutions: If Lithospermic Acid is dissolved in a non-hazardous aqueous buffer, the solution can typically be disposed of down the drain with copious amounts of water, provided this is permitted by local regulations and your institution's environmental health and safety (EHS) department.

• Organic Solvent Solutions: If Lithospermic Acid is dissolved in a flammable or otherwise hazardous organic solvent (e.g., Methanol, Ethanol, DMSO), the solution must be collected as hazardous chemical waste.

  • Containerization: Collect the solution in a properly labeled, sealed, and compatible waste container. The label must clearly indicate all chemical constituents and their approximate concentrations.

  • Waste Collection: Arrange for the collection of the hazardous waste container by your institution's EHS department or a licensed chemical waste disposal contractor.

Decontamination of Glassware and Equipment

All glassware and equipment that have come into contact with Lithospermic Acid must be decontaminated prior to reuse or disposal.

• Initial Rinse: Rinse the glassware or equipment with a suitable solvent (e.g., ethanol or acetone) to remove any residual Lithospermic Acid. Collect this initial rinsate as chemical waste, following the procedures for organic solvent solutions.

• Washing: Wash the rinsed items with soap and water.

• Final Rinse: Perform a final rinse with deionized water.

• Drying: Allow the glassware and equipment to air dry or use an appropriate drying oven.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Lithospermic Acid.

Caption: Disposal decision workflow for Lithospermic Acid.

References

• 1. sfasu.edu [sfasu.edu]
• 2. cmich.edu [cmich.edu]
• 3. research.wayne.edu [research.wayne.edu]